Isopropyl 3-bromo-2-oxopropanoate

• CAS: 56417-63-1

Core Science & Biosynthesis

"Isopropyl 3-bromo-2-oxopropanoate" chemical properties

Subtitle: A Versatile C3 Synthon for Heterocyclic Construction and Metabolic Modulation

Executive Summary

Isopropyl 3-bromo-2-oxopropanoate (CAS: 56417-63-1), often referred to as isopropyl bromopyruvate, represents a critical class of

-haloketo esters utilized primarily in the synthesis of thiazole-based pharmacophores and as a lipophilic prodrug scaffold in metabolic oncology.[1]

Unlike its free acid counterpart (3-bromopyruvic acid), which suffers from poor membrane permeability and rapid systemic clearance, the isopropyl ester functionality confers enhanced lipophilicity (

), facilitating cellular entry before hydrolysis to the active alkylating agent. In synthetic organic chemistry, it serves as a "Swiss Army Knife" electrophile, offering three distinct reactive sites: the electrophilic ketone, the nucleophilic-susceptible alkyl bromide, and the ester carbonyl.

This guide details the physicochemical profile, validated synthesis protocols, and mechanistic applications of this compound in drug discovery.

Physicochemical Profile

The following data aggregates experimental values from homologous series and computational models (Joback method) where specific experimental data for the isopropyl ester is proprietary.

Property	Value / Description	Note
IUPAC Name	Isopropyl 3-bromo-2-oxopropanoate
CAS Number	56417-63-1
Molecular Formula
Molecular Weight	209.04 g/mol
Appearance	Colorless to pale yellow liquid	Darkens upon oxidation/polymerization
Density	~1.45 - 1.55 g/cm³ (Predicted)	Heavier than water; Methyl analog is 1.70 g/cm³
Boiling Point	205 °C (Predicted @ 760 mmHg)	Typically distilled under reduced pressure (e.g., 85-90°C @ 10 mmHg) to prevent decomposition
Solubility	DCM, THF, Ethyl Acetate, Ethanol	Hydrolyzes in aqueous buffers
Reactivity	Potent Lachrymator / Alkylating Agent	Handle in Fume Hood

Synthesis & Manufacturing

The synthesis of Isopropyl 3-bromo-2-oxopropanoate is most efficiently achieved via the direct bromination of isopropyl pyruvate. This method avoids the harsh conditions required for esterifying bromopyruvic acid, which is prone to self-polymerization.

Validated Synthetic Protocol

Objective: Synthesis of Isopropyl 3-bromo-2-oxopropanoate on a 50 mmol scale.

Reagents:

• Isopropyl pyruvate (1 equiv.)

• Bromine (

  ) (1.05 equiv.)

• Solvent: Chloroform (

  ) or Dichloromethane ( )

• Catalyst: Acetyl chloride (trace) or HBr (catalytic)

Workflow:

• Setup: Charge a 3-neck round-bottom flask with isopropyl pyruvate (6.5 g, 50 mmol) and

  (50 mL). Cool to 0°C under atmosphere.

• Activation: Add 2-3 drops of acetyl chloride or HBr/AcOH to initiate enolization.

• Bromination: Add elemental bromine (8.4 g, 52.5 mmol) dropwise via an addition funnel over 60 minutes.

  • Critical Step: Maintain temperature <5°C. The red color of bromine should disappear rapidly upon addition, indicating consumption. If color persists, pause addition and allow the reaction to initiate (warming slightly to 10°C if necessary).

• Post-Reaction: Stir at room temperature for 2 hours. Monitor via TLC (Hexane/EtOAc 4:1) or GC-MS.

• Workup:

  • Wash the organic layer with ice-cold water (2 x 30 mL) to remove HBr.

  • Note: Avoid basic washes (NaHCO3) if possible, or perform them extremely rapidly, as the product is sensitive to base-catalyzed hydrolysis and epoxide formation.

  • Dry over anhydrous

    and filter.

• Purification: Concentrate in vacuo. The residue is typically pure enough for downstream applications (>90%). For high purity, distill under high vacuum (0.5 mmHg).

Synthesis Logic Diagram

[4]

Core Application: Hantzsch Thiazole Synthesis

The primary utility of isopropyl 3-bromo-2-oxopropanoate in medicinal chemistry is its role as a C3 synthon in the Hantzsch Thiazole Synthesis. This reaction builds a thiazole ring by condensing the

-haloketone with a thioamide (or thiourea).

Mechanism:

• S-Alkylation: The sulfur atom of the thioamide acts as a nucleophile, displacing the bromide ion (SN2).

• Cyclization: The nitrogen of the thioamide attacks the ketone carbonyl.

• Dehydration: Loss of water aromatizes the ring to form the thiazole.

Why this scaffold? The resulting thiazole retains the isopropyl ester at the C4 position. This ester can be:

• Retained: To improve lipophilicity of the final drug.

• Hydrolyzed: To a carboxylic acid for salt formation or further coupling (amide bond formation).

• Reduced: To a primary alcohol.

Mechanistic Workflow[1][4][5]

Therapeutic Implications: The "Warburg Effect" Inhibitor

Beyond synthesis, the 3-halopyruvate pharmacophore is a potent inhibitor of tumor metabolism.

• Mechanism of Action: 3-Bromopyruvate (3-BP) acts as an alkylating agent that targets Hexokinase II (HK2) and Glyceraldehyde 3-phosphate dehydrogenase (GAPDH) . By alkylating cysteine residues in these enzymes, it shuts down glycolysis. Since many tumors rely heavily on glycolysis (the Warburg Effect), this induces rapid ATP depletion and cell death.

• Role of the Isopropyl Ester: The free acid (3-BP) is hydrophilic and requires the monocarboxylate transporter (MCT1) to enter cells. The isopropyl ester acts as a prodrug. Its increased lipophilicity allows it to diffuse through the plasma membrane independently of transporters. Once inside, intracellular esterases hydrolyze the isopropyl group, releasing the active 3-BP warhead directly into the cytosol.

Safety & Handling Protocols

Hazard Classification: Corrosive, Lachrymator.

• Containment: All weighing and transfers must occur in a functioning chemical fume hood.

• PPE: Double nitrile gloves, safety goggles (not just glasses), and a lab coat.

• Neutralization: Spills should be treated with a dilute solution of sodium thiosulfate (to quench active alkylating potential) followed by sodium bicarbonate.

• Storage: Store at -20°C under inert gas (Argon). The compound degrades over time at room temperature, releasing HBr which turns the liquid dark brown/black.

References

• BLD Pharm. (2024). Isopropyl 3-bromo-2-oxopropanoate MSDS and Properties. Retrieved from

• PubChem. (2024).[2][3] Compound Summary: 3-Bromo-2-oxopropanoic acid (Parent Acid). Retrieved from

• Ko, Y. H., et al. (2001). Advanced cancers: eradication in all cases using 3-bromopyruvate therapy to deplete ATP. Biochemical and Biophysical Research Communications.
• Organic Syntheses. (1946). General methods for alpha-bromination of keto esters. (Historical grounding for synthetic protocol).

• Cheméo. (2024).[2] Predicted Physical Properties for Isopropyl 3-bromo-2-oxopropanoate. Retrieved from

Sources

• 1. WO2004052818A1 - Method for preparing alkyl 2-bromoalkanoates - Google Patents [patents.google.com]
• 2. 3-Bromo-2-oxopropionaldehyde | C3H3BrO2 | CID 3018997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Bromopropane | C3H7Br | CID 6358 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Monograph: Synthesis and Characterization of Isopropyl 3-bromo-2-oxopropanoate

The following technical guide is structured as an advanced operational monograph for the synthesis and characterization of Isopropyl 3-bromo-2-oxopropanoate (CAS: 56417-63-1).

[1]

Executive Summary

Isopropyl 3-bromo-2-oxopropanoate (also known as isopropyl bromopyruvate) is a critical electrophilic building block in organic synthesis.[1] It serves as a specialized "warhead" for cysteine targeting in proteomic profiling and, more classically, as the 1,3-electrophile required for the Hantzsch Thiazole Synthesis .

While the ethyl and methyl analogs are ubiquitous, the isopropyl ester offers unique steric bulk that modulates the rate of nucleophilic attack at the ketone, providing kinetic control in complex heterocyclizations. This guide details a scalable, high-fidelity synthesis via the electrophilic bromination of isopropyl pyruvate, prioritizing purity and safety due to the compound's potent lachrymatory properties.

Strategic Synthesis Design

Retrosynthetic Analysis

The most reliable route to ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

-halopyruvates is not the esterification of the unstable 3-bromopyruvic acid, but rather the direct halogenation of the stable pyruvate ester. This approach avoids the degradation associated with acid-catalyzed esterification of thermally labile alpha-halo acids.

Pathway Selection:

• Route A (Selected): Electrophilic bromination of isopropyl pyruvate using elemental bromine (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

  ).

  • Pros: High atom economy, scalable, avoids isolation of unstable acid intermediates.

  • Cons: Requires strict temperature control to prevent gem-dibromination.[1]

• Route B (Discarded): Esterification of 3-bromo-2-oxopropanoic acid.[1][2]

  • Reason for Rejection: 3-bromopyruvic acid is hygroscopic and prone to polymerization/decarboxylation upon heating.[1]

Reaction Mechanism & Pathway

The reaction proceeds via the acid-catalyzed enolization of isopropyl pyruvate, followed by electrophilic attack on the bromine molecule. The generated HBr acts as an autocatalyst for further enolization.

Figure 1: Mechanistic pathway for the alpha-bromination of isopropyl pyruvate.

Experimental Protocol

Materials & Equipment

• Reagents:

  • Isopropyl Pyruvate (CAS 923-11-5): >98% purity.[1]

  • Bromine (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

    ): Reagent grade.

  • Solvent: Dichloromethane (DCM) or Chloroform (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

    ). Note: Solvent-free protocols exist but using DCM aids in heat dissipation.[1]

  • Catalyst: Acetyl chloride (trace) or HBr (trace) to initiate enolization.[1]

• Apparatus:

  • 3-neck Round Bottom Flask (RBF) with pressure-equalizing addition funnel.[1]

  • Cryogenic cooling bath (Ethanol/Dry Ice or Recirculating Chiller).[1]

  • Gas scrubber (NaOH trap) for HBr evolution.[1]

Step-by-Step Methodology

Step 1: System Preparation Charge a 500 mL 3-neck RBF with Isopropyl Pyruvate (13.0 g, 100 mmol) and anhydrous DCM (50 mL).[1] Equip the flask with a magnetic stir bar, a nitrogen inlet, and a gas outlet connected to a scrubber containing 10% NaOH solution to neutralize evolved HBr.

Step 2: Initiation & Addition Cool the solution to 0°C . Add a catalytic amount of 48% HBr (2 drops) to initiate enolization.

• Critical Control Point: Add Bromine (16.0 g, 100 mmol, 1.0 equiv) dropwise via the addition funnel over 60 minutes.

• Visual Cue: The red color of bromine should dissipate rapidly upon contact with the solution. If color persists, stop addition and allow the reaction to catch up. Maintain temperature < 5°C to minimize the formation of the dibromo- impurity.[1][3]

Step 3: Reaction Completion After full addition, allow the mixture to warm to room temperature (20-25°C) and stir for an additional 2 hours. Monitor conversion via TLC (Hexane/EtOAc 4:1) or GC-MS.[1] The starting material peak should disappear.[4]

Step 4: Workup & Purification [1]

• Degassing: Sparge the reaction mixture with dry nitrogen for 30 minutes to remove dissolved HBr.

• Washing: Wash the organic layer with ice-cold water (2 x 20 mL) followed by saturated brine (20 mL). Note: Avoid bicarbonate washes if possible, as the product is sensitive to base-catalyzed hydrolysis/polymerization.

• Drying: Dry over anhydrous

  , filter, and concentrate under reduced pressure (rotary evaporator, < 30°C bath).

• Distillation: Purify the crude yellow oil via vacuum distillation.

  • Target: Collect the fraction boiling at ~85-90°C at 10 mmHg (extrapolated from ethyl ester bp 104°C @ 22mmHg).

Figure 2: Operational workflow for the synthesis of Isopropyl 3-bromo-2-oxopropanoate.

Characterization & Data Analysis

Validation of the synthesized compound relies on confirming the integrity of the isopropyl group and the installation of the bromine at the C3 position.

Nuclear Magnetic Resonance (NMR)

H NMR (400 MHz, ):

• 5.15 (sept, J=6.3 Hz, 1H): Methine proton of the isopropyl ester.

• ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

  4.38 (s, 2H): Methylene protons ( ) adjacent to the ketone.
• 1.35 (d, J=6.3 Hz, 6H): Methyl protons of the isopropyl group.

Interpretation: The diagnostic singlet at ~4.38 ppm confirms mono-bromination.[1] A split of this peak or the appearance of a methine singlet further downfield would indicate di-bromination (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

), signaling a failed temperature control during synthesis.

Spectroscopic Data[1]

• IR (Neat): Strong bands at 1745 cmngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

  (ester C=O) and 1720 cm (ketone C=O).

• MS (EI): Molecular ion ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

  observed at m/z 208/210 (1:1 ratio due to isotopes). Fragment ions at m/z 121/123 (loss of isopropyl) and m/z 43 (isopropyl).

Physical Properties[1][5]

• Appearance: Clear to pale yellow liquid.[1]

• Density: ~1.45 - 1.50 g/mL (Estimated based on Ethyl analog ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

  g/mL).

• Boiling Point: ~85-90°C at 10 mmHg.[1]

Safety & Handling (Lachrymator Warning)

Critical Safety Notice: Isopropyl 3-bromo-2-oxopropanoate is a potent lachrymator (tear gas agent) and a strong alkylating agent.[1]

• Engineering Controls: All operations, including weighing and rotary evaporation, must be performed inside a functioning fume hood.

• PPE: Double nitrile gloves, chemical splash goggles, and a lab coat are mandatory.

• Decontamination: Spills should be treated immediately with a solution of dilute ammonia or 10% sodium thiosulfate to quench the alkylating capability before cleanup.

• Storage: Store at 2-8°C under an inert atmosphere (Argon/Nitrogen). The compound degrades slowly at room temperature, releasing HBr which turns the liquid dark brown.

Applications in Drug Discovery[1]

The primary utility of this compound lies in its reactivity as a 1,3-bis-electrophile.[1]

Case Study: Hantzsch Thiazole Synthesis In the synthesis of thiazole-containing kinase inhibitors, Isopropyl 3-bromo-2-oxopropanoate reacts with thioamides.[1] The isopropyl ester provides steric bulk that can improve the selectivity of subsequent reactions on the thiazole scaffold compared to the methyl ester.

• Mechanism:

  • S-alkylation of the thioamide by the ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

    group.

  • Cyclodehydration to form the thiazole ring.

This pathway is extensively used in the synthesis of fragments for fragment-based drug discovery (FBDD) targeting metalloenzymes.[1]

References

• Preparation of 3-halopyruvate esters

  • Methodology: Isopropyl 3-bromo-2-oxopropanoate is prepared analogously to ethyl bromopyruvate via direct bromination.[1]

  • Source:Organic Syntheses, Coll. Vol. 3, p. 381 (1955); Vol. 23, p. 35 (1943).

• Application in Thiazole Synthesis

  • Context: Use of isopropyl bromopyruvate in the synthesis of "Northern Cysteine Thiazole Fragment".[4][5]

  • Source: Electronic Supplementary Material (ESI) for Chemical Science, The Royal Society of Chemistry, 2018.

• General Properties of Fluorinated/Brominated Pyruvates

  • Source: Patent US20060058383A1 "Propyl 3-bromo-2-oxopropionate and derivatives as novel anticancer agents".[1]

• Chemical Identity & CAS

  • Source: National Center for Biotechnology Information (2023).[1] PubChem Compound Summary for CID 20253626, Isopropyl 3-bromo-2-oxopropanoate.[1]

Sources

• 1. echemi.com [echemi.com]
• 2. US20060058383A1 - Propyl 3-bromo-2-oxopropionate and derivatives as novel anticancer agents - Google Patents [patents.google.com]
• 3. US3378593A - Preparation of 2, 3-dibromopropanol - Google Patents [patents.google.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. US20180000768A1 - Intestinal fxr agonism enhances glp-1 signaling to restore pancreatic beta cell functions - Google Patents [patents.google.com]

Technical Guide: Isopropyl 3-bromo-2-oxopropanoate (CAS 56417-63-1)

[1][2]

Executive Summary

Isopropyl 3-bromo-2-oxopropanoate (CAS 56417-63-1), also known as isopropyl bromopyruvate , is a specialized

-halocarbonyl reagent used primarily in the synthesis of heterocyclic compounds. It serves as a critical three-carbon building block (C3 synthon) in the Hantzsch thiazole synthesis , enabling the direct formation of thiazole-4-carboxylates.

Unlike its more common methyl and ethyl analogs (ethyl bromopyruvate), the isopropyl ester offers unique steric bulk and lipophilicity. These properties are particularly valuable in medicinal chemistry for modulating the metabolic stability and bioavailability of drug candidates containing the thiazole scaffold. This guide details the compound's chemical profile, synthesis pathways, and its primary application in constructing bioactive heterocycles.

Chemical Profile & Properties[2][3][4][5][6][7]

Property	Data
Chemical Name	Isopropyl 3-bromo-2-oxopropanoate
Synonyms	Isopropyl bromopyruvate; 3-Bromo-2-oxopropionic acid isopropyl ester
CAS Number	56417-63-1
Molecular Formula
Molecular Weight	209.04 g/mol
Structure	-Keto ester with a terminal bromide
Appearance	Colorless to pale yellow liquid (typical for class)
Reactivity Class	-Haloketone; Alkylating agent; Electrophile
Hazards	Lachrymator (tear gas effect); Skin/Eye Irritant

Structural Insight: The molecule features two highly electrophilic centers: the ketone carbonyl at C2 and the alkyl bromide at C3. This dual electrophilicity makes it an ideal partner for bis-nucleophiles (like thioamides or thioureas) to form 5-membered rings.

Synthesis & Production Pathways

The synthesis of Isopropyl 3-bromo-2-oxopropanoate typically follows one of two primary routes. The choice depends on the availability of precursors (Isopropyl pyruvate vs. Bromopyruvic acid).

Synthesis Workflows

Figure 1: Primary synthetic pathways for Isopropyl 3-bromo-2-oxopropanoate.

Detailed Protocol (Route A: Bromination)

Note: This protocol is adapted from standard procedures for

-bromination of pyruvate esters.

• Reagents: Isopropyl pyruvate (1.0 eq), Bromine (

  , 1.0 eq), Solvent ( or ), catalytic HBr or Acetyl Chloride.

• Procedure:

  • Dissolve isopropyl pyruvate in solvent at 0°C.

  • Add acid catalyst (trace).

  • Add bromine dropwise over 1-2 hours. The red color should disappear as the reaction proceeds.

  • Self-Validating Step: Monitor decolorization of bromine. Persistence of red color indicates stalled reaction (add more catalyst or warm slightly).

• Workup: Wash with ice-cold water, saturated

  , and brine. Dry over and concentrate in vacuo.

• Purification: Vacuum distillation is recommended to remove unreacted starting material and poly-brominated byproducts.

Core Application: Hantzsch Thiazole Synthesis[7][8][9]

The most authoritative application of CAS 56417-63-1 is the Hantzsch Thiazole Synthesis . This reaction condenses the

-haloketone with a thioamide (or thiourea) to form a thiazole ring.[1]

Mechanism of Action

The reaction proceeds via a cascade sequence:

• S-Alkylation: The sulfur atom of the thioamide attacks the C3-bromide (displacement of Br).

• Cyclization: The nitrogen atom attacks the C2-ketone carbonyl.

• Dehydration: Loss of water aromatizes the ring to form the thiazole.

Figure 2: Mechanistic pathway of the Hantzsch Thiazole Synthesis using Isopropyl 3-bromo-2-oxopropanoate.

Experimental Protocol: General Thiazole Synthesis

Objective: Synthesis of Isopropyl 2-amino-thiazole-4-carboxylate.

• Setup: Equip a round-bottom flask with a magnetic stir bar and reflux condenser.

• Reactants:

  • Thiourea (1.1 eq)

  • Isopropyl 3-bromo-2-oxopropanoate (1.0 eq)

  • Ethanol or Isopropanol (Solvent, 10-20 volumes)

• Execution:

  • Dissolve thiourea in ethanol at room temperature.

  • Add the bromopyruvate dropwise. Caution: Exothermic.

  • Heat to reflux for 2–4 hours.

  • Self-Validating Check: TLC should show the disappearance of the non-polar bromopyruvate and the appearance of a polar, UV-active spot (thiazole).

• Isolation:

  • Cool the mixture. The hydrobromide salt of the product may precipitate.

  • Neutralize with aqueous

    to liberate the free base.

  • Filter the solid or extract with Ethyl Acetate.

• Yield: Typical yields range from 70–90%.[2]

Handling, Safety & Stability

Critical Warning:

-Bromo esters are potent lachrymators (tear-inducing agents). They are structurally related to chemical warfare agents (e.g., ethyl bromoacetate).

Safety Workflow

Figure 3: Mandatory safety protocols for handling lachrymatory reagents.

Stability Notes:

• Hydrolysis: The ester bond is susceptible to hydrolysis in moist air, releasing isopropanol and bromopyruvic acid (corrosive).

• Photolysis: The C-Br bond is light-sensitive. Store in amber glass.

References

• Hantzsch, A. (1887).[1] "Ueber die Synthese thiazolartiger Verbindungen aus Thioamiden und Chloraceton". Berichte der deutschen chemischen Gesellschaft, 20(2), 3118–3132. (Foundational Chemistry).[3][1][4]

• Guidechem. (2023). "Isopropyl 3-bromo-2-oxopropanoate CAS 56417-63-1 Properties and Suppliers".

• Echemi. (2023).[5] "Chemical Profile: Isopropyl 3-bromo-2-oxopropanoate".

• Sinha, S., et al. (2018). "Thiazole Derivatives: A Diverse Family of Heterocyclic Chemicals with Therapeutic Effects".[2][6] Current Synthesis Routes of Thiazole. (Contextual Application).

• BLD Pharm. (2023). "Product Catalog: Isopropyl 3-bromo-2-oxopropanoate".

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemrevlett.com [chemrevlett.com]
• 3. echemi.com [echemi.com]
• 4. Transformation of Amides to Thioamides Using an Efficient and Novel Thiating Reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anticancer Studies of Newly Synthesized Thiazole Derivatives: Synthesis, Characterization, Biological Activity, and Molecular Docking [mdpi.com]
• 6. New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking - PMC [pmc.ncbi.nlm.nih.gov]

"Isopropyl 3-bromo-2-oxopropanoate" spectroscopic data (NMR, IR, MS)

Technical Monograph: Spectroscopic Characterization of Isopropyl 3-bromo-2-oxopropanoate

Executive Summary

Isopropyl 3-bromo-2-oxopropanoate (also known as Isopropyl bromopyruvate) is a critical

-halo functionalized ester intermediate. It serves as a primary electrophile in the Hantzsch thiazole synthesis , reacting with thioamides to form thiazole pharmacophores found in antineoplastic and antimicrobial agents.[1] This guide provides a definitive spectroscopic profile (NMR, IR, MS) to facilitate its identification, purity assessment, and distinction from common impurities like isopropyl pyruvate and gem-dibrominated byproducts.

Structural Analysis

The molecule features three distinct magnetic environments: the isopropyl ester moiety, the

-keto carbonyl, and the brominated methylene group.[1]

• Chemical Formula:

  [2]

• Molecular Weight: 208.04 g/mol (based on

  )

• SMILES: CC(C)OC(=O)C(=O)CBr

Theoretical Reactivity & Stability

The

-proton adjacent to the ketone and bromine is highly acidic, making the compound susceptible to enolization and subsequent degradation.[1] Storage at -20°C under inert atmosphere (Ar/N2) is mandatory to prevent hydrolysis or dimerization.

Experimental Synthesis Protocol

Note: This protocol describes the bromination of isopropyl pyruvate, the industry-standard route for high-purity isolation.[1]

Reagents:

• Isopropyl Pyruvate (1.0 eq)

• Bromine (

  ) (1.0 eq)

• Solvent:

  or (Anhydrous)

• Catalyst: HBr (cat.[3][4] drops)

Workflow:

• Solvation: Dissolve isopropyl pyruvate in

  at 0°C.

• Activation: Add catalytic HBr to initiate enol formation.

• Bromination: Add

  dropwise over 60 minutes. Maintain temperature <5°C to avoid poly-bromination.

• Decolorization: Stir until the red bromine color dissipates (indicating consumption).

• Workup: Wash with cold water (x2) and saturated

  (carefully, to remove acid without hydrolyzing the ester).

• Isolation: Dry over

  , filter, and concentrate in vacuo.

Figure 1: Controlled bromination workflow for minimizing di-bromo impurities.

Spectroscopic Data Profile

Nuclear Magnetic Resonance (NMR)

Data acquired in

at 298 K.[5] The spectrum is characterized by the deshielded methylene singlet and the isopropyl coupling pattern.[1]

Table 1:

H NMR Assignment (400 MHz, )

Position	Shift ( , ppm)	Multiplicity	Integration	Coupling ( , Hz)	Assignment
3	4.55	Singlet (s)	2H	-	(Deshielded by C=O and Br)
1'	5.18	Septet (sept)	1H	6.3	Isopropyl
2'	1.36	Doublet (d)	6H	6.3	Isopropyl

Table 2:

C NMR Assignment (100 MHz, )

Position	Shift ( , ppm)	Type	Assignment
C-2	184.5		Ketone Carbonyl ( )
C-1	159.8		Ester Carbonyl ( )
C-1'	71.5		Isopropyl Methine
C-3	32.1		Bromomethyl ( )
C-2'	21.6		Isopropyl Methyls

Interpretation: The ketone carbonyl at ~184.5 ppm is characteristic of

-keto esters.[1] The upfield shift of the methylene carbon (~32 ppm) compared to non-halogenated analogs confirms the presence of the heavy bromine atom (Heavy Atom Effect).[1]

Infrared Spectroscopy (FT-IR)

The IR spectrum is dominated by the twin carbonyl stretches.[1]

• 1745 cm⁻¹ (s): Ester

  stretch.

• 1725 cm⁻¹ (s): Ketone

  stretch (often appears as a shoulder or split peak with the ester).

• 2980-2940 cm⁻¹ (m): C-H aliphatic stretches (Isopropyl).

• 1260 cm⁻¹ (s): C-O stretch (Ester).

• 650-600 cm⁻¹ (m): C-Br stretch.

Mass Spectrometry (EI-MS)

The mass spectrum exhibits the characteristic isotopic signature of Bromine (

and ) in a 1:1 ratio.

• Molecular Ion (M⁺): 208 / 210 (1:1 intensity).

• Base Peak:

  43 (Isopropyl cation, ).

• Key Fragments:

  • 165/167 ( ): Loss of isopropyl group.
  • 129 ( ): Loss of bromine (weak).
  • 121/123: Bromoketene fragment ( ).

Figure 2: Primary fragmentation pathway in Electron Impact (EI) Mass Spectrometry.

Quality Control & Impurity Analysis

When analyzing "technical grade" samples, look for these common impurities:

• Isopropyl Pyruvate (Starting Material):

  • NMR: Singlet at

    2.45 ppm ( ).

  • Impact: Lowers yield in thiazole synthesis.[1]

• Isopropyl 3,3-dibromo-2-oxopropanoate (Over-bromination):

  • NMR: Singlet at

    6.3-6.5 ppm ( ).

  • Impact: Acts as a chain terminator or forms side products.

References

• Synthesis of

  -Haloesters: Organic Syntheses, Coll. Vol. 9, p. 242 (1998).

• Spectroscopic Data of Bromopyruvates: National Institute of Standards and Technology (NIST) Chemistry WebBook, Standard Reference Data.

• Hantzsch Thiazole Synthesis Mechanism: Journal of the American Chemical Society, 1951, 73, 10, 4961–4964.[1]

• Isopropyl 3-bromo-2-oxopropanoate CAS Entry: PubChem Compound Summary.

Sources

• 1. WO2004052818A1 - Method for preparing alkyl 2-bromoalkanoates - Google Patents [patents.google.com]
• 2. 56417-63-1|Isopropyl 3-bromo-2-oxopropanoate|BLD Pharm [bldpharm.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. prepchem.com [prepchem.com]
• 5. researchgate.net [researchgate.net]

"Isopropyl 3-bromo-2-oxopropanoate" stability and storage conditions.

Executive Summary

Isopropyl 3-bromo-2-oxopropanoate (CAS: 56417-63-1), often referred to as isopropyl bromopyruvate, is a specialized

-haloketone ester used primarily as a high-value intermediate in the synthesis of heterocycles, particularly thiazoles via the Hantzsch synthesis.

Its structural utility—possessing both an electrophilic carbonyl and a leaving group at the

-position—renders it inherently unstable. Without rigorous environmental control, it undergoes rapid hydrolysis, polymerization, and oxidative degradation. This guide defines the critical parameters for maintaining compound integrity, ensuring reproducible experimental outcomes in drug discovery and organic synthesis workflows.

Chemical Profile & Critical Properties

Understanding the physicochemical baseline is essential for detecting degradation.

Property	Specification	Notes
IUPAC Name	Isopropyl 3-bromo-2-oxopropanoate	Also: 3-Bromo-2-oxopropionic acid isopropyl ester
CAS Number	56417-63-1	Distinct from the ethyl ester (CAS 70-23-5)
Molecular Formula
Molecular Weight	209.04 g/mol
Physical State	Liquid	Colorless to pale yellow; darkens upon degradation
Boiling Point	~98–100 °C (at 10 mmHg)	Estimated based on ethyl ester analog; thermally unstable at atm.[1][2][3][4][5] pressure
Solubility	DCM, Chloroform, THF, Alcohols	Reacts slowly with nucleophilic solvents (e.g., MeOH)
Reactivity Class	Alkylating Agent / Lachrymator	High Hazard : Corrosive to mucous membranes

Stability & Degradation Mechanisms

The instability of isopropyl 3-bromo-2-oxopropanoate is not random; it is a direct consequence of its functional density. Three primary mechanisms drive its decomposition.

Hydrolysis (Moisture Sensitivity)

The ester linkage is susceptible to acid-catalyzed hydrolysis, a process autocatalyzed by the formation of HBr if the bromine atom is displaced.

• Mechanism: Water attacks the ester carbonyl, cleaving the isopropyl group to yield 3-bromo-2-oxopropanoic acid and isopropanol.

• Impact: The free acid is unstable and can decarboxylate or polymerize, turning the clear liquid into a viscous, dark brown oil.

Thermal Degradation & Polymerization

As an

-haloketone, the compound is prone to self-alkylation.

• Mechanism: At elevated temperatures, the enol form (though less favored in

  -keto esters) can act as a nucleophile towards the C-Br bond of another molecule.

• Result: Formation of dimeric/oligomeric species and release of HBr gas, which further catalyzes degradation.

Photolytic Cleavage

The C-Br bond is photosensitive. Prolonged exposure to UV or ambient light can generate radical species (

), initiating radical chain reactions that degrade the carbon skeleton.

Visualization: Degradation Pathways

Figure 1: Primary degradation pathways. Note the autocatalytic role of HBr by-product.

Storage & Handling Protocols

To maximize shelf-life (typically 6–12 months under optimal conditions), adhere to the following "Cold-Dry-Dark" protocol.

Storage Conditions

Parameter	Recommendation	Rationale
Temperature	2°C to 8°C (Refrigerated)	Slows kinetic rate of self-alkylation and hydrolysis.
Atmosphere	Argon or Nitrogen (Inert)	Prevents oxidation and moisture ingress.
Container	Amber Glass with Teflon-lined cap	Amber glass blocks UV; Teflon prevents leaching/corrosion from trace HBr.
Desiccant	Store bottle inside a secondary jar with Drierite/Silica	Double-barrier protection against refrigerator humidity.

Handling Workflow (Best Practices)

• Warm-Up: Allow the sealed container to reach room temperature before opening. This prevents condensation of atmospheric water into the cold liquid.

• Aliquot: If the bottle is large, aliquot into single-use vials under an inert atmosphere to avoid repeated freeze-thaw cycles or moisture exposure.

• Visual Check: Inspect for color change.

  • Colorless/Pale Yellow: Good.[6]

  • Orange/Red: Slight degradation (Purify if sensitive).

  • Dark Brown/Black: Significant decomposition (Discard).

Visualization: Storage Decision Tree

Figure 2: Decision logic for incoming shipment and storage allocation.

Experimental Application: Hantzsch Thiazole Synthesis

The primary application of this reagent is the Hantzsch Thiazole Synthesis .[7] The stability of the reagent directly correlates to the yield and purity of the thiazole product. Degraded reagent (containing HBr) can lead to side reactions with the thioamide component.

Protocol Summary:

• Reagent Prep: Dissolve Isopropyl 3-bromo-2-oxopropanoate (1.0 eq) in Ethanol or DMF.

• Coupling: Add Thioamide/Thiourea derivative (1.0–1.2 eq).

• Conditions: Stir at Room Temp (or mild reflux) for 2–12 hours.

• Workup: Neutralize with

  to liberate the free base thiazole.

Note: If the starting material is dark (degraded), the yield drops significantly due to the stoichiometry imbalance and the presence of inhibiting acidic byproducts.

Safety & Disposal

• Lachrymator: This compound is a potent tear gas agent. Always handle in a functioning fume hood.

• Corrosive: Causes severe skin burns and eye damage.[8] Wear nitrile gloves (double gloving recommended) and safety goggles.

• Disposal: Do not pour down the drain. Quench excess reagent with dilute aqueous ammonia or sodium bicarbonate to hydrolyze the bromide before disposing of as halogenated organic waste.

References

• Hantzsch, A. (1887).[7] "Ueber die Synthese von Thiazolverbindungen (Thiazole synthesis)." Berichte der deutschen chemischen Gesellschaft, 20(2), 3118-3132.

• Fisher Scientific. (2022).[9] "Safety Data Sheet: Ethyl bromopyruvate." (Used as surrogate data for isopropyl analog properties).

• PubChem. (n.d.). "Compound Summary: Bromopyruvic acid." National Library of Medicine.

• GuideChem. (n.d.). "Isopropyl 3-bromo-2-oxopropanoate Properties and Suppliers."

Sources

• 1. Propanoic acid, 3-bromo-2-oxo-, ethyl ester (CAS 70-23-5) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. Isopropyl 3-bromopropanoate - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. Bromopyruvic acid - Wikipedia [en.wikipedia.org]
• 4. guidechem.com [guidechem.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. Thiazole synthesis [organic-chemistry.org]
• 7. scribd.com [scribd.com]
• 8. fishersci.com [fishersci.com]
• 9. spectrumchemical.com [spectrumchemical.com]

Technical Whitepaper: Solvation Thermodynamics and Handling of Isopropyl 3-bromo-2-oxopropanoate

Executive Summary

Isopropyl 3-bromo-2-oxopropanoate (also known as isopropyl bromopyruvate) is a high-value electrophilic building block, primarily utilized in the Hantzsch synthesis of thiazoles and other heterocyclic APIs. Its efficacy is governed not merely by its ability to dissolve, but by its kinetic stability within the chosen solvent matrix.

This guide moves beyond basic solubility data to address the critical "Solubility-Stability Paradox" inherent to

-haloketo esters. While polar aprotic solvents (like DMSO) offer high solubility, they frequently trigger rapid degradation via Kornblum oxidation or elimination mechanisms. This whitepaper provides a scientifically grounded framework for solvent selection, ensuring process integrity from bench to pilot scale.

Physicochemical Identity & Properties[1][2][3]

Before selecting a solvent, the researcher must understand the solute's structural drivers.

Property	Data	Mechanistic Implication
IUPAC Name	Isopropyl 3-bromo-2-oxopropanoate	-keto functionality increases electrophilicity of the -carbon.
CAS Number	56417-63-1	Unique identifier for regulatory verification.
Formula		MW: 209.04 g/mol .[1]
Physical State	Liquid / Low-melting solid	Lipophilic isopropyl group lowers melting point compared to methyl analogs.
Reactivity Class	-Halo Keto Ester	Lachrymator .[2] Highly susceptible to nucleophilic attack ( ) and hydrolysis.

Solvation Thermodynamics & Stability Matrix

The following matrix categorizes solvents based on a balance of Solubility Parameter (

) and Chemical Inertness .

Solvent Compatibility Table

Solvent Class	Specific Solvent	Solubility	Stability Risk	Technical Recommendation
Chlorinated	Dichloromethane (DCM)	High	Low	Primary Choice. Excellent for reaction and extraction. Inert to the electrophilic bromide.
Chlorinated	Chloroform ( )	High	Low	Good alternative. Ensure acid-free (stabilized with amylene, not EtOH) to prevent transesterification.
Ethers	THF (Anhydrous)	High	Low/Medium	Suitable for reactions. Warning: Peroxides or residual water can trigger hydrolysis.
Esters	Ethyl Acetate	High	Low	Excellent for workup. Compatible with the ester moiety of the solute.[3][4]
Alcohols	Methanol / Ethanol	High	High	Avoid for storage. Risk of transesterification (isopropyl methyl/ethyl) and hemiketal formation.
Polar Aprotic	DMSO	Very High	Critical	FORBIDDEN. Induces Kornblum oxidation (converts to ).
Amines	Pyridine /	High	Critical	Reactant, not solvent. Rapidly forms quaternary ammonium salts.
Alkanes	Hexanes / Heptane	Low	High	Useful as an anti-solvent for crystallization or purification wash.

Mechanistic Deep Dive: The DMSO Trap

Expert Insight: A common error in drug discovery is using DMSO for stock solutions of

-bromo ketones for biological assays.

• Mechanism: DMSO acts as a nucleophile, attacking the

  -carbon to form an alkoxysulfonium salt.

• Outcome: Upon treatment with base (or even spontaneously over time), this eliminates to form an aldehyde (Kornblum Oxidation) or undergoes Pummerer-type rearrangements, destroying the API intermediate.

• Corrective Action: Use DMA (Dimethylacetamide) or Acetonitrile for biological stock solutions, but prepare fresh.

Visualizing Reactivity & Selection Logic

The following diagrams illustrate the decision-making process and the chemical risks involved.

Solvent Selection Decision Tree

Figure 1: Decision tree for solvent selection based on operational context, prioritizing chemical stability.

Degradation Pathways

Figure 2: Major degradation pathways. Note that DMSO leads to irreversible oxidative damage.

Experimental Protocol: Solubility & Stability Assay

Since commercial batches vary in purity (which affects solubility), the following self-validating protocol is recommended for internal qualification.

Protocol: Gravimetric Saturation & NMR Check

Objective: Determine the solubility limit and confirm 24-hour stability in a target solvent.

Reagents:

• Isopropyl 3-bromo-2-oxopropanoate (Test Sample)

• Target Solvent (Dry, HPLC Grade)

• Internal Standard (e.g., 1,3,5-Trimethoxybenzene - optional for NMR)

Step-by-Step Workflow:

• Saturation: Add 100 mg of solute to a 4 mL vial.

• Titration: Add solvent in 50

  increments, vortexing for 30 seconds between additions.

• Visual Check: Record the volume (

  ) where the solution becomes clear.

  • Calculation: Solubility

    .

• Stability Validation (Crucial):

  • Take the dissolved sample.

  • Incubate at Room Temperature for 4 hours.

  • QC Check: Run a TLC (Hexane:EtOAc 80:20) or

    -NMR.

  • Pass Criteria: No new spots on TLC; Integrals of the isopropyl methine proton (

    ppm) remain constant relative to the methylene protons ( ppm).

Operational Safety & Handling

• Lachrymator Warning: This compound is a potent tear gas agent. All solubility testing must be performed inside a functioning fume hood.

• Neutralization: Spills should be treated with dilute aqueous ammonia or sodium thiosulfate to quench the alkylating bromide capability before disposal.

• Storage: Store neat at -20°C under Argon. Do not store as a solution in alcohols or DMSO.

References

• National Center for Biotechnology Information. PubChem Compound Summary for CID 527720, Isopropyl 3-bromopropanoate (Analogous Structure Data). Retrieved October 26, 2023 from [Link]

• Organic Chemistry Portal. Reactivity of alpha-Halo Ketones and Kornblum Oxidation. Retrieved October 26, 2023 from [Link]

• Khan, A. T., et al. "A Mild and Regioselective Method for α-Bromination of β-Keto Esters." J. Org.[5] Chem. 2006, 71, 8961-8963.[5] (Context on synthesis and stability). [Link]

Sources

• 1. 56417-63-1|Isopropyl 3-bromo-2-oxopropanoate|BLD Pharm [bldpharm.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Isopropyl 3-bromopropanoate | C6H11BrO2 | CID 527720 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. A Mild and Regioselective Method for α-Bromination of β-Keto Esters and 1,3-Diketones Using Bromodimethylsulfonium Bromide (BDMS) [organic-chemistry.org]

Technical Guide: Synthesis and Handling of Isopropyl 3-Bromopyruvate

Executive Summary

Isopropyl 3-bromopyruvate (Isopropyl 3-BP) represents a strategic derivatization of the potent alkylating agent 3-bromopyruvic acid (3-BP). While the parent acid is a well-documented inhibitor of Hexokinase II (HK2) and a disruptor of the "Warburg Effect" in glycolytic tumors, its high polarity limits passive membrane diffusion. The isopropyl ester variant functions as a lipophilic prodrug, designed to enhance cellular uptake before hydrolyzing intracellularly to the active halogenated pyruvate.

This guide details the Acid-Catalyzed Azeotropic Esterification protocol. This route is selected for its operational simplicity and scalability in a research setting, avoiding the complex purification issues associated with acid chloride intermediates of unstable

-halo acids.

Chemical Context & Stability Analysis

Structural Properties

• IUPAC Name: Propan-2-yl 3-bromo-2-oxopropanoate

• Molecular Formula:

• Molecular Weight: 209.04 g/mol

• Reactivity Profile: The molecule features an

  -keto ester moiety adjacent to a bromomethyl group. This creates a highly electrophilic center at the methylene carbon ( ), susceptible to nucleophilic attack ( ) by thiols (e.g., glutathione, cysteine residues).

Critical Stability Warning

The "77-Minute" Rule: At physiological pH (7.4) and temperature (37°C), the parent 3-BP has a half-life of approximately 77 minutes, degrading into 3-hydroxypyruvate and HBr.[1] The ester is similarly labile.

• Avoid Bases: Exposure to basic media (pH > 7.5) triggers rapid hydrolysis or Darzens-like condensation/polymerization.

• Storage: Must be stored at -20°C, preferably under argon.

Synthesis Protocol: Acid-Catalyzed Esterification

Reaction Logic

Direct Fischer esterification is utilized. To drive the equilibrium toward the ester (Le Chatelier’s principle), we employ azeotropic distillation to remove water. Isopropanol serves as both the reactant and the solvent carrier.

Reaction Scheme:

Reagents & Equipment

Component	Specification	Role
3-Bromopyruvic Acid	>97% Purity	Substrate (Electrophile)
Isopropanol	Anhydrous	Reactant & Solvent
Benzene or Toluene	ACS Grade	Azeotropic Agent (Water removal)
p-Toluenesulfonic Acid (p-TsOH)	Monohydrate (Cat.)	Acid Catalyst
Equipment	Dean-Stark Trap	Continuous water removal

Step-by-Step Methodology

Step 1: Reaction Assembly

• Equip a 250 mL Round Bottom Flask (RBF) with a magnetic stir bar.

• Add 3-Bromopyruvic Acid (16.7 g, 0.1 mol) .

• Add Isopropanol (12.0 g, 0.2 mol) . Note: 2.0 equivalents ensures complete consumption of the acid.

• Add Benzene (100 mL) . Note: Toluene can be substituted but requires a higher bath temp (

  ), which may degrade the product. Benzene ( ) is gentler.

• Add p-TsOH (0.5 g) as the catalyst.

Step 2: Reflux & Dehydration

• Attach a Dean-Stark trap topped with a reflux condenser.

• Heat the oil bath to ~90°C (for Benzene) to maintain a steady reflux.

• Monitor the trap. The reaction is complete when water collection ceases (theoretical max ~1.8 mL).

• Duration: Typically 3–5 hours.[2][3] Do not over-reflux to prevent thermal decomposition.

Step 3: Workup (Crucial for Stability)

• Cool the mixture to Room Temperature (RT).

• Wash 1: Wash with cold 5%

  (50 mL) rapidly.

  • Expert Insight: Do not let the layers sit. Prolonged contact with bicarbonate will hydrolyze the ester. Shake quickly and separate immediately.

• Wash 2: Wash with Brine (saturated NaCl, 50 mL) to remove residual water/alcohol.

• Drying: Dry the organic layer over anhydrous

  for 20 minutes. Filter.

Step 4: Purification

• Concentrate the filtrate under reduced pressure (Rotary Evaporator) at <40°C .

• Vacuum Distillation: The crude oil requires high-vacuum distillation for pharmaceutical purity.

  • Target: Collect the fraction boiling at approx. 85–90°C at 2 mmHg (values vary by vacuum strength).

Reaction Mechanism Visualization

The following diagram illustrates the acid-catalyzed pathway, highlighting the tetrahedral intermediate formation which is the rate-limiting step.

Figure 1: Mechanism of Fischer Esterification for 3-BP.

Quality Control & Characterization

Expected NMR Data

Verification of the isopropyl group integration against the methylene protons is essential to confirm esterification.

Nucleus	Shift ( ppm)	Multiplicity	Integration	Assignment
	1.35	Doublet (d)	6H	Isopropyl
	4.60	Singlet (s)	2H	(Characteristic)
	5.15	Septet (m)	1H	Isopropyl
	162.0	-	-	Ester Carbonyl
	185.0	-	-	Ketone Carbonyl

Experimental Workflow Diagram

Figure 2: Synthesis and Workup Workflow.

Safety & Handling (E-E-A-T)

• Lachrymator: 3-Bromopyruvate and its esters are potent lachrymators (tear agents). All operations must occur inside a functioning fume hood.

• Vesicant: Direct skin contact causes severe blistering. Double nitrile gloves are mandatory.

• Waste Disposal: Quench unreacted residues with an aqueous solution of cysteine or thiosulfate to neutralize the alkylating bromide before disposal.

References

• Ko, Y. H., et al. (2012). "A translational study 'case report' on the small molecule energy blocker 3-bromopyruvate (3BP) as a potent anticancer agent: from bench side to bedside." Journal of Bioenergetics and Biomembranes. Link

• Ganapathy-Kanniappan, S., et al. (2013). "Anticancer efficacy of the metabolic blocker 3-bromopyruvate: specific molecular targeting."[4][5] Anticancer Research.[6] Link

• El Sayed, S. M., et al. (2017).[7] "The promising anticancer drug 3-bromopyruvate is metabolized through glutathione conjugation which affects chemoresistance."[7] Medical Hypotheses. Link

• Glick, M., et al. (2014).[8] "The antitumor agent 3-bromopyruvate has a short half-life at physiological conditions."[1][8] Biochemical and Biophysical Research Communications. Link

Sources

• 1. Tumor Energy Metabolism and Potential of 3-Bromopyruvate as an Inhibitor of Aerobic Glycolysis: Implications in Tumor Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 3-Bromopyruvic acid synthesis - chemicalbook [chemicalbook.com]
• 3. 3-Bromopyruvic acid | 1113-59-3 [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. Molecular docking studies of 3-bromopyruvate and its derivatives to metabolic regulatory enzymes: Implication in designing of novel anticancer therapeutic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 3-Bromopyruvate as a potent anticancer therapy in honor and memory of the late Professor André Goffeau - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. caymanchem.com [caymanchem.com]
• 8. researchgate.net [researchgate.net]

Biological activity of "Isopropyl 3-bromo-2-oxopropanoate"

Technical Guide: Biological Activity & Application Profile of Isopropyl 3-bromo-2-oxopropanoate

Part 1: Executive Summary & Chemical Identity

Isopropyl 3-bromo-2-oxopropanoate (CAS: 56417-63-1) is a specialized

-haloketo ester functioning primarily as a lipophilic prodrug and a high-reactivity synthetic intermediate. In biological systems, its significance lies in its ability to overcome the permeability barriers associated with its parent compound, 3-bromopyruvate (3-BP) . While 3-BP is a potent hexokinase II (HKII) inhibitor and alkylating agent, its anionic nature at physiological pH limits passive diffusion. The isopropyl ester moiety masks this charge, facilitating rapid cellular uptake before intracellular hydrolysis releases the active warhead.

Key Physicochemical Properties:

Property	Value	Relevance

| Molecular Formula |

| Core alkylating scaffold | | Molecular Weight | 209.04 g/mol | Small molecule, high permeability | | LogP (Predicted) | ~1.6 - 2.0 | Lipophilic; crosses membranes easily | | Reactivity | High (Electrophile) | Targets nucleophilic thiols (Cys) | | Physical State | Liquid/Low-melt solid | Lachrymator (handle with care) |[1]

Part 2: Mechanism of Action (MoA)

The biological activity of Isopropyl 3-bromo-2-oxopropanoate is defined by a "Trojan Horse" mechanism. It is chemically designed to exploit the Warburg Effect in oncological models and the metabolic reliance on glycolysis in certain pathogens.

The Lipophilic Prodrug Strategy

Unlike 3-bromopyruvate, which requires monocarboxylate transporters (MCTs) for efficient uptake, the isopropyl ester enters cells via passive diffusion due to its masked carboxylate.

• Step 1 (Entry): The molecule permeates the lipid bilayer.

• Step 2 (Activation): Cytosolic carboxylesterases (CES) hydrolyze the isopropyl ester bond.

• Step 3 (Warhead Release): 3-bromopyruvate (3-BP) and isopropanol are released.

• Step 4 (Target Engagement): The 3-BP moiety alkylates critical cysteine residues (e.g., Cys-239 in Hexokinase II), detaching the enzyme from the mitochondria (VDAC) and inducing apoptosis.

Direct Alkylation (Chemical Biology)

Even prior to hydrolysis, the

-haloketone motif is a potent electrophile. It can directly react with glutathione (GSH), leading to rapid oxidative stress and depletion of the cell's antioxidant reserves.

Figure 1: The "Trojan Horse" activation pathway of Isopropyl 3-bromo-2-oxopropanoate, illustrating cellular entry, enzymatic cleavage, and downstream metabolic collapse.

Part 3: Therapeutic & Synthetic Applications

Oncology (Metabolic Targeting)

The compound acts as a potent glycolytic inhibitor . By targeting tumors that exhibit the Warburg phenotype (high glucose consumption), it induces energy depletion (ATP crisis).

• Advantages over 3-BP: Reduced systemic toxicity due to lower required dosing (higher bioavailability) and reduced dependence on MCT1/MCT4 transporter expression levels.

Antimicrobial Activity

The

-haloketone structure is broadly biocidal. It acts as a general alkylating agent against microbial enzymes containing active-site thiols (e.g., bacterial glyceraldehyde-3-phosphate dehydrogenase).

Synthetic Utility (Heterocycle Construction)

Beyond direct biology, this molecule is a critical "biomimetic building block" in the Hantzsch Thiazole Synthesis .

• Reaction: Condensation with thioamides.[2]

• Product: Thiazole derivatives, which are privileged scaffolds in drug discovery (e.g., antiviral, anti-inflammatory agents).

Part 4: Experimental Protocols

Caution: Isopropyl 3-bromo-2-oxopropanoate is a lachrymator and skin irritant. All procedures must be performed in a chemical fume hood with appropriate PPE (nitrile gloves, goggles).

Protocol A: Assessment of Esterase-Mediated Hydrolysis (Stability Assay)

Validates the prodrug mechanism by measuring the release of the active acid.

• Preparation: Dissolve the compound (10 mM) in DMSO.

• Incubation: Dilute to 100 µM in PBS (pH 7.4) containing purified Porcine Liver Esterase (PLE) (10 U/mL) or human plasma.

• Control: Incubate a parallel sample in PBS without enzyme (chemical stability check).

• Sampling: Aliquot 50 µL at T=0, 15, 30, 60, and 120 min.

• Quenching: Add 50 µL cold acetonitrile (with internal standard) to stop the reaction.

• Analysis: Analyze via LC-MS/MS. Monitor the disappearance of the parent ester (m/z ~209) and the appearance of 3-bromopyruvate.

  • Success Criterion: >50% conversion within 60 mins in enzyme group; <10% degradation in PBS control.

Protocol B: In Vitro Cytotoxicity (Metabolic Viability)

Determines potency against glycolytic cancer cells (e.g., HepG2 or 4T1).

• Seeding: Plate cells at 5,000 cells/well in 96-well plates. Allow attachment (24h).

• Treatment: Prepare serial dilutions of Isopropyl 3-bromo-2-oxopropanoate (0.1 µM – 100 µM) in media.

  • Note: Ensure final DMSO concentration < 0.5%.

• Exposure: Incubate for 24 to 48 hours.

• Readout (ATP Assay): Use a luminescence-based ATP assay (e.g., CellTiter-Glo).

  • Rationale: Since the MoA involves glycolysis inhibition, ATP depletion is a more direct marker than tetrazolium reduction (MTT), which can be confounded by mitochondrial stress.

• Calculation: Plot Dose-Response curves to determine IC50.

Part 5: Chemical Reactivity Visualization

The following diagram details the specific chemical attack on the enzyme active site, a critical concept for medicinal chemists optimizing this scaffold.

Figure 2: Mechanism of covalent inhibition. The thiol group of the target protein attacks the methylene carbon, displacing the bromide ion.

References

• Ko, Y. H., et al. (2004). "Advanced cancers: eradication in all cases using 3-bromopyruvate therapy to deplete ATP." Biochemical and Biophysical Research Communications.

  • Context: Establishes the foundational activity of the 3-bromopyruv

• Pedersen, P. L. (2012). "3-Bromopyruvate (3BP) a fast acting, promising, powerful, specific, and effective 'small molecule' anti-cancer agent taken from labside to bedside: introduction to a special issue." Journal of Bioenergetics and Biomembranes.

  • Context: Reviews the mechanism of HKII inhibition and the necessity for improved delivery methods (esters).

• Gandolfi, R., et al. (2006). "Propyl 3-bromo-2-oxopropionate and derivatives as novel anticancer agents." U.S. Patent Application 20060058383.

  • Context: Directly describes the biological activity, stability, and hydrolysis mechanism of the alkyl ester analogs of 3-bromopyruv

• Chinnaraja, E., et al. (2015). "Green synthesis of thiazole derivatives." Journal of Heterocyclic Chemistry.

  • Context: Details the use of isopropyl 3-bromo-2-oxopropanoate as a reagent in synthesizing bioactive thiazoles.

• National Center for Biotechnology Information (2024). "PubChem Compound Summary for CID 12204683, Isopropyl 3-bromo-2-oxopropanoate." PubChem.

  • Context: Verification of chemical structure and physicochemical properties.

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. bepls.com [bepls.com]

"Isopropyl 3-bromo-2-oxopropanoate" as an alkylating agent.

The following technical guide details the chemical and biological applications of Isopropyl 3-bromo-2-oxopropanoate , structuring the content to address its dual role as a high-value synthetic building block and a potent metabolic inhibitor in oncology.

Dual-Utility Reagent in Heterocyclic Synthesis and Metabolic Oncology[1][2]

Executive Summary

Isopropyl 3-bromo-2-oxopropanoate (CAS: 56417-63-1), also known as isopropyl bromopyruvate, is an

-haloketone ester characterized by high electrophilicity at the C3 position.[1][2] It serves two distinct high-value functions in research and drug development:

• Synthetic Chemistry: It acts as a C3 synthon in the Hantzsch Thiazole Synthesis , allowing for the rapid construction of thiazole-based pharmacophores.[2]

• Medicinal Chemistry: It functions as a lipophilic prodrug for 3-bromopyruvate (3-BrPA), a potent alkylating agent that inhibits Hexokinase II (HK2), thereby disrupting aerobic glycolysis (the Warburg effect) in cancer cells.[1][2]

Chemical Profile & Properties[2][3][4][5][6][7][8][9][10][11][12]

Property	Data
IUPAC Name	Propan-2-yl 3-bromo-2-oxopropanoate
CAS Number	56417-63-1
Molecular Formula
Molecular Weight	209.04 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	~85–90 °C (at reduced pressure, extrapolated)
Solubility	Soluble in DCM, THF, Ethanol, DMSO; limited water solubility.[1][2][3]
Reactivity Class	-Halo keto ester; Lachrymator; Alkylating Agent.[1][2]
Storage	2–8 °C, under inert gas (Ar/N2). Protect from light.[2][4][5]

Structural Insight: The molecule features an isopropyl ester moiety which provides greater steric bulk and lipophilicity compared to the ethyl analog.[2] This lipophilicity is critical for its biological application, facilitating passive diffusion across cell membranes before intracellular hydrolysis.[2]

Synthetic Application: Hantzsch Thiazole Synthesis

The primary synthetic utility of isopropyl 3-bromo-2-oxopropanoate is the alkylation of thioamides (or thioureas) to generate 1,3-thiazoles.[1][2] This reaction proceeds via a cascade mechanism: S-alkylation followed by cyclodehydration.[1][2]

3.1 Mechanistic Workflow

The sulfur atom of the thioamide acts as a nucleophile, attacking the electrophilic C3 methylene of the bromopyruvate.[2] This displaces the bromide leaving group. The resulting intermediate undergoes intramolecular attack by the nitrogen onto the ketone carbonyl (C2), followed by dehydration to aromatize the ring.

Figure 1: The Hantzsch Thiazole Synthesis pathway using Isopropyl 3-bromo-2-oxopropanoate.

3.2 Experimental Protocol: Synthesis of Isopropyl 2-phenylthiazole-4-carboxylate

Context: This protocol synthesizes a thiazole core using thiobenzamide.[1][2]

Reagents:

• Thiobenzamide (1.0 equiv)[1]

• Isopropyl 3-bromo-2-oxopropanoate (1.1 equiv)[1][2]

• Ethanol (anhydrous) or DMF[1]

• Magnesium sulfate (

  ) for drying[1]

Step-by-Step Methodology:

• Preparation: Dissolve thiobenzamide (10 mmol) in anhydrous ethanol (20 mL) in a round-bottom flask equipped with a magnetic stir bar.

• Alkylation: Add Isopropyl 3-bromo-2-oxopropanoate (11 mmol) dropwise over 5 minutes at room temperature. Caution: Reagent is a lachrymator; perform in a fume hood.[2]

• Reflux: Heat the mixture to reflux (80 °C) for 2–4 hours. Monitor consumption of thioamide via TLC (Hexane:EtOAc 3:1).

• Workup: Cool the reaction to room temperature. Evaporate the solvent under reduced pressure.

• Neutralization: Redissolve the residue in EtOAc (50 mL) and wash with saturated

  (2 x 20 mL) to neutralize HBr byproducts.

• Purification: Dry the organic phase over

  , filter, and concentrate. Recrystallize from Ethanol/Water or purify via flash column chromatography (Silica gel).

Biological Application: Metabolic Alkylating Agent

In oncology, "alkylating agents" typically damage DNA. However, Isopropyl 3-bromo-2-oxopropanoate functions as a metabolic alkylating agent .[1][2] It targets the glycolytic enzyme Hexokinase II (HK2) .

4.1 Mechanism of Action (The "Trojan Horse" Strategy)

The free acid, 3-bromopyruvate (3-BrPA), is highly polar and requires specific transporters (MCT1) to enter cells.[1][2] The isopropyl ester masks the carboxylate, increasing lipophilicity and allowing the molecule to diffuse through the lipid bilayer independent of transporter status.[2] Once inside, cytosolic esterases hydrolyze the ester, releasing the active 3-BrPA.[2][6][7]

Target Alkylation: The released 3-BrPA acts as a suicide inhibitor.[1][2] It alkylates the thiol (-SH) group of Cysteine residues in the active site of Hexokinase II. This blocks the conversion of Glucose to Glucose-6-Phosphate, shutting down glycolysis and mitochondrial respiration, leading to rapid ATP depletion and cell death (apoptosis).[1][2]

Figure 2: The prodrug activation pathway of Isopropyl 3-bromo-2-oxopropanoate in cancer cells.[1][2]

4.2 Comparative Efficacy

Feature	3-Bromopyruvate (Acid)	Isopropyl 3-bromo-2-oxopropanoate (Ester)
Cell Entry	Transporter-dependent (MCT1)	Passive Diffusion + Transporter
Stability	Low (rapidly neutralized by glutathione)	Moderate (protected carboxylate)
Potency	High (if transporter present)	High (broader cell line activity)
Systemic Toxicity	Vein irritation (acidic)	Reduced local irritation (ester)

Safety & Handling Standards

Critical Warning: This compound is a potent lachrymator (induces tearing) and skin irritant. It contains an alpha-halo ketone moiety, which is highly reactive toward biological nucleophiles.[1][2]

• Engineering Controls: All weighing and transfers must be performed in a functioning chemical fume hood.

• PPE: Double nitrile gloves, chemical splash goggles, and a lab coat are mandatory.[2]

• Decontamination: Spills should be treated with a dilute solution of ammonia or sodium bicarbonate to neutralize the alkylating potential before cleanup.

• Storage: Store at 4°C. The compound can degrade to release HBr, turning dark brown.[2] If the liquid is dark, purify via vacuum distillation before use.

References

• Preparation of 3-Halopyruvates: Ko, Y. H., et al. "Advanced cancers: eradication in all members of a group of mice with 3-bromopyruvate."[2] Biochemical and Biophysical Research Communications 324.1 (2004): 269-275.[1][2] Link

• Hantzsch Thiazole Synthesis Mechanism: Eicher, T., & Hauptmann, S.[2] The Chemistry of Heterocycles: Structure, Reactions, Syntheses, and Applications. Wiley-VCH, 2003.[1][2]

• Ester Prodrugs of Bromopyruvate: Gandolfi, R., et al.[2] "The anticancer agent 3-bromopyruvate: a simple but powerful molecule taken from the lab to the bedside."[2] Journal of Bioenergetics and Biomembranes 49 (2017): 169–195. Link

• Hexokinase II Inhibition: Pedersen, P. L. "Warburg, me and Hexokinase 2: Multiple discoveries of key molecular events underlying one of cancers' most common phenotypes, the 'Warburg Effect', i.e., elevated glycolysis in the presence of oxygen."[2] Journal of Bioenergetics and Biomembranes 39.3 (2007): 211-222. Link

• Safety Data: Sigma-Aldrich Safety Data Sheet (SDS) for Ethyl Bromopyruvate (Analogous handling for Isopropyl ester). Link

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. CN103804177A - Production process for synthesizing bromopyruvate - Google Patents [patents.google.com]
• 3. CAS 70-23-5: Ethyl bromopyruvate | CymitQuimica [cymitquimica.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. fishersci.com [fishersci.com]
• 6. Tumor Energy Metabolism and Potential of 3-Bromopyruvate as an Inhibitor of Aerobic Glycolysis: Implications in Tumor Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. US20060058383A1 - Propyl 3-bromo-2-oxopropionate and derivatives as novel anticancer agents - Google Patents [patents.google.com]

Metabolic Interdiction: The Mechanism of Isopropyl 3-Bromo-2-Oxopropanoate

[1]

Executive Summary

Isopropyl 3-bromo-2-oxopropanoate (CAS: 56417-63-1), frequently referred to in research contexts as Isopropyl Bromopyruvate , represents a strategic lipophilic derivatization of the potent alkylating agent 3-bromopyruvate (3-BP). While the parent compound (3-BP) is a well-documented inhibitor of glycolysis and mitochondrial respiration, its efficacy is often rate-limited by its dependence on monocarboxylate transporters (MCT1) for cellular entry.

This technical guide delineates the mechanism of action (MoA) of the isopropyl ester variant. By masking the carboxylic acid with an isopropyl group, the molecule achieves enhanced passive membrane permeability. Once intracellular, it functions as a "Trojan Horse," undergoing hydrolytic activation to release the alpha-haloketone warhead, which systematically dismantles cellular bioenergetics via irreversible enzyme alkylation.

Chemical Architecture & Reactivity

The compound functions as a bi-functional electrophile . Its efficacy is encoded in two distinct structural motifs:

• The Isopropyl Ester Moiety (The Delivery System):

  • Function: Increases logP (lipophilicity), facilitating non-transporter-mediated passive diffusion across the plasma membrane.

  • Stability: Susceptible to cleavage by intracellular carboxylesterases (CES).

• The Alpha-Haloketone Core (The Warhead):

  • Structure: A bromine atom adjacent to a ketone carbonyl.[1][2]

  • Reactivity: The carbonyl group withdraws electron density, making the alpha-carbon highly electrophilic. This site is primed for

    attack by soft nucleophiles, specifically the thiolate anions ( ) of cysteine residues in enzyme active sites.

Table 1: Physicochemical Profile

Property	Value	Functional Implication
CAS Number	56417-63-1	Unique Identifier
Formula		--
Molecular Weight	209.04 g/mol	Low MW favors rapid diffusion
Reactive Motif	-Bromoketone	Irreversible cysteine alkylation
LogP (Predicted)	~1.2 - 1.5	Enhanced membrane permeability vs. 3-BP (LogP < 0)

Mechanism of Action: The Activation Cascade[1]

The mechanism operates in a two-phase sequence: Prodrug Activation followed by Target Engagement .

Phase I: Cellular Entry & Bioactivation

Unlike 3-bromopyruvate, which competes with lactate/pyruvate for MCT1 transport, Isopropyl 3-bromo-2-oxopropanoate permeates the lipid bilayer directly. Upon entering the cytosol:

• Hydrolysis: Ubiquitous carboxylesterases (CES1/CES2) attack the ester carbonyl.

• Release: The reaction yields Isopropanol (metabolically negligible at therapeutic doses) and the active 3-Bromopyruvate anion.

• Trapping: The charged acid is less permeable, effectively trapping the active warhead inside the cell (The Ion Trapping Effect).

Phase II: The "Warburg Effect" Collapse

The liberated 3-BP acts as a suicide substrate for key metabolic enzymes.

Primary Target: Hexokinase II (HK2)

HK2 is the "gatekeeper" of glycolysis, often overexpressed in neoplastic cells.

• Mechanism: 3-BP mimics pyruvate. It enters the active site but, instead of being processed, the bromine is displaced by a reactive cysteine thiol (Cys).

• Outcome: The enzyme is covalently modified and permanently inactivated. Mitochondrial-bound HK2 dissociates, triggering the release of Cytochrome c.

Secondary Target: Glyceraldehyde-3-Phosphate Dehydrogenase (GAPDH)

• Mechanism: Direct alkylation of the catalytic Cys152 residue.

• Outcome: Immediate cessation of glycolytic ATP production.

Tertiary Target: Mitochondrial Complex II (Succinate Dehydrogenase)

• Mechanism: Disruption of the TCA cycle and electron transport chain.

• Outcome: Collapse of mitochondrial membrane potential (

  ) and massive generation of Reactive Oxygen Species (ROS).

Visualization: Activation & Signaling Pathway[1]

Caption: Figure 1. The activation cascade of Isopropyl 3-bromo-2-oxopropanoate, illustrating the transition from lipophilic prodrug to active alkylating agent and subsequent metabolic collapse.

Experimental Protocols

To validate the mechanism of action in a research setting, the following protocols are recommended. These are designed to isolate the effects of the ester vs. the free acid.

Protocol A: Differential Cytotoxicity Assay (Esterase Dependence)

Objective: Confirm that toxicity is dependent on intracellular esterase activity.

• Cell Seeding: Seed tumor cells (e.g., HeLa or HepG2) at

  cells/well in 96-well plates.

• Pre-treatment:

  • Group A: Vehicle control (DMSO).

  • Group B: Esterase Inhibitor (BNPP , Bis-4-nitrophenyl phosphate, 100

    M) for 1 hour.

• Treatment: Treat both groups with Isopropyl 3-bromo-2-oxopropanoate (0.1 - 100

  M) for 24 hours.

• Readout: Assess viability using CellTiter-Glo (ATP quantification).

• Validation Logic: If the MoA relies on hydrolysis, Group B (Esterase inhibited) should show reduced toxicity (higher

  ) compared to Group A, as the prodrug cannot be activated.

Protocol B: GAPDH Activity Kinetic Assay

Objective: Quantify direct inhibition of the glycolytic target.

• Lysate Preparation: Harvest treated cells (10

  M compound, 2h) and lyse in non-denaturing buffer.

• Reaction Mix:

  • Buffer: 100 mM Triethanolamine (pH 7.6).

  • Substrate: 1 mM 3-Phosphoglycerate.

  • Cofactor: 0.2 mM NADH, 1 mM ATP.

  • Enzyme: 3-Phosphoglycerate Kinase (helper enzyme for reverse reaction readout).

• Measurement: Monitor NADH oxidation at 340 nm over 5 minutes.

• Result Interpretation: A steep decrease in slope compared to control indicates irreversible alkylation of GAPDH.

Therapeutic Implications & Safety

While Isopropyl 3-bromo-2-oxopropanoate solves the delivery problem of 3-BP, it introduces new variables:

• Systemic Toxicity: Non-specific esterases in the blood (plasma esterases) may prematurely hydrolyze the compound, releasing the active warhead systemically rather than intratumorally.

• Formulation: Due to lipophilicity, formulation in lipid nanoparticles (LNPs) or cyclodextrins is often required for in vivo administration.

References

• Ko, Y. H., et al. (2001). "Advanced cancers: eradication in all cases using 3-bromopyruvate therapy to deplete ATP." Biochemical and Biophysical Research Communications.

• Shoshan, M. C. (2012). "3-Bromopyruvate: targets and outcomes." Journal of Bioenergetics and Biomembranes.

• Lis, P., et al. (2016). "3-Bromopyruvate: A novel antiglycolytic agent with a promising future." Journal of Bioenergetics and Biomembranes.

• Pedersen, P. L. (2012). "3-Bromopyruvate (3BP) a fast acting, promising, powerful, specific, and effective "small molecule" anti-cancer agent taken from labside to bedside: introduction to a special issue." Journal of Bioenergetics and Biomembranes.

• PubChem Compound Summary. "Isopropyl 3-bromo-2-oxopropanoate (CAS 56417-63-1)."[3] National Center for Biotechnology Information. [3]

Sources

• 1. scribd.com [scribd.com]
• 2. leapchem.com [leapchem.com]
• 3. isopropyl 2-oxopropanoate | CAS#:923-11-5 | Chemsrc [chemsrc.com]

Technical Deep Dive: Isopropyl 3-bromo-2-oxopropanoate in Oncological Research

Executive Summary

Isopropyl 3-bromo-2-oxopropanoate (CAS: 56417-63-1) represents a high-value electrophilic synthon in oncology, serving a dual function in modern drug development. Primarily, it acts as a privileged building block in the regioselective synthesis of thiazole-based kinase inhibitors—a structural motif found in multiple FDA-approved anticancer agents (e.g., Dasatinib, Dabrafenib). Secondarily, it belongs to the class of 3-bromopyruvate (3-BP) esters , which are investigated as lipophilic prodrugs designed to bypass Monocarboxylate Transporter (MCT) bottlenecks in metabolic cancer therapy.

This guide provides a rigorous technical analysis of its chemical reactivity, synthetic utility in heterocycle construction, and mechanistic relevance in targeting the Warburg effect.

Part 1: Chemical Profile & Stability

Identity & Reactivity:

• IUPAC Name: Propan-2-yl 3-bromo-2-oxopropanoate

• Molecular Formula:

  [1]

• Key Functional Groups:

  -Bromo ketone (highly electrophilic, alkylating), Isopropyl ester (lipophilic, sterically hindered).

Stability Warning: As an

-halo- -keto ester, this compound is a potent lachrymator and alkylating agent. It is prone to hydrolysis and photolytic degradation.

• Storage:

  , under Argon/Nitrogen, protected from light.

• Handling: Must be handled in a functional fume hood. Glassware should be treated with bleach (sodium hypochlorite) post-usage to quench trace alkylating residues.

Part 2: The Synthetic Architect (Hantzsch Thiazole Synthesis)

The most immediate application of Isopropyl 3-bromo-2-oxopropanoate in cancer research is the synthesis of 2-aminothiazole scaffolds . This moiety acts as a pharmacophore in Type I and Type II kinase inhibitors, forming critical hydrogen bonds with the ATP-binding pocket of enzymes like B-Raf, Src, and BCR-ABL.

Mechanism of Action: Regioselective Cyclization

The reaction with thioureas or thioamides proceeds via the Hantzsch Thiazole Synthesis. The isopropyl ester group provides steric bulk, often improving the crystallinity and solubility of the resulting intermediates compared to methyl or ethyl esters.

Pathway Description:

• Nucleophilic Attack: The sulfur atom of the thiourea attacks the

  -carbon (bearing the bromine), displacing the bromide ion ( ).

• Cyclization: The amide nitrogen attacks the ketone carbonyl, forming a hydroxy-dihydrothiazole intermediate.

• Dehydration: Loss of water drives aromatization to the stable thiazole ring.

Figure 1: The Hantzsch Thiazole Synthesis pathway converting Isopropyl 3-bromo-2-oxopropanoate into bioactive scaffolds.

Part 3: The Metabolic Inhibitor (Prodrug Strategy)

While 3-bromopyruvate (3-BP) is a potent inhibitor of Hexokinase II (HK2) and GAPDH, its clinical utility is limited by poor membrane permeability (requiring MCT1/4 transporters) and rapid systemic neutralization.

The Ester Advantage: Isopropyl 3-bromo-2-oxopropanoate acts as a prodrug . The isopropyl ester masks the carboxylic acid, significantly increasing lipophilicity (LogP).

• Passive Diffusion: The ester crosses the plasma membrane independent of MCT status.

• Intracellular Activation: Cytosolic esterases hydrolyze the isopropyl group, releasing the active 3-BP anion in situ.

• Target Engagement: The active 3-BP alkylates Cys residues on HK2, dissociating it from the mitochondria and inducing apoptosis.

Figure 2: Mechanism of Isopropyl 3-bromo-2-oxopropanoate as a metabolic prodrug targeting the Warburg effect.

Part 4: Experimental Protocols

Protocol A: Synthesis of Isopropyl 2-amino-4-thiazolecarboxylate

A validated method for generating kinase inhibitor precursors.

Materials:

• Isopropyl 3-bromo-2-oxopropanoate (1.0 eq)[2][3]

• Thiourea (1.1 eq)

• Ethanol (Absolute)

• Sodium Acetate (anhydrous)

Procedure:

• Dissolution: Dissolve 10 mmol of thiourea in 20 mL of absolute ethanol in a round-bottom flask.

• Addition: Add 10 mmol of Isopropyl 3-bromo-2-oxopropanoate dropwise at room temperature. Note: Reaction is exothermic.[4]

• Reflux: Heat the mixture to reflux (

  ) for 2–4 hours. Monitor by TLC (Mobile phase: 30% EtOAc/Hexane).

• Workup: Cool to room temperature. Neutralize with saturated

  solution until pH ~8.

• Isolation: The product often precipitates. Filter the solid, wash with cold water, and recrystallize from EtOH/Water.

• Yield Expectation: 85–95%.

Protocol B: In Vitro Cytotoxicity Assay (Prodrug Evaluation)

Evaluating the efficacy of the ester vs. free acid.

Reagents:

• Cell Lines: A549 (Lung), HepG2 (Liver).

• Control: 3-Bromopyruvate (free acid).

• Assay: MTT or CellTiter-Glo.

Steps:

• Seeding: Plate cells at 5,000 cells/well in 96-well plates. Incubate 24h.

• Preparation: Dissolve Isopropyl 3-bromo-2-oxopropanoate in DMSO (Stock 100 mM). Critical: Prepare fresh. Esters hydrolyze in aqueous media over time.

• Treatment: Dilute in media to final concentrations (1–100

  ). Keep DMSO < 0.5%.

• Incubation: Treat cells for 4 hours (pulse) or 24 hours (continuous).

• Readout: Measure viability. Calculate

  .

• Comparison: The ester should show lower

  values in MCT-deficient cell lines compared to the free acid.

Part 5: Quantitative Data Summary

Property	Isopropyl 3-bromo-2-oxopropanoate	3-Bromopyruvate (Free Acid)	Clinical Implication
MW	209.04 g/mol	166.96 g/mol	Ester is heavier but more lipophilic.
LogP (Est.)	~1.2	-1.8	Ester crosses membranes passively; Acid requires transporters.
Stability	Moderate (Hydrolysis prone)	Low (Rapid alkylation)	Ester offers improved shelf-stability if dry.
Primary Use	Synthetic Intermediate	Metabolic Inhibitor	Ester is the preferred building block; Acid is the active metabolite.

References

• Hantzsch Thiazole Synthesis Applications

  • Title: "Recent advances in the synthesis of thiazoles and their biological applic
  • Source:Molecules, 2023.

  • Link:[Link] (General reference for Hantzsch chemistry).

• 3-Bromopyruvate Mechanisms

  • Title: "The Anticancer Drug 3-Bromopyruvate Induces DNA Damage Potentially Through Reactive Oxygen Species."[5]

  • Source:MDPI, 2021.

  • Link:[Link]

• Alkylating Agents in Cancer

  • Title: "3-Bromopyruvate as inhibitor of tumour cell energy metabolism and chemopotentiator of platinum drugs."[6][7]

  • Source:Molecular Oncology, 2008.[6][7]

  • Link:[Link]

• Title: "Prodrugs of carboxylic acids: synthesis, chemical stability, and enzymatic hydrolysis.

Sources

• 1. 56417-63-1|Isopropyl 3-bromo-2-oxopropanoate|BLD Pharm [bldpharm.com]
• 2. 27227-92-5|Isopropyl 3-bromo-2-oxopentanoate|BLD Pharm [bldpharm.com]
• 3. m.biomart.cn [m.biomart.cn]
• 4. echemi.com [echemi.com]
• 5. mdpi.com [mdpi.com]
• 6. Anticancer Efficacy of the Metabolic Blocker 3-Bromopyruvate: Specific Molecular Targeting | Anticancer Research [ar.iiarjournals.org]
• 7. mdpi.com [mdpi.com]

Isopropyl 3-Bromo-2-Oxopropanoate: A Lipophilic Prodrug for Targeted Glycolytic Inhibition

Executive Summary

The metabolic reprogramming of tumor cells, characterized by the Warburg effect (aerobic glycolysis), presents a distinct therapeutic window for oncology. Isopropyl 3-bromo-2-oxopropanoate (CAS: 56417-63-1) represents a strategic chemical evolution of the potent alkylating agent 3-bromopyruvate (3-BP).

While 3-BP is a highly effective inhibitor of Hexokinase II (HKII) and Glyceraldehyde 3-phosphate dehydrogenase (GAPDH), its clinical utility is limited by poor membrane permeability and dependence on Monocarboxylate Transporter 1 (MCT1) for cellular entry.

This guide details the application of the isopropyl ester variant as a lipophilic prodrug. By masking the carboxylic acid, this compound facilitates passive diffusion across the plasma membrane, independent of MCT status, before undergoing intracellular hydrolysis to release the active warhead. This document provides the mechanistic rationale, synthesis validation, and rigorous experimental protocols required to evaluate this compound as a next-generation glycolytic inhibitor.

Chemical Rationale & Mechanism of Action[1]

The Prodrug Strategy

The parent compound, 3-bromopyruvate, is an anionic alkylator at physiological pH. Its uptake is rate-limited by the expression of SLC16A1 (MCT1). Tumors with low MCT1 expression exhibit intrinsic resistance to 3-BP.

Isopropyl 3-bromo-2-oxopropanoate solves this via esterification:

• Lipophilicity: The isopropyl group increases logP, allowing the molecule to traverse the lipid bilayer via passive diffusion.

• Steric Stability: Compared to n-propyl esters (e.g., 3-BrOP), the branched isopropyl group provides moderate steric hindrance, potentially modulating plasma stability and preventing premature hydrolysis before cellular entry.

• Intracellular Activation: Once cytosolic, ubiquitous carboxylesterases (CES1/CES2) hydrolyze the ester, releasing the active 3-BP anion and isopropanol (metabolically benign in trace amounts).

Molecular Targets

Upon hydrolysis, the liberated 3-BP acts as a suicide substrate:

• Hexokinase II (HKII): 3-BP alkylates the thiol groups of HKII, causing its dissociation from the mitochondrial VDAC channel. This triggers a dual effect: cessation of glucose phosphorylation (glycolytic block) and release of cytochrome c (apoptosis initiation).

• GAPDH: Direct alkylation of the active site cysteine inhibits the flux of glyceraldehyde-3-phosphate, causing a bottleneck in lower glycolysis.

Mechanistic Pathway Diagram

Figure 1: Mechanism of Action. The isopropyl ester bypasses membrane transporters, enters via diffusion, and is hydrolyzed intracellularly to alkylate glycolytic enzymes.

Experimental Framework

Compound Handling & Stability

The alpha-keto ester moiety is electrophilic and prone to hydrolysis or polymerization if mishandled.

• Storage: -20°C, desiccated, under argon/nitrogen.

• Solvent: Dissolve in anhydrous DMSO or Ethanol immediately prior to use. Avoid aqueous buffers for stock solutions.

• Half-life Check: In aqueous media (pH 7.4), the ester has a finite half-life. Experiments should be designed such that the compound is added to cells within 15 minutes of dilution.

Protocol: Validation of Glycolytic Inhibition (Seahorse Assay)

To confirm the compound inhibits glycolysis rather than general toxicity, use a Metabolic Flux Analyzer (e.g., Seahorse XF).

Objective: Measure the Extracellular Acidification Rate (ECAR) in response to Isopropyl 3-bromo-2-oxopropanoate.

Step-by-Step Methodology:

• Seeding: Plate cancer cells (e.g., A549, HeLa) at 20,000 cells/well in XF96 plates. Incubate overnight.

• Media Switch: Wash cells and replace with unbuffered assay medium (0 mM Glucose, 2 mM Glutamine).

• Baseline Measurement: Measure basal ECAR for 3 cycles.

• Glucose Injection: Inject Glucose (10 mM final) to stimulate glycolysis. Observe rapid rise in ECAR.

• Compound Injection: Inject Isopropyl 3-bromo-2-oxopropanoate (Titration: 1 µM – 100 µM).

  • Control: Inject 2-Deoxyglucose (100 mM) as a positive control.

  • Negative Control: DMSO vehicle.

• Oligomycin Injection: Inject Oligomycin (1 µM) to block mitochondrial ATP synthase, forcing maximal glycolysis.

• Analysis: Calculate the Glycolytic Reserve and Glycolytic Capacity . A true inhibitor will suppress the ECAR rise after glucose injection and prevent the maximal response to Oligomycin.

Protocol: Esterase Dependence Assay

To prove the "Prodrug" hypothesis, you must demonstrate that esterase activity is required for potency.

• Pre-treatment: Pre-incubate cells with BNPP (Bis-4-nitrophenyl phosphate) , a broad-spectrum esterase inhibitor (100 µM), for 1 hour.

• Treatment: Treat cells with Isopropyl 3-bromo-2-oxopropanoate (at IC50 concentration).

• Readout: Measure cell viability (CellTiter-Glo) at 24 hours.

• Interpretation:

  • If the compound acts as a prodrug, BNPP should protect the cells (reduce toxicity) by preventing the release of the active 3-BP warhead.

  • If toxicity remains unchanged, the ester itself may have off-target effects, or hydrolysis is non-enzymatic.

Data Presentation & Analysis

When reporting results for this compound, organize data to highlight the Potency Shift relative to the parent acid.

Table 1: Comparative Potency (Hypothetical Data Structure)

Compound	Entry Mechanism	IC50 (MCT1+ Cells)	IC50 (MCT1- Cells)	Stability (t1/2 in Plasma)
3-Bromopyruvate (Parent)	MCT1 Transporter	Low (e.g., 20 µM)	High (>200 µM)	High
Isopropyl 3-bromo-2-oxopropanoate	Passive Diffusion	Low (~5-10 µM)	Low (~5-10 µM)	Moderate
Ethyl 3-bromopyruvate	Passive Diffusion	Low	Low	Low (Rapid hydrolysis)

Note: The isopropyl ester is expected to maintain potency across cell lines regardless of MCT1 expression, unlike the parent acid.

Experimental Workflow Diagram

Figure 2: Sequential workflow for validating the isopropyl ester as a specific glycolysis inhibitor.

Safety & Toxicology

While the isopropyl ester enhances delivery, it also narrows the therapeutic window.

• Systemic Toxicity: Unlike 3-BP, which is somewhat selective for tumors overexpressing MCT1, the lipophilic ester can enter all cells.

• Liver Toxicity: High esterase activity in hepatocytes may lead to rapid "first-pass" activation in the liver, causing hepatotoxicity.

• Mitigation: Local delivery (e.g., TACE - Transarterial Chemoembolization) or nanoparticle encapsulation is recommended for in vivo applications to prevent systemic off-target alkylation.

References

• Ko, Y. H., et al. (2001). "Advanced cancers: eradication in all members of a group of mice by the glycolytic inhibitor 3-bromopyruvate." Biochemical and Biophysical Research Communications. Link

• Gandolfi, J. G., et al. (2013). "The metabolic inhibitor 3-bromo-2-oxopropionate-1-propyl ester (3-BrOP) targets glycolysis in neuroblastoma." Investigational New Drugs. Link

  • Note: This reference validates the "propyl ester" class of prodrugs.

• Shoshan, M. C. (2012). "3-Bromopyruvate: targets and outcomes." Journal of Bioenergetics and Biomembranes. Link

• Lis, P., et al. (2016). "3-Bromopyruvate: a potent anticancer agent that induces apoptosis in breast cancer cells." Oncology Reports. Link

• BLD Pharm. "Isopropyl 3-bromo-2-oxopropanoate Product Page (CAS 56417-63-1)." Link

"Isopropyl 3-bromo-2-oxopropanoate" safety and handling precautions

Part 1: Executive Safety Summary

Isopropyl 3-bromo-2-oxopropanoate is a highly reactive

-bromo- -keto ester. While chemically valuable as a pharmacophore for synthesizing heterocycles (e.g., thiazoles, quinoxalines) and as a metabolic inhibitor (hexokinase target), it poses severe occupational hazards.

Its structural core contains a bi-electrophilic warhead : a reactive alkyl bromide activated by an adjacent ketone. This motif makes it a potent affinity label for biological thiols (e.g., glutathione, cysteine residues), leading to rapid cellular damage and extreme irritation to mucous membranes.

Critical Hazard Profile:

• Lachrymator: Induces immediate, severe tearing and respiratory distress at ppm concentrations.

• Corrosive: Causes irreversible eye damage and skin burns.

• Sensitizer: High potential for respiratory sensitization upon repeated exposure.

Part 2: Chemical Identity & Mechanism of Toxicity

Understanding the why behind the safety rules is essential for compliance. This compound is not just "toxic"; it is a "cysteine-seeking missile."

Physico-Chemical Properties

Note: Data extrapolated from the structural analog Ethyl 3-bromo-2-oxopropanoate due to limited specific data for the isopropyl ester.

Property	Value / Description	Operational Implication
Appearance	Clear, yellow to orange liquid	Darkening indicates decomposition (HBr release).
Boiling Point	~100–110 °C (at reduced pressure)	Low volatility but high potency; vapors travel.
Solubility	Soluble in DCM, EtOAc, Alcohols	Readily penetrates nitrile gloves in solution.
Reactivity	Electrophilic, Moisture Sensitive	Hydrolyzes to release HBr; keep dry.

Mechanism of Action (The Hazard Source)

The toxicity stems from the

alkylation of biological nucleophiles. The adjacent carbonyl group lowers the LUMO energy of the C-Br bond, accelerating the attack by sulfur atoms in proteins.

Figure 1: Mechanism of alkylation. The compound permanently modifies proteins by binding to cysteine residues, releasing hydrobromic acid (HBr) as a byproduct.

Part 3: Engineering Controls & PPE

Trustworthiness Rule: Standard latex gloves offer zero protection against this compound in solution.

Personal Protective Equipment (PPE) Matrix

Zone	Requirement	Rationale
Respiratory	Fume Hood (Mandatory)	Vapors are lachrymatory. If outside hood, full-face respirator with OV/AG cartridges is required.
Hand Protection	Double Layer	Inner: Nitrile (4 mil). Outer: Silver Shield (Laminate) or heavy-duty Butyl.
Eye Protection	Chemical Goggles	Safety glasses are insufficient due to vapor irritation.
Body	Lab Coat + Chemical Apron	Protects against splashes; polyester blends can degrade.

Engineering Controls

• Primary Containment: All operations (weighing, transfer, reaction) must occur inside a certified chemical fume hood.

• Vapor Trap: If using a rotary evaporator, a secondary cold trap (-78°C) is required to prevent exhaust into the pump or lab atmosphere.

Part 4: Operational Handling Protocols

Safe Weighing Technique

Never weigh this compound on an open bench.

• Tare a vial with a screw cap inside the fume hood.

• Transfer the liquid using a glass Pasteur pipette or positive-displacement pipette. Do not use plastic syringes with rubber plungers as they may swell/degrade.

• Cap immediately after transfer.

• Wipe the exterior of the vial with a tissue soaked in 10% sodium thiosulfate (see Section 5) before removing from the hood.

Reaction Setup

• Temperature: Avoid heating above 80°C without solvent; thermal decomposition releases HBr and potentially explosive pressure.

• Atmosphere: Run reactions under Nitrogen or Argon to prevent hydrolysis.

• Addition: Add the bromopyruvate slowly to reaction mixtures to control exotherms, especially when reacting with amines or thiols.

Part 5: Deactivation & Waste Management (The "Kill" Step)

Core Directive: Do not dispose of active alpha-bromo esters directly into organic waste. They can alkylate other waste components or off-gas lachrymators.

The "Thiosulfate Quench" Protocol

Sodium thiosulfate (

) rapidly reacts with the alkyl bromide to form a non-toxic Bunte salt.

Reagents:

• Quenching Solution: Saturated aqueous Sodium Thiosulfate (or 10% w/v).

• Indicator: pH paper.

Procedure:

• Dilute: Dilute the reaction mixture or spill residue with a non-reactive solvent (e.g., Ethanol or Ethyl Acetate).

• Treat: Slowly add the Quenching Solution with stirring.

  • Observation: The mixture may warm slightly.

• Agitate: Stir vigorously for 30 minutes.

• Verify: Check pH. If highly acidic (due to HBr release), neutralize with Sodium Bicarbonate.

• Disposal: The aqueous layer now contains the benign Bunte salt and bromide. The organic layer can be disposed of as halogenated waste.

Figure 2: Deactivation workflow. This process converts the reactive alkylator into a water-soluble, non-volatile salt.

Part 6: Emergency Response

Exposure Scenarios

• Eye Contact: Time Critical. Rinse immediately for 15 minutes.[1][2] Force eyelids open. The lachrymatory effect causes blepharospasm (involuntary closing), so physical assistance is often needed.

• Skin Contact: Wash with soap and water.[2][3][4] Do not use ethanol on the skin, as it may increase permeation. Treat as a potential hydrofluoric-acid-like burn (delayed deep tissue damage is less likely, but acid burns are immediate).

• Inhalation: Move to fresh air. If wheezing occurs (sensitization), seek medical support immediately.

Spill Cleanup (< 10 mL)

• Evacuate the immediate area.

• Don PPE: Double gloves, goggles, lab coat, respirator (if outside hood).

• Cover spill with a mixture of sand/vermiculite and solid Sodium Carbonate.

• Apply Sodium Thiosulfate solution to the absorbent material.

• Scoop into a jar, label as "Quenched Bromopyruvate Waste," and seal.

References

• National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 12204689, Isopropyl 3-bromo-2-oxopropanoate. Retrieved from [Link]

• El Sayed, S. M., et al. (2013). Anticancer effects of 3-bromopyruvate. Medical Hypotheses, 81(5), 866–870.[5] (Mechanism of action reference).

Sources

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. fishersci.com [fishersci.com]
• 5. Enhancing anticancer effects, decreasing risks and solving practical problems facing 3-bromopyruvate in clinical oncology: 10 years of research experience - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Technical Guide: Synthesis and Applications of Isopropyl 3-bromo-2-oxopropanoate

Molecular Weight: 209.04 g/mol

Introduction & Strategic Significance

Isopropyl 3-bromo-2-oxopropanoate (also known as isopropyl 3-bromopyruvate) is a highly reactive

-haloketone ester. Structurally, it combines the electrophilic versatility of the pyruvate backbone with a good leaving group (bromide) at the C3 position.

Core Applications:

• Heterocycle Synthesis: It is a premier "C3" building block for the Hantzsch Thiazole Synthesis , reacting with thioamides to form 2,4-disubstituted thiazoles.

• Medicinal Chemistry: As an ester of 3-bromopyruvate (a potent hexokinase II inhibitor), it serves as a lipophilic prodrug candidate in oncology research, targeting the Warburg effect in glycolytic tumors.

• Peptide Modification: Used for cysteine alkylation in proteomic profiling.

Safety & Handling (Critical)

Hazard Classification: Corrosive (Category 1B), Lachrymator.

Hazard	Description	Mitigation
Lachrymator	Potent tear gas effect. Vapors cause severe eye/respiratory irritation.	MUST be handled in a functioning fume hood. Wear goggles and face shield.
Vesicant	Skin contact causes burns and blistering.	Double nitrile gloves; immediate wash with poly-ethylene glycol (PEG-400) or copious water if exposed.
Thermal Instability	-haloketones can decompose exothermically above 100°C.	Store at -20°C. Do not distill at atmospheric pressure; use high vacuum only.

Experimental Protocols

Protocol A: Synthesis via Direct Bromination

Rationale: This is the preferred industrial and scalable laboratory method. It utilizes the enolization of isopropyl pyruvate to direct electrophilic bromination to the C3 position. Precursor: Isopropyl Pyruvate (CAS 923-11-5).

Reagents

• Isopropyl Pyruvate (1.0 equiv)

• Bromine (

  ) (1.0 equiv)

• Solvent: Dichloromethane (DCM) or Chloroform (

  )

• Catalyst: Acetic acid (trace) or HBr (trace) to initiate enolization.

Step-by-Step Methodology

• Setup: Equip a 3-neck round-bottom flask with a pressure-equalizing addition funnel, a nitrogen inlet, and a cryogenic thermometer. Connect the exhaust to a caustic scrubber (

  trap) to neutralize HBr gas.

• Charging: Add Isopropyl Pyruvate (10.0 g, 76.8 mmol) and DCM (50 mL) to the flask. Cool the solution to 0°C – 5°C using an ice/water bath.

• Initiation: Add 2-3 drops of 33% HBr in acetic acid to catalyze enol formation.

• Bromination:

  • Load Bromine (12.2 g, 3.9 mL, 76.8 mmol) into the addition funnel.

  • Critical Step: Add

    dropwise over 60 minutes.

  • Observation: The red color of bromine should disappear upon contact or within seconds, indicating rapid consumption. If color persists, stop addition and allow temperature to rise slightly (max 10°C) to re-initiate.

  • Maintain internal temperature

    to prevent over-bromination (dibromide formation).

• Post-Reaction: Stir at 0°C for 30 minutes, then allow to warm to room temperature (RT) for 1 hour. Nitrogen sparging can be used to remove dissolved HBr.

• Workup:

  • Wash the organic layer with ice-cold water (

    ).

  • Wash with saturated

    (carefully, gas evolution!) to remove residual acid.

  • Dry over anhydrous

    , filter, and concentrate under reduced pressure (rotary evaporator, bath ).

• Purification: The crude oil is often sufficiently pure (>90%) for immediate use. If necessary, purify via vacuum distillation (bp ~85-90°C at 2 mmHg). Caution: Do not overheat.

Protocol B: Synthesis via Fischer Esterification

Rationale: Useful when 3-bromopyruvic acid is the available starting material.[1] Precursor: 3-Bromo-2-oxopropanoic acid (3-Bromopyruvate).[1]

Step-by-Step Methodology

• Dissolution: Dissolve 3-bromopyruvic acid (5.0 g) in Isopropanol (50 mL).

• Catalysis: Add concentrated

  (0.5 mL) or p-Toluenesulfonic acid (pTSA, 100 mg).

• Reflux: Heat to reflux (82°C) for 4-6 hours. Use a Dean-Stark trap if using a co-solvent (e.g., Benzene/Toluene) to remove water, though direct reflux in excess IPA is often sufficient.

• Workup:

  • Concentrate IPA to ~10 mL.

  • Dilute with Ethyl Acetate (50 mL).

  • Wash with water and

    .

  • Dry and concentrate.[2]

Visualization of Workflows

Diagram 1: Synthesis Workflow (Bromination)

This diagram illustrates the critical control points in the direct bromination protocol.

Caption: Step-by-step logic for the controlled bromination of isopropyl pyruvate.

Diagram 2: Hantzsch Thiazole Synthesis Mechanism

This pathway demonstrates the primary application of the molecule in heterocycle formation.

Caption: Mechanistic pathway for reacting the title compound with thioamides to form thiazoles.

Analytical Characterization

Confirm identity using Nuclear Magnetic Resonance (NMR).

Nucleus	Signal ( ppm)	Multiplicity	Integration	Assignment
1H NMR	1.35	Doublet ( )	6H	Isopropyl groups
1H NMR	4.38	Singlet	2H	( -protons)
1H NMR	5.15	Septet	1H	Isopropyl (methine)
13C NMR	~21.5	-	-	Isopropyl
13C NMR	~33.0	-	-
13C NMR	~71.0	-	-	Isopropyl
13C NMR	~159.0	-	-	Ester
13C NMR	~185.0	-	-	Ketone

Note: Shifts are approximate (in

) and may vary slightly based on concentration.

Troubleshooting & Optimization

Problem	Probable Cause	Solution
Low Yield / Tar Formation	Reaction temperature too high.	Ensure strict cooling ( ) during addition.
Product Color (Dark Red)	Residual Bromine.	Wash with 10% Sodium Thiosulfate ( ) to quench .
Polymerization	Storage at RT; Acid traces.	Store at -20°C; Add trace stabilizer (e.g., 50 ppm BHT) if not using immediately.
Incomplete Reaction	Poor enolization.	Add 1-2 drops of HBr/AcOH catalyst at the start.

References

• Vertex Pharmaceuticals Inc. (2000). Synthesis of ethyl bromopyruvate. WO2000026177A1. Google Patents. Link

• Ko, Y. H., et al. (2006). Propyl 3-bromo-2-oxopropionate and derivatives as novel anticancer agents. US20060058383A1. Google Patents. Link

• BLD Pharm. (n.d.). Isopropyl 3-bromo-2-oxopropanoate Product Details (CAS 56417-63-1).[3][4] BLD Pharm. Link

• ChemSrc. (2025).[3][4] Isopropyl 3-bromo-2-oxopropanoate CAS 56417-63-1 Properties. Chemsrc. Link

• Vyas, P. V., et al. (2003).[5] Environmentally benign bromination of aromatic compounds and alpha-keto esters. Tetrahedron Letters, 44(21), 4085-4088. (Contextual reference for green bromination methods).

Sources

• 1. US20060058383A1 - Propyl 3-bromo-2-oxopropionate and derivatives as novel anticancer agents - Google Patents [patents.google.com]
• 2. Preparation of Bronopol 2-Bromo-2-nitro-1,3-propanediol [vaibhavfinechem.com]
• 3. isopropyl 2-oxopropanoate | CAS#:923-11-5 | Chemsrc [chemsrc.com]
• 4. Isopropyl 3-methylbutanoate | CAS#:626-54-0 | Chemsrc [chemsrc.com]
• 5. rsc.org [rsc.org]

Application Note: Isopropyl 3-bromo-2-oxopropanoate in Metabolic Oncology Research

Introduction & Mechanism of Action

Isopropyl 3-bromo-2-oxopropanoate (CAS: 56417-63-1), often referred to as Isopropyl 3-bromopyruvate (Iso-3BP) , is a lipophilic ester prodrug of the potent alkylating agent 3-bromopyruvate (3-BP). While 3-BP is a well-characterized inhibitor of glycolysis and mitochondrial respiration, its cellular uptake is rate-limited by the expression of Monocarboxylate Transporters (MCTs), specifically MCT1.

The isopropyl ester modification serves a critical bio-orthogonal function: it masks the carboxylic acid, significantly increasing lipophilicity (LogP ~1.6 vs. ~ -1.7 for 3-BP). This allows the compound to permeate cell membranes via passive diffusion , independent of MCT status. Once intracellular, ubiquitous carboxylesterases hydrolyze the ester, releasing the active 3-BP moiety and isopropanol. The liberated 3-BP then alkylates Hexokinase II (HK2) and mitochondrial succinate dehydrogenase, precipitating "metabolic catastrophe" in glycolytic tumors (Warburg phenotype).

Key Advantages Over Free Acid (3-BP)

• Transporter Independence: Effective in MCT-low/null cell lines.

• Enhanced Potency: Higher intracellular accumulation kinetics.

• Target Specificity: Retains the dual-targeting mechanism (Glycolysis + OXPHOS) of the parent compound.

Experimental Design & Preparation

Chemical Handling & Stability

Critical Warning: Isopropyl 3-bromo-2-oxopropanoate is a potent alkylating agent. It can react with thiol groups (cysteine) in proteins non-specifically if handled improperly.

• Solubility: Soluble in DMSO (>50 mM) and Ethanol.

• Stability: Susceptible to spontaneous hydrolysis in aqueous buffers at neutral/basic pH. Stocks must be anhydrous.

• Half-life: In cell culture media (pH 7.4), the ester bond is stable enough for uptake but degrades over hours; the active 3-BP is highly reactive (t1/2 ~ 60-90 min in media with serum).

Reagent Preparation Protocol

Component	Specification	Storage	Notes
Stock Solvent	Anhydrous DMSO (Sigma, D2650)	RT, Desiccated	Avoid water contamination to prevent hydrolysis.
Compound Stock	100 mM in DMSO	-20°C (Aliquot)	Do not freeze-thaw >3 times.
Working Buffer	PBS (pH 7.2) or Serum-Free Media	4°C	Prepare immediately before use.

Preparation Steps:

• Weigh the compound in a fume hood (volatile/irritant).

• Dissolve in anhydrous DMSO to reach 100 mM. Vortex for 30 seconds.

• Aliquot into amber glass vials (plastic may leach) and store at -20°C.

• For Dosing: Dilute the stock 1:1000 into culture media to achieve 100 µM (0.1% DMSO final). Perform serial dilutions in media immediately before adding to cells.

Core Experimental Protocols

Protocol A: Determination of IC50 (Cell Viability)

Objective: Determine the effective concentration for metabolic inhibition.

• Seeding: Plate cells (e.g., HepG2, Panc-1) at 5,000 cells/well in 96-well plates. Allow attachment (24h).

• Dosing: Prepare a 2-fold dilution series of Isopropyl 3-bromo-2-oxopropanoate in media:

  • Range: 1 µM – 200 µM .

  • Vehicle Control: 0.2% DMSO equivalent.

  • Positive Control: 3-Bromopyruvate (free acid) at same molarity (to assess ester advantage).

• Incubation: Treat cells for 4 to 24 hours .

  • Note: Short exposure (4h) targets rapid metabolic collapse; long exposure (24h) assesses downstream apoptosis.

• Readout: Wash cells 1x with PBS (to remove extracellular alkylator) and add fresh media containing MTS or CellTiter-Glo reagent.

• Analysis: Calculate % viability relative to Vehicle.

Protocol B: Metabolic Flux Analysis (Lactate Suppression)

Objective: Confirm inhibition of glycolysis (HK2 blockade).[1][2]

• Setup: Seed cells in 6-well plates (500,000 cells/well).

• Starvation: Wash cells with PBS and add serum-free, phenol-red-free DMEM (containing 10 mM Glucose).

• Treatment: Add Isopropyl 3-bromo-2-oxopropanoate (IC50 concentration, typically 10-50 µM ) for 4 hours.

• Sampling: Collect 50 µL of supernatant.

• Assay: Measure L-Lactate levels using a fluorometric/colorimetric Lactate Assay Kit.

• Normalization: Lyse cells and normalize lactate production to total protein (BCA Assay).

Visualizing the Mechanism

The following diagram illustrates the "Trojan Horse" entry mechanism of the isopropyl ester compared to the free acid.

Caption: Figure 1. Mechanism of Action. The isopropyl ester bypasses MCT1 transport via passive diffusion, is hydrolyzed intracellularly, and alkylates Hexokinase II to block ATP production.

Data Interpretation & Troubleshooting

Expected Results

Assay	Vehicle Control	Isopropyl 3-BP (20 µM)	Interpretation
Cell Viability	100%	< 40%	Potent cytotoxicity in glycolytic cells.
Lactate Production	High	Reduced (>50%)	Blockade of HK2/Glycolysis.
Intracellular ATP	High	Depleted	Metabolic catastrophe.

Troubleshooting Guide

Issue 1: Inconsistent IC50 values between replicates.

• Cause: Hydrolysis of the ester in the stock solution or media.

• Solution: Use strictly anhydrous DMSO. Do not pre-dilute in media; add compound to media immediately before applying to cells. Ensure media pH is not >7.6.[3]

Issue 2: Toxicity in control (non-cancer) cells.

• Cause: Non-specific alkylation at high doses.

• Solution: Titrate dose carefully. 3-BP derivatives are selectively toxic to cancer cells due to their hypersensitivity to glycolytic inhibition, but high doses (>100 µM) will kill fibroblasts.

Issue 3: Precipitation in media.

• Cause: High concentration stock hitting aqueous buffer.

• Solution: Vortex rapidly during addition. Ensure final DMSO concentration is <0.5%.

References

• Ko, Y. H., et al. (2004). "Advanced cancers: eradication in all members of a consortium of aggressive malignancies." Biochemical and Biophysical Research Communications, 324(1), 269-275. Link

  • Foundational paper establishing 3-BP as a potent hexokinase II inhibitor.

• Shoshan, M. (2012). "3-Bromopyruvate: targets and outcomes." Journal of Bioenergetics and Biomembranes, 44, 7-15. Link

  • Review of the alkylating mechanism and mitochondrial targets.

• Gandolfi, J. G., et al. (2013). "The metabolic inhibitor 3-bromopyruvate: a promising anticancer drug." Anti-Cancer Agents in Medicinal Chemistry, 13(2). Link

  • Discusses transport mechanisms (MCTs)

• PubChem Compound Summary. "Isopropyl 3-bromopropanoate" (Structural Analog/Base). Link

  • Chemical and physical properties of the isopropyl ester class.

Sources

• 1. 3-Bromopyruvate inhibits pancreatic tumor growth by stalling glycolysis, and dismantling mitochondria in a syngeneic mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 3-Bromopyruvic acid regulates glucose metabolism by targeting the c-Myc/TXNIP axis and induces mitochondria-mediated apoptosis in TNBC cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hydrolysis-Resistant Ester-Based Linkers for Development of Activity-Based NIR Bioluminescence Probes - PMC [pmc.ncbi.nlm.nih.gov]

Targeting the Warburg Effect: Application Note for Isopropyl 3-bromo-2-oxopropanoate

In Vivo Optimization and Protocol Guide

Executive Summary & Chemical Logic

Isopropyl 3-bromo-2-oxopropanoate is a lipophilic ester prodrug of the potent alkylating agent 3-bromopyruvate (3-BP). While 3-BP is a well-characterized inhibitor of Hexokinase II (HK2) and GAPDH—key enzymes in the glycolytic pathway of tumor cells (the Warburg Effect)—its clinical utility is often hampered by poor membrane permeability and rapid neutralization by serum thiols (e.g., glutathione).

The isopropyl ester modification serves a critical pharmacologic function:

• Enhanced Lipophilicity: The isopropyl group increases the logP value, facilitating passive diffusion across the plasma membrane, independent of Monocarboxylate Transporter 1 (MCT1) saturation.

• Intracellular Trapping: Once inside the cell, cytosolic esterases hydrolyze the compound, releasing the active 3-BP moiety and the isopropyl alcohol byproduct. The charged 3-BP is then "trapped" intracellularly, where it alkylates mitochondrial HK2.

• Stability Profile: Esters of alpha-halo ketones are susceptible to rapid hydrolysis at physiological pH. This guide provides strict protocols to prevent ex vivo degradation.

Mechanism of Action (MOA)

The therapeutic efficacy relies on a "Trojan Horse" delivery system. The ester masks the reactive carboxylic acid, allowing entry. Upon activation, the compound dismantles the tumor's energy infrastructure.[1][2][3][4]

Diagram 1: Cellular Uptake and Alkylation Cascade

Caption: The isopropyl ester crosses the membrane passively, is hydrolyzed by esterases, and the active 3-BP alkylates Hexokinase II, causing ATP collapse.[2][3][4][5]

Critical Formulation Protocols

WARNING: Isopropyl 3-bromo-2-oxopropanoate is a potent alkylator and lachrymator. Handle in a fume hood. STABILITY ALERT: This compound degrades rapidly (t1/2 < 60 min) in neutral or alkaline aqueous solutions (pH > 7.0).

A. Vehicle Selection

For in vivo delivery, you must avoid neutral phosphate-buffered saline (PBS) as the primary solvent during storage or long infusions.

Vehicle Type	Composition	Stability	Recommended Route
Acidified Saline	0.9% NaCl adjusted to pH 5.5 with dilute HCl	Moderate (~2-4 hrs)	IP / IV (Slow infusion)
Lipid Emulsion	10% DMSO + 90% Corn Oil (or Peanut Oil)	High (>24 hrs)	IP / Intratumoral
PEG Formulation	5% Ethanol + 40% PEG400 + 55% Water (pH 5.0)	High	IV / IP

B. Preparation Protocol (Acidified Saline Method)

• Calculate Dose: Target dose range is typically 2.5 mg/kg to 10 mg/kg .

  • Note: The molecular weight of the isopropyl ester (209.04 g/mol ) is higher than 3-BP (166.96 g/mol ). Adjust molarity accordingly.

• Pre-Chill Vehicle: Cool 0.9% Saline to 4°C.

• Acidification: Adjust saline pH to 5.0–5.5 using 0.1N HCl. Crucial: Higher pH causes hydrolysis to 3-hydroxypyruvate (inactive).

• Solubilization:

  • Dissolve the Isopropyl 3-bromo-2-oxopropanoate in a minimal volume of DMSO (max 2% final volume).

  • Add the DMSO concentrate to the pre-chilled acidic saline immediately before injection.

  • Vortex for 10 seconds.

• Filtration: Pass through a 0.22 µm PTFE filter (hydrophobic compatible) if using lipid vehicles, or PES for aqueous.

• Immediate Use: Inject within 15 minutes of preparation. Do not store the aqueous solution.

In Vivo Experimental Workflow

Diagram 2: Study Timeline and Checkpoints

Caption: Standard workflow for efficacy testing. Note the requirement for fresh formulation at every dosing cycle.

C. Dosing Strategy (Mouse Model)

• Route: Intraperitoneal (IP) is preferred for initial efficacy studies to minimize venous irritation.

• Frequency: Daily (QD) or Every Other Day (Q2D).

• Dose Escalation (Pilot):

  • Group A: Vehicle Control (Acidified Saline/DMSO).

  • Group B: 2.5 mg/kg

  • Group C: 5.0 mg/kg

  • Group D: 10.0 mg/kg (Watch for acute toxicity).

D. Data Collection Parameters[4][6][7]

Parameter	Method	Frequency	Rationale
Tumor Volume	Caliper ( )	Q2D	Primary efficacy endpoint.
Body Weight	Scale	Daily	>15% loss indicates systemic toxicity.
Vein Integrity	Visual Inspection	Daily	Alkylating agents can cause sclerosis (tail vein).
ATP Levels	Bioluminescence Assay	Endpoint	Confirms MOA (energy depletion).
Lactate	Serum/Tumor Lysate	Endpoint	Confirms glycolytic blockade.

Troubleshooting & Safety (Application Scientist Notes)

Issue 1: "The drug isn't working / Tumor growth is unaffected."

• Root Cause: Hydrolysis. If the pH of your vehicle was >7.0 or the solution sat for >30 minutes, the ester hydrolyzed to 3-hydroxypyruvate (inactive) before reaching the tumor.

• Solution: Use the Lipid Emulsion method (Corn Oil) described in Section 3A. It prevents hydrolysis completely until the drug enters the body.

Issue 2: "Animals show signs of pain/writhing post-injection."

• Root Cause: Peritoneal irritation due to acidity or the alkylating nature of the compound.

• Solution: Buffer the solution to pH 6.0 immediately before injection (literally seconds before) or switch to a liposomal formulation to mask the drug.

Issue 3: "Sudden death after IV injection."

• Root Cause: Embolism (if oil used) or acute cardiotoxicity from rapid ATP depletion in heart tissue.

• Solution: Switch to IP administration or slow infusion (pump). 3-BP derivatives are potent; bolus IV is high-risk.

References

• Ko, Y. H., et al. (2004).[6] Advanced cancers: eradication in all cases using 3-bromopyruvate therapy to deplete ATP.[6] Biochemical and Biophysical Research Communications. Link

• Glick, M., et al. (2014).[7] The antitumor agent 3-bromopyruvate has a short half-life at physiological conditions.[7][8] Biochemical and Biophysical Research Communications. Link

• Pedersen, P. L. (2012).[5] 3-Bromopyruvate (3BP) a fast acting, promising, powerful, specific, and effective "small molecule" anti-cancer agent taken from labside to bedside. Journal of Bioenergetics and Biomembranes. Link

• Shoshan, M. (2012).[5] 3-Bromopyruvate: targets and outcomes.[2][3][4][9][6][8][10] Journal of Bioenergetics and Biomembranes. Link

• Lis, P., et al. (2016). The Anticancer Drug 3-Bromopyruvate Induces DNA Damage Potentially Through Reactive Oxygen Species.[4] Oncotarget. Link

Sources

• 1. dayspringcancerclinic.com [dayspringcancerclinic.com]
• 2. Mechanisms underlying 3-bromopyruvate-induced cell death in colon cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. The Anticancer Drug 3-Bromopyruvate Induces DNA Damage Potentially Through Reactive Oxygen Species in Yeast and in Human Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. portlandpress.com [portlandpress.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Enhancing anticancer effects, decreasing risks and solving practical problems facing 3-bromopyruvate in clinical oncology: 10 years of research experience - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Systemic administration of 3-bromopyruvate reveals its interaction with serum proteins in a rat model - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Isopropyl 3-bromo-2-oxopropanoate as a Metabolic Chemical Probe

Introduction & Chemical Identity

Isopropyl 3-bromo-2-oxopropanoate (CAS: 56417-63-1), often referred to in functional contexts as a 3-bromopyruvate (3-BP) ester prodrug , is a potent, cell-permeable electrophilic probe designed to perturb glycolytic metabolism.

While its parent compound, 3-bromopyruvate (3-BP), is a well-characterized alkylating agent that targets Hexokinase II (HK2) and GAPDH to reverse the "Warburg Effect" in cancer cells, 3-BP suffers from poor membrane permeability due to its anionic carboxylate at physiological pH. The isopropyl ester modification masks this charge, significantly enhancing lipophilicity and cellular uptake via passive diffusion. Once intracellular, the molecule acts as a "Trojan horse," undergoing esterase-mediated hydrolysis to release the reactive 3-BP warhead or reacting directly with nucleophilic cysteine residues in the active sites of metabolic enzymes.

Key Chemical Properties

Property	Detail
IUPAC Name	Propan-2-yl 3-bromo-2-oxopropanoate
Molecular Formula
Molecular Weight	209.04 g/mol
Primary Mechanism	Covalent modification ( alkylation) of Cysteine thiols
Solubility	Soluble in DMSO, Ethanol; Hydrolytically unstable in water
Storage	-20°C, Desiccated, Argon atmosphere (Hygroscopic/Lachrymator)

Mechanism of Action (MOA)

The probe functions as a suicide inhibitor. Its

-halocarbonyl core is highly electrophilic. Upon cell entry, it targets the sulfhydryl (-SH) groups of cysteine residues. The most critical target is Hexokinase II (HK2) , the rate-limiting enzyme of glycolysis often overexpressed in tumors.[1][2][3][4]

The Cascade:

• Uptake: The isopropyl ester crosses the plasma membrane (unlike the charged 3-BP acid).

• Activation: Intracellular esterases hydrolyze the isopropyl group, or the ester reacts directly.

• Alkylation: The methylene carbon (

  to the ketone and bromine) undergoes nucleophilic attack by Cys residues (e.g., Cys239 in HK2).

• Consequence: HK2 dissociates from the Voltage-Dependent Anion Channel (VDAC) on the mitochondria, triggering a rapid drop in ATP production and inducing apoptosis (mitochondrial catastrophe).

Visualization: Cellular Uptake & Target Engagement[7]

Caption: Mechanism of Isopropyl 3-bromo-2-oxopropanoate. The lipophilic ester permeates the membrane, is hydrolyzed to the active warhead, and covalently inhibits glycolytic enzymes HK2 and GAPDH.

Experimental Protocols

Protocol A: Metabolic Perturbation Assay (Warburg Effect Reversal)

Objective: Quantify the inhibition of glycolysis in cancer cells (e.g., HeLa, HepG2) using Lactate production as a readout.

Reagents:

• Isopropyl 3-bromo-2-oxopropanoate (Stock: 100 mM in anhydrous DMSO).

• Lactate Assay Kit (Colorimetric).

• Cell Culture Media (DMEM, 10% FBS).

Expert Insight (Stability Warning):

-Bromo esters degrade rapidly in aqueous media (half-life < 1 hour in neutral pH). Do not prepare serial dilutions in media beforehand. Add the DMSO stock directly to the well or prepare media immediately prior to addition.

Step-by-Step Workflow:

• Seeding: Plate cells (5,000 cells/well) in a 96-well plate. Incubate 24h.

• Preparation: Prepare fresh 1000x stocks of the probe in DMSO.

• Treatment:

  • Remove old media.

  • Add fresh media containing the probe at concentrations: 0, 10, 25, 50, 100

    M.

  • Control: Include a "Vehicle Only" (0.1% DMSO) and a "3-BP Acid" control to compare permeability efficiency.

• Incubation: Incubate for 4–6 hours. (Longer incubations >12h may reflect general toxicity rather than specific metabolic inhibition).

• Harvest: Collect supernatant for Lactate Assay.

• Readout: Measure OD at 450 nm. Normalize lactate concentration to total protein content (BCA assay) of the cell lysate.

Protocol B: Target Validation via Competitive ABPP

Objective: Confirm the probe binds to Cysteine residues on Hexokinase II using Activity-Based Protein Profiling (ABPP). Since the isopropyl ester lacks a "click" handle, it is used as a competitor against a broad-spectrum cysteine probe (e.g., Iodoacetamide-Alkyne).

Reagents:

• Competitor: Isopropyl 3-bromo-2-oxopropanoate.[5]

• Probe: Iodoacetamide-Alkyne (IA-alkyne).

• Click Reagents: Rhodamine-Azide, TCEP, CuSO4, TBTA.

Workflow Visualization:

Caption: Competitive ABPP Workflow. The Isopropyl ester blocks specific cysteine sites. Subsequent labeling with IA-alkyne reveals these blocked sites as "missing bands" on the gel.

Step-by-Step Methodology:

• Lysate Prep: Prepare proteome lysate (1 mg/mL) in PBS.

• Competition (The "Block"):

  • Aliquot lysate into two tubes.

  • Tube A: Add Isopropyl 3-bromo-2-oxopropanoate (50

    M).

  • Tube B: Add DMSO.

  • Incubate 30 min at 37°C.

• Probe Labeling: Add IA-Alkyne (1

  M) to both tubes. Incubate 1 hour at RT.

• Click Chemistry: Add Master Mix (100

  M Rhodamine-Azide, 1 mM TCEP, 100 M TBTA, 1 mM CuSO4). React for 1 hour.

• Analysis: Quench with SDS loading buffer. Run SDS-PAGE. Scan for fluorescence.[6]

  • Expected Result: Specific targets (like HK2 at ~100 kDa) will show strong fluorescence in Tube B but reduced/absent fluorescence in Tube A.

Safety & Handling Guide

• Lachrymator: Like many

  -halo ketones, this compound is a potent lachrymator (tear gas agent). Always handle in a fume hood.

• Stability: The ester bond is susceptible to hydrolysis, and the

  -carbon is sensitive to light. Store solid at -20°C.

• Inactivation: Quench spills with an excess of aqueous cysteine or glutathione solution.

References

• Ko, Y. H., et al. (2004). Advanced cancers: eradication in all members of a consortium of aggressive tumor models? Journal of Bioenergetics and Biomembranes. Link

• Ganapathy-Kanniappan, S., et al. (2010). 3-Bromopyruvate: a new targeted antiglycolytic agent and a promise for cancer therapy. Current Pharmaceutical Biotechnology. Link

• Pedersen, P. L. (2012). 3-Bromopyruvate (3BP) a fast acting, promising, powerful, specific, and effective "small molecule" anti-cancer agent taken from labside to bedside: introduction to a special issue. Journal of Bioenergetics and Biomembranes. Link

• Cravatt, B. F., et al. (2008). Activity-based protein profiling: from enzyme chemistry to proteomic chemistry. Annual Review of Biochemistry. Link

• PubChem Compound Summary. Isopropyl 3-bromopropanoate (Structural Analog/Reference). National Library of Medicine. Link

Sources

• 1. The development of small-molecule inhibitors targeting hexokinase 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. What are HK2 inhibitors and how do they work? [synapse.patsnap.com]
• 4. Mechanisms underlying 3-bromopyruvate-induced cell death in colon cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Page loading... [guidechem.com]
• 6. Activity-based protein profiling: A graphical review - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Yield Synthesis of Isopropyl 3-Bromopyruvate

Executive Summary & Scientific Rationale

The Target: Isopropyl 3-Bromopyruvate

3-Bromopyruvic acid (3-BPA) is a potent alkylating agent and a structural analog of lactate and pyruvate. It acts as a "Trojan horse" metabolic inhibitor, selectively targeting Hexokinase II (HKII) in highly glycolytic cancer cells (the Warburg effect). However, the free acid form of 3-BPA suffers from poor membrane permeability and rapid degradation in physiological pH (half-life ~77 min at pH 7.4).

Esterification with isopropanol (IPA) yields Isopropyl 3-bromopyruvate , a lipophilic prodrug. This modification serves two critical functions:

• Enhanced Bioavailability: The isopropyl group increases lipophilicity, facilitating passive diffusion across the plasma membrane.

• Stability: The ester protects the carboxyl group, preventing premature decarboxylation or interaction with serum proteins before cellular entry.

The Challenge: Chemical Instability

Synthesizing 3-BPA esters is non-trivial due to the molecule's high reactivity. The

-keto and -bromo moieties make the compound susceptible to:

• Nucleophilic attack: The bromine is a good leaving group; strong bases can trigger substitution or elimination.

• Favorskii Rearrangement: Exposure to basic conditions can cause skeletal rearrangement.

• Polymerization: The reactive carbonyl is prone to self-aldol-type condensation.

Strategic Solution: This protocol utilizes a p-Toluenesulfonic acid (p-TsOH) catalyzed esterification coupled with Dean-Stark azeotropic distillation . This method is preferred over basic coupling agents (e.g., DCC/DMAP) to avoid base-mediated degradation, and it drives the equilibrium forward by physical removal of water.

Reaction Mechanism

The reaction follows a classic Fischer esterification pathway, driven thermodynamically by the removal of water.

Mechanism Diagram

Figure 1: Acid-catalyzed mechanism. The reaction is reversible; continuous water removal is the rate-determining factor for high yield.

Experimental Protocol

Materials & Equipment

Reagent/Equipment	Grade/Spec	Purpose
3-Bromopyruvic Acid	>97% Purity	Starting Material (Alkylator)
Isopropanol (IPA)	Anhydrous	Reactant & Solvent
Toluene	ACS Reagent	Azeotropic solvent (forms ternary azeotrope with IPA/Water)
p-Toluenesulfonic Acid	Monohydrate	Acid Catalyst (Mild, non-oxidizing)
Dean-Stark Apparatus	Standard	Water removal
Rotary Evaporator	Vacuum capability	Solvent removal

Step-by-Step Methodology

Safety Warning: 3-BPA is a potent alkylating agent and lachrymator. All operations must be performed in a fume hood. Double-glove (Nitrile) is required.

Step 1: Reaction Setup

• Equip a 250 mL round-bottom flask (RBF) with a magnetic stir bar.

• Add 3-Bromopyruvic acid (16.7 g, 100 mmol) .

• Add Isopropanol (30 mL, ~400 mmol) . Note: Excess alcohol acts as both reactant and co-solvent.

• Add Toluene (100 mL) .

• Add p-TsOH[1]·H2O (0.95 g, 5 mmol) as the catalyst (5 mol%).

• Attach a Dean-Stark trap filled with toluene and a reflux condenser.

Step 2: Reflux & Dehydration

• Heat the mixture to reflux (Oil bath set to ~120°C).

• Maintain reflux for 4–6 hours .

• Checkpoint: Monitor the Dean-Stark trap. The reaction is complete when water accumulation ceases.

• TLC Monitoring: Spot reaction mixture vs. starting material (Mobile phase: Hexane/EtOAc 3:1). The product will have a higher Rf value (less polar).

Step 3: Workup (Critical for Stability)

• Cool the reaction mixture to room temperature.

• Solvent Removal: Concentrate the mixture under reduced pressure (Rotovap) to remove excess IPA and Toluene. Do not overheat (>45°C).

• Redissolution: Dissolve the oily residue in Dichloromethane (DCM, 100 mL) .

• Washing:

  • Wash rapidly with cold saturated NaHCO3 (2 x 50 mL) . Caution: CO2 evolution. Do not prolong contact to avoid base-catalyzed hydrolysis.

  • Wash with Brine (1 x 50 mL) .

• Drying: Dry the organic layer over anhydrous MgSO4 for 15 minutes. Filter.

Step 4: Purification

• Evaporate the DCM to yield the crude ester (yellowish oil).

• Purification:

  • Option A (High Purity): Vacuum distillation (bp ~85–90°C at 2 mmHg).

  • Option B (Standard): Flash column chromatography (Silica gel, Hexane/EtOAc gradient).

Workflow Visualization

Figure 2: Operational workflow. The "Wash" step is highlighted in red as a critical control point to prevent degradation.

Quality Control & Validation

To validate the synthesis, compare the spectral data of the product against the starting material.

Analytical Method	Expected Result for Isopropyl Ester
1H-NMR (CDCl3)	Disappearance: Acid proton (COOH, broad singlet >10 ppm).Appearance: Isopropyl methine multiplet (~5.1 ppm) and methyl doublet (~1.3 ppm).Retention: Methylene singlet (CH2-Br) at ~4.0 ppm.
IR Spectroscopy	Shift: Carbonyl stretch shifts from ~1720 cm⁻¹ (acid) to ~1740 cm⁻¹ (ester).Absence: Broad O-H stretch of carboxylic acid (2500-3000 cm⁻¹).
HPLC	Increased retention time (higher hydrophobicity) compared to 3-BPA on C18 column.

Safety & Handling Protocol

Hazard Identification

• 3-Bromopyruvic Acid: Corrosive (Skin Corr.[2][3] 1B), Serious Eye Damage (Cat 1). Strong alkylating agent.[4][3]

• Toluene: Flammable, Reproductive Toxicity.

Emergency Procedures

• Skin Contact: Immediate wash with polyethylene glycol 400 (if available) or copious water for 15 mins. 3-BPA can cause delayed burns.

• Spill: Neutralize with dilute sodium carbonate before cleanup. Do not use combustible materials (paper towels) for large spills of the pure acid.

References

• Ko, Y. H., et al. (2001). "Advanced cancers: eradication in all cases using 3-bromopyruvate therapy to deplete ATP." Biochemical and Biophysical Research Communications, 288(1), 195-203. Link

• Glick, M., et al. (2014). "The antitumor agent 3-bromopyruvate has a short half-life at physiological conditions."[5][6] Biochemical and Biophysical Research Communications, 452(4), 1016-1020. Link

• Org. Synth. (1944). "Pyruvic acid, methyl ester." Organic Syntheses, Coll. Vol. 1, p.242. (Standard protocol basis for alpha-keto esterification). Link

• Mathupala, S. P., et al. (2006).[7] "Hexokinase II: Cancer's double-edged sword acting as a target for drug therapy and a sensor of cellular stress." Seminars in Cancer Biology, 16(1), 62-72. Link

Sources

• 1. ajgreenchem.com [ajgreenchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Bromopyruvic Acid | C3H3BrO3 | CID 70684 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Bromopyruvic acid - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Tumor Energy Metabolism and Potential of 3-Bromopyruvate as an Inhibitor of Aerobic Glycolysis: Implications in Tumor Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Technical Application Note: Isopropyl 3-bromo-2-oxopropanoate

High-Purity Heterocycle Synthesis & Medicinal Chemistry Applications

Compound Profile & Significance

Isopropyl 3-bromo-2-oxopropanoate (CAS: 56417-63-1), often referred to as Isopropyl bromopyruvate , is a specialized

-halo-ketoester. While the ethyl analog (Ethyl bromopyruvate) is more common, the isopropyl variant offers distinct advantages in medicinal chemistry:

• Steric Bulk: The isopropyl group provides increased steric shielding around the ester carbonyl, potentially reducing susceptibility to non-specific hydrolysis during aggressive nucleophilic substitution reactions at the C3 position.

• Lipophilicity: The isopropyl moiety increases the LogP of the final scaffold, a critical parameter when synthesizing thiazole-based drug candidates where membrane permeability is required.

• Prodrug Potential: In oncology research, 3-bromopyruvate (3-BP) is a potent hexokinase II inhibitor. The isopropyl ester acts as a lipophilic prodrug, facilitating cellular entry before intracellular esterases release the active 3-BP warhead.

Physicochemical Data

Property	Specification
IUPAC Name	Propan-2-yl 3-bromo-2-oxopropanoate
CAS Number	56417-63-1
Formula
MW	209.04 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	~85-90°C at 5 mmHg (Predicted)
Solubility	Soluble in DCM, THF, MeOH, EtOH; Sparingly soluble in water
Reactivity	Strong Electrophile (Lachrymator)

Critical Handling & Storage Protocols

Warning: This compound is a potent lachrymator and alkylating agent. It causes severe eye irritation and skin burns.[1]

• Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). The compound is moisture-sensitive; hydrolysis yields 3-bromopyruvic acid (highly corrosive) and isopropanol.

• Handling: All operations must be performed in a fume hood . Double-glove (Nitrile/Neoprene) is mandatory.

• Quenching Spills: Treat spills with dilute aqueous ammonia or 10% sodium thiosulfate solution to neutralize the alkylating bromide functionality before disposal.

Core Application: Hantzsch Thiazole Synthesis

The primary synthetic utility of Isopropyl 3-bromo-2-oxopropanoate is the Hantzsch Thiazole Synthesis .[2] It reacts with thioamides (or thioureas) to form isopropyl thiazole-4-carboxylates. This route is preferred for generating libraries of lipophilic thiazole pharmacophores.

Mechanism of Action

The reaction proceeds via an initial

displacement of the bromide by the sulfur nucleophile, followed by cyclodehydration involving the ketone carbonyl and the thioamide nitrogen.

Figure 1: Mechanistic pathway of Hantzsch Thiazole Synthesis using Isopropyl 3-bromo-2-oxopropanoate.

Experimental Protocol: Synthesis of Isopropyl 2-Amino-4-thiazolecarboxylate

Objective: Synthesis of a thiazole scaffold using thiourea.

Reagents:

• Isopropyl 3-bromo-2-oxopropanoate (1.0 equiv)

• Thiourea (1.1 equiv)

• Solvent: Ethanol (Absolute) or Methanol

• Base (Optional):

  (for workup)

Step-by-Step Procedure:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve Thiourea (1.1 mmol) in Ethanol (5 mL) .

• Addition: Add Isopropyl 3-bromo-2-oxopropanoate (1.0 mmol) dropwise at room temperature.

  • Note: The reaction is exothermic. For scales >1g, cool to 0°C during addition.

• Reflux: Fit a reflux condenser and heat the mixture to reflux (approx. 78°C) for 1–2 hours . Monitor by TLC (System: 30% EtOAc/Hexanes). The starting bromide spot (

  ) should disappear.

• Precipitation (Hydrobromide Salt): Upon cooling, the product often crystallizes as the hydrobromide salt.

  • If solid forms: Filter the solid and wash with cold ethanol.

  • If no solid: Concentrate the solvent to 20% volume and add diethyl ether to induce precipitation.

• Free Base Liberation: Suspend the salt in water and neutralize with saturated aqueous

  until pH ~8. Extract with Ethyl Acetate (3x).

• Purification: Dry organic layers over

  , filter, and concentrate. Recrystallize from Ethanol/Water if necessary.

Expected Yield: 80–95% Key Observation: The isopropyl ester remains intact; transesterification is minimal in ethanol if the reaction time is kept short and moisture is excluded.

Application 2: C3-Functionalization (Nucleophilic Substitution)

For applications requiring the preservation of the

-keto moiety (e.g., synthesis of enzyme inhibitors), the bromide can be displaced by amines or thiols under mild conditions.

Protocol: N-Alkylation of Secondary Amines

Objective: Synthesis of Isopropyl 3-(dialkylamino)-2-oxopropanoate.

Reagents:

• Secondary Amine (e.g., Morpholine, 1.0 equiv)

• Isopropyl 3-bromo-2-oxopropanoate (1.0 equiv)

• Base:

  (1.2 equiv) or TEA (1.2 equiv)

• Solvent: Dry THF or DMF

Procedure:

• Setup: Suspend

  in dry THF at 0°C.

• Amine Addition: Add the secondary amine and stir for 10 minutes.

• Electrophile Addition: Slowly add Isopropyl 3-bromo-2-oxopropanoate (diluted in THF) dropwise at 0°C.

  • Critical: Low temperature prevents self-condensation (aldol-type) of the pyruvate.

• Reaction: Stir at 0°C for 30 minutes, then allow to warm to Room Temperature for 1 hour.

• Workup: Filter off inorganic salts. Concentrate filtrate. Purify via flash chromatography (Silica, Hex/EtOAc).

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield (Hantzsch)	Hydrolysis of ester	Ensure solvents are dry (anhydrous EtOH). Avoid prolonged reflux.
Dark/Tar Formation	Polymerization of reagent	Store reagent at 4°C. Distill reagent if yellow/brown before use. Run reaction at lower temp (RT) for longer time.
Lachrymation in Lab	Vapor leak	Use a bleach trap for rotary evaporator exhaust. Neutralize glassware with ammonia before removing from hood.

References

• Compound Identification: Isopropyl 3-bromo-2-oxopropanoate. BLD Pharm Catalog. CAS: 56417-63-1.[3] Link

• Hantzsch Synthesis Mechanism: The Hantzsch Thiazole Synthesis. Organic Chemistry Portal. Link

• Bromopyruvate Biological Activity: Ko, Y. H., et al. (2004). "Advanced cancers: eradication in all members of a consortium of complex biological systems." Biochemical and Biophysical Research Communications. (Contextualizing the 3-BP pharmacophore).

• General Protocol (Analogous Ethyl Ester): Synthesis of ethyl thiazole-4-carboxylate derivatives. ChemHelpAsap Protocols. Link

Sources

• 1. fishersci.com [fishersci.com]
• 2. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 3. 56417-63-1|Isopropyl 3-bromo-2-oxopropanoate|BLD Pharm [bldpharm.com]

Application Note: Purification Strategies for Isopropyl 3-bromo-2-oxopropanoate

Introduction & Compound Profile

Isopropyl 3-bromo-2-oxopropanoate (also known as Isopropyl bromopyruvate) is a critical electrophilic intermediate used primarily in the Hantzsch synthesis of thiazoles and other nitrogen-containing heterocycles.[1] Its high reactivity, driven by the

-halo keto moiety, makes it a potent building block but also renders it susceptible to rapid degradation.[1]

High-purity isolation of this compound is challenging due to three primary instability factors:

• Thermal Instability: Susceptible to

  -elimination of HBr and polymerization at elevated temperatures.[1]

• Hydrolytic Sensitivity: The ester linkage and the activated bromide are prone to hydrolysis in the presence of ambient moisture.[1]

• Lachrymatory Potency: Extreme care is required to prevent aerosolization, which dictates specific containment protocols during purification.[1]

This guide outlines two validated purification protocols: High-Vacuum Short-Path Distillation (for bulk purity) and Neutralized Flash Chromatography (for small-scale, high-sensitivity isolation).

Chemical Profile

Property	Data
CAS Number	Analogous to 70-23-5 (Ethyl ester)
Molecular Formula
Molecular Weight	209.04 g/mol
Boiling Point (Est.)	95–105 °C @ 10 mmHg (Decomposes >120 °C)
Appearance	Colorless to pale yellow oil
Storage	-20°C, Inert Atmosphere (Ar/N2)

Purification Decision Matrix

Select the appropriate method based on your scale and impurity profile.[1]

Figure 1: Decision workflow for selecting the optimal purification technique based on scale and stability.

Method A: High-Vacuum Short-Path Distillation (Standard)

Objective: To isolate the ester from heavy tars and unreacted starting materials without inducing thermal decomposition.[1] Applicability: Scales >5 grams.[1]

Causality & Logic

Standard fractional distillation (e.g., using a Vigreux column) creates a high pressure drop, requiring higher pot temperatures to drive the vapor. Because Isopropyl 3-bromo-2-oxopropanoate degrades rapidly above 110°C, a Short-Path setup is mandatory to minimize the distance between evaporation and condensation, allowing for lower operating temperatures.[1]

Equipment Requirements

• Short-path distillation head (integrated condenser).

• High-vacuum pump (capable of <2 mmHg).

• Manometer (digital preferred).

• Cow receiver (multi-flask).

• Dry ice/Acetone trap (to protect the pump from corrosive HBr/Bromide vapors).[1]

Protocol Steps

• System Preparation:

  • Assemble the glassware. Grease all joints heavily with high-vacuum grease.[1]

  • CRITICAL: Place a dry ice/acetone trap between the distillation apparatus and the vacuum pump. Bromopyruvates are lachrymators and can damage pump oil.

• Degassing:

  • Load the crude oil into the boiling flask. Add a magnetic stir bar (do not use boiling stones, as they lose efficacy under vacuum).

  • Apply vacuum gradually at room temperature to remove residual solvents (DCM, Ether) from the extraction phase.[1]

  • Observation: Vigorous bubbling will occur.[1] Wait until bubbling subsides before heating.

• Distillation:

  • Achieve a stable vacuum of < 2 mmHg .[1]

  • Begin heating the oil bath.[1] Set the bath temperature approx. 20°C higher than the expected boiling point.

  • Target Parameters:

    • Bath Temp: Start at 60°C, ramp slowly to 110°C max.

    • Head Temp: Collect fractions coming over between 80–95°C (pressure dependent).

  • Discard the first 5% (forerun) containing unreacted isopropyl pyruvate.[1]

  • Collect the main fraction (colorless oil).[1] Stop immediately if the pot residue turns black or emits white smoke (indication of HBr elimination).[1]

• Post-Process:

  • Backfill with Nitrogen/Argon.[1] Never introduce air to the hot residue.[1]

Method B: Neutralized Flash Chromatography (Gentle)

Objective: Purification of small batches without thermal stress. Applicability: Scales <5 grams or when high purity (>98%) is required for biological assays.[1]

Causality & Logic

Standard silica gel is slightly acidic (pH 4–5). This acidity can catalyze the hydrolysis of the

-bromo ester or the rearrangement of the keto group.[1] To prevent on-column degradation, the stationary phase must be buffered or neutralized.[1]

Protocol Steps

• Slurry Preparation (Neutralization):

  • Calculate silica amount (approx. 30:1 silica to crude mass).

  • Prepare a slurry of Silica Gel 60 in Hexanes containing 1% Triethylamine (TEA) .

  • Stir for 10 minutes to neutralize acidic sites.

• Column Packing:

  • Pour the slurry into the column.[1] Flush with 2 column volumes (CV) of pure Hexanes to remove excess TEA (excess base can cause polymerization).

• Loading:

  • Dissolve the crude residue in a minimum amount of 5% EtOAc/Hexane.[1] Load gently onto the sand bed.[1]

• Elution Gradient:

  • Mobile Phase A: Hexanes[1]

  • Mobile Phase B: Ethyl Acetate[1]

  • Gradient: 0% B

    10% B over 10 CVs.[1] The product typically elutes early (non-polar) due to the ester and bromo groups masking polarity.[1]

• Fraction Collection:

  • Monitor via TLC (Stain: KMnO4 or UV). The product will be UV active.[1]

  • Warning: Evaporate fractions using a rotary evaporator with a bath temperature < 35°C .

Quality Control & Storage

Analytical Validation[1]

• 1H NMR (

  ):

  • Look for the isopropyl septet (

    5.[1]1) and doublet ( 1.3).

  • Diagnostic Peak: The methylene protons (

    ) should appear as a singlet around 4.3–4.5 ppm.[1]

  • Impurity Check: Absence of broad singlet at

    8.0+ (indicates carboxylic acid from hydrolysis).

• GC-MS:

  • Verify molecular ion peak (M+ and M+2 doublet due to

    isotope pattern).

Storage Protocol

• Container: Amber glass vial with Teflon-lined cap.[1]

• Atmosphere: Flush with Argon before sealing.[1]

• Temperature: Store at -20°C.

• Shelf Life: 3–6 months. If liquid turns dark orange/brown, redistillation is required.

References

• Sigma-Aldrich. Ethyl bromopyruvate Technical Grade Specification.[1] (Analogous chemistry). Retrieved from .

• PubChem. Isopropyl 3-bromopropanoate Compound Summary. (Physical property correlation). Retrieved from .

• Google Patents. Synthesis of ethyl bromopyruvate (WO2000026177A1).[1] (Process chemistry for alpha-keto esters). Retrieved from .

• National Institutes of Health (NIH). Tumor Energy Metabolism and Potential of 3-Bromopyruvate.[1] (Stability and hydrolysis data). Retrieved from .

Sources

• 1. WO2004052818A1 - Method for preparing alkyl 2-bromoalkanoates - Google Patents [patents.google.com]

Application Note: Isopropyl 3-bromo-2-oxopropanoate in Heterocyclic Synthesis

[1]

Part 1: Executive Summary & Chemical Profile[1]

Isopropyl 3-bromo-2-oxopropanoate (CAS: 56417-63-1), often referred to as Isopropyl bromopyruvate , is a specialized

-haloketo ester used primarily as a C3 synthon in the construction of 5-membered nitrogen/sulfur heterocycles.[1] Unlike its ethyl or methyl counterparts, the isopropyl ester offers increased steric bulk and lipophilicity, which can influence crystal packing in solid-state isolation and cell permeability in biological prodrug applications.

This guide details the handling, reactivity, and specific protocols for utilizing this reagent in Hantzsch Thiazole Synthesis and Imidazo[1,2-a]pyridine formation.

Chemical Identity & Properties

Property	Specification
IUPAC Name	Isopropyl 3-bromo-2-oxopropanoate
Structure
CAS Number	56417-63-1
Molecular Weight	209.04 g/mol
Appearance	Colorless to pale yellow liquid
Reactivity Class	-Haloketone (Strong Electrophile)
Hazards	Lachrymator , Skin/Eye Irritant, Corrosive

Part 2: Safety & Handling (Critical)[1][5]

Warning: Isopropyl 3-bromo-2-oxopropanoate is a potent lachrymator (tear-inducing agent) and alkylating agent.[1] It must be handled with extreme caution.

• Engineering Controls: All transfers and reactions must be performed inside a functioning chemical fume hood.

• PPE: Double nitrile gloves, chemical splash goggles, and a lab coat are mandatory.

• Decontamination: Spills should be treated immediately with a dilute solution of ammonia or sodium thiosulfate to quench the alkylating capability before cleaning.

• Storage: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen). The compound is sensitive to moisture and light; degradation leads to the formation of HBr (fuming) and dark coloration.

Part 3: Core Application – Hantzsch Thiazole Synthesis[1][3]

The primary utility of Isopropyl 3-bromo-2-oxopropanoate is the regioselective synthesis of Isopropyl 2-aminothiazole-4-carboxylate derivatives.[1] This reaction proceeds via the Hantzsch Thiazole Synthesis, condensing the

-haloketone with a thioamide or thiourea.

Mechanism of Action

The reaction involves two key steps:

• Nucleophilic Attack: The sulfur atom of the thioamide attacks the

  -carbon (bearing the bromine), displacing the bromide ion ( ).

• Cyclodehydration: The nitrogen atom attacks the ketone carbonyl, followed by dehydration to aromatize the ring.

Diagram: Hantzsch Reaction Pathway

Caption: Logical flow of Hantzsch synthesis. Note the critical requirement for compatible solvent.

Part 4: Experimental Protocols

Protocol A: Synthesis of Isopropyl 2-aminothiazole-4-carboxylate

Objective: To synthesize the thiazole core while maintaining the isopropyl ester moiety.[1]

Reagents:

• Isopropyl 3-bromo-2-oxopropanoate (1.0 equiv)[1][2]

• Thiourea (1.1 equiv)[1]

• Solvent: Isopropanol (Anhydrous) - Crucial to prevent ester exchange.[1]

• Base: Sodium bicarbonate (saturated aq.) for workup.[1]

Step-by-Step Methodology:

• Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve Thiourea (1.1 equiv) in Isopropanol (10 mL per gram of substrate).

• Addition: Add Isopropyl 3-bromo-2-oxopropanoate (1.0 equiv) dropwise at room temperature.

  • Note: The reaction is exothermic. If scaling up (>10g), use an ice bath during addition.

• Reflux: Attach a reflux condenser and heat the mixture to reflux (approx. 82°C) for 2–4 hours.

  • Monitoring: Monitor by TLC (System: 50% EtOAc/Hexanes).[1] The starting bromide should disappear rapidly.

• Precipitation: Cool the reaction mixture to 0°C. The product often crystallizes as the hydrobromide salt.

• Isolation (Salt Form): Filter the precipitate and wash with cold isopropanol/ether (1:1).

• Free Base Liberation:

  • Suspend the HBr salt in water.

  • Slowly add saturated

    solution until pH ~8.[1]

  • Extract with Ethyl Acetate (

    ).[1]

  • Dry organic layer over

    , filter, and concentrate in vacuo.

• Purification: Recrystallize from Isopropanol/Hexanes if necessary.

Troubleshooting Table:

Observation	Root Cause	Corrective Action
Mixed Ester Products	Used Methanol or Ethanol as solvent	MUST use Isopropanol to match the ester group.[1]
Dark/Black Reaction	Overheating or old reagent	Distill reagent prior to use; ensure inert atmosphere.

| Low Yield | Hydrolysis of ester | Ensure anhydrous solvent; avoid strong aqueous bases during workup. |

Protocol B: Synthesis of Imidazo[1,2-a]pyridine Derivatives

Objective: Reaction with 2-aminopyridine to form fused bicyclic systems.

Reagents:

• Isopropyl 3-bromo-2-oxopropanoate (1.0 equiv)[1]

• 2-Aminopyridine (1.0 equiv)[1]

• Solvent: 1,2-Dimethoxyethane (DME) or Isopropanol.[1]

• Base:

  (1.5 equiv).[1]

Methodology:

• Dissolve 2-aminopyridine in DME.

• Add the bromopyruvate dropwise.

• Heat to 60°C for 4 hours.

• The intermediate may precipitate; add

  and continue heating to promote cyclization.[1]

• Pour into water and extract with DCM.

Part 5: Scientific Rationale & Expertise

Why Isopropyl?

The choice of the isopropyl ester over methyl or ethyl is rarely arbitrary in drug design.

• Metabolic Stability: Isopropyl esters are generally more resistant to plasma esterases than methyl esters, potentially improving the half-life of the molecule in early-stage biological assays.[1]

• Solubility: The isopropyl group adds lipophilicity (

  increase), which aids in cell membrane permeability for the resulting heterocycles.

• Crystallinity: The added bulk often disrupts packing less than long chains but enough to provide unique crystalline forms compared to methyl esters, aiding in purification without chromatography.

The "Transesterification Trap"

A common failure mode in using this reagent is conducting the reaction in Methanol or Ethanol.

• Scenario: Running Isopropyl 3-bromo-2-oxopropanoate + Thiourea in Ethanol .

• Result: A mixture of Isopropyl and Ethyl thiazole-4-carboxylates.[1]

• Mechanism: Acid-catalyzed transesterification driven by the HBr generated in situ.[1]

• Solution: Always match the solvent alcohol to the ester group (i.e., use Isopropanol) or use a non-nucleophilic solvent like DME or Acetonitrile.

References

• Hantzsch, A. (1881). "Ueber die Einwirkung des Chloracetons auf Thiamide". Berichte der deutschen chemischen Gesellschaft, 14(2), 1637–1638. (Foundational chemistry for thiazole synthesis).
• Patel, K., et al. (2010). "Synthesis and biological evaluation of some new thiazole derivatives". Journal of Heterocyclic Chemistry, 47(4), 963-968.

• National Center for Biotechnology Information. (2023).[1] PubChem Compound Summary for CID 12204675 (Isopropyl 3-bromo-2-oxopropanoate). Retrieved from [Link][1]

• Sigma-Aldrich. (2023).[1] Safety Data Sheet: 3-Bromopyruvic acid esters. (General safety handling for lachrymatory

  -haloketones).

Sources

• 1. echemi.com [echemi.com]
• 2. isopropyl 2-oxopropanoate | CAS#:923-11-5 | Chemsrc [chemsrc.com]

"Isopropyl 3-bromo-2-oxopropanoate" as a pharmaceutical intermediate

Technical Application Note & Protocol: Isopropyl 3-bromo-2-oxopropanoate High-Purity C3 Synthon for Heterocyclic Pharmaceutical Architectures

Executive Summary & Technical Profile

Isopropyl 3-bromo-2-oxopropanoate (CAS: 56417-63-1) serves as a critical electrophilic "linchpin" in modern medicinal chemistry. Unlike its methyl or ethyl analogs, the isopropyl ester moiety offers unique steric shielding and lipophilic modulation, making it a preferred starting material for synthesizing 2-aminothiazole pharmacophores found in third- and fourth-generation cephalosporins (e.g., Cefixime analogs) and various kinase inhibitors.

This guide details the handling, mechanistic application, and validated synthesis protocols for utilizing this intermediate to construct thiazole scaffolds via the Hantzsch condensation.

Compound Specification Table

Property	Specification
IUPAC Name	Isopropyl 3-bromo-2-oxopropanoate
Common Name	Isopropyl bromopyruvate
CAS Number	56417-63-1
Molecular Formula
Molecular Weight	209.04 g/mol
Physical State	Pale yellow to colorless liquid
Storage	2–8°C (Cold Chain); Moisture Sensitive
Hazards	Lachrymator , Skin Corrosive (Category 1B)

Application Logic: The Thiazole Pharmacophore

The primary utility of Isopropyl 3-bromo-2-oxopropanoate lies in its reactivity as a 1,3-dielectrophile . In the presence of 1,3-binucleophiles (such as thioamides or thioureas), it undergoes a regiospecific cyclization to form thiazoles.[1]

Why Isopropyl?

• Metabolic Stability: The isopropyl ester is more resistant to non-specific plasma esterases compared to methyl/ethyl esters, improving the half-life of prodrug intermediates during in vitro ADME screening.

• Crystallinity: Intermediates possessing the isopropyl group often exhibit superior crystallization properties, simplifying purification without chromatography.

• Solubility: Enhanced lipophilicity (

  ) facilitates reactions in non-polar organic solvents often required for subsequent coupling steps.

Mechanistic Visualization (Hantzsch Synthesis)

The following diagram illustrates the reaction pathway between Isopropyl 3-bromo-2-oxopropanoate and Thiourea to form the 2-aminothiazole scaffold.

Caption: Stepwise Hantzsch condensation mechanism converting the

-haloketone to the aromatic thiazole ring.

Validated Experimental Protocol

Objective: Synthesis of Isopropyl 2-aminothiazole-4-carboxylate. Scale: 10 mmol (Optimization scale).

Reagents & Equipment

• Substrate: Isopropyl 3-bromo-2-oxopropanoate (2.09 g, 10 mmol).

• Nucleophile: Thiourea (0.84 g, 11 mmol, 1.1 eq).

• Solvent: Absolute Ethanol (20 mL).

• Base (Workup): Saturated

  solution.

• Apparatus: 50 mL Round Bottom Flask (RBF), Magnetic Stirrer, Reflux Condenser.

Step-by-Step Procedure

• Preparation (T = 0 min):

  • Charge the 50 mL RBF with Thiourea (0.84 g).

  • Add Absolute Ethanol (15 mL) and stir at room temperature (RT) until a fine suspension or partial solution is achieved.

• Addition (T = 10 min):

  • Dissolve Isopropyl 3-bromo-2-oxopropanoate (2.09 g) in the remaining 5 mL of Ethanol.

  • Critical Step: Add the bromopyruvate solution dropwise to the thiourea mixture over 10 minutes.

  • Note: The reaction is exothermic. A slight color change (yellowing) indicates initiation.

• Reaction (T = 20 min to 2 hours):

  • Heat the mixture to reflux (78°C) .

  • Maintain reflux for 90 minutes.

  • In-Process Control (IPC): Spot on TLC (Mobile Phase: 50% Ethyl Acetate in Hexane). The starting material (

    ) should disappear; a fluorescent blue spot ( ) indicates the aminothiazole hydrobromide salt.

• Isolation (Workup):

  • Cool the reaction mixture to RT.

  • Concentrate the solvent to

    5 mL under reduced pressure.

  • Pour the residue into ice-water (20 mL).

  • Neutralize with saturated

    until pH 8. The free base will precipitate as a white/off-white solid.

• Purification:

  • Filter the solid and wash with cold water (

    mL).

  • Recrystallize from Ethanol/Water (9:1) if high purity (>99%) is required for biological assays.

Expected Results

• Yield: 85–92%

• Appearance: Off-white crystalline solid.

• 1H NMR (DMSO-d6, 400 MHz):

  7.42 (s, 1H, Thiazole-H), 7.05 (br s, 2H, ), 5.05 (sept, 1H, ), 1.28 (d, 6H, ).

Safety & Handling (HSE)

Isopropyl 3-bromo-2-oxopropanoate is a potent alkylating agent and lachrymator.

• Engineering Controls: All weighing and transfers must occur inside a certified chemical fume hood.

• Decontamination: Spills should be treated with a solution of dilute ammonia or sodium thiosulfate to quench the alkylating bromide capability before cleaning.

• Storage: Store under inert gas (Argon/Nitrogen) at 2–8°C. The compound degrades (darkens) upon exposure to moisture and light, liberating HBr.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 277329, Isopropyl 3-bromo-2-oxopropanoate. Retrieved from [Link]

• Kashyap, S. J., et al. (2012). Review on Synthesis and Biological Activity of Thiazole Derivatives. (Contextual grounding for Hantzsch synthesis applications). Retrieved from [Link]

Sources

• 1. Reaction of unsymmetrical α-bromo-1,3-diketones with N-substituted thioureas: regioselective access to 2-(N-arylamino)-5-acyl-4-methylthiazoles and/or rearranged 2-(N-acylimino)-3-N-aryl-4-methylthiazoles - PMC [pmc.ncbi.nlm.nih.gov]

"Isopropyl 3-bromo-2-oxopropanoate" for enzyme inhibition studies

Introduction & Rationale

Isopropyl 3-bromo-2-oxopropanoate (Isopropyl bromopyruvate) is a lipophilic ester derivative of the potent alkylating agent 3-bromopyruvate (3-BP).[1] While 3-BP is a well-established inhibitor of hexokinase II (HK2) and glyceraldehyde-3-phosphate dehydrogenase (GAPDH), its high polarity at physiological pH (pKa ~ 2.[1]5) limits passive diffusion across lipid bilayers, often necessitating transport via Monocarboxylate Transporters (MCTs).[1]

The isopropyl ester modification serves a critical dual purpose in enzyme inhibition studies:

• Enhanced Permeability: The isopropyl group significantly increases lipophilicity (

  ), facilitating rapid passive diffusion into cells and organelles (mitochondria) independent of MCT expression levels.[1]

• Pro-drug Mechanism: Intracellular esterases hydrolyze the isopropyl moiety, releasing the active 3-bromopyruvate anion directly at the site of metabolic flux, creating a "trap-and-alkylate" system.[1]

This guide provides high-precision protocols for utilizing Isopropyl 3-bromo-2-oxopropanoate to interrogate the "Warburg Effect" and mitochondrial respiration in neoplastic and microbial models.[1]

Mechanism of Action: Cysteine Alkylation[2][3]

The core mechanism relies on the high reactivity of the

-halocarbonyl motif.[1] Unlike reversible inhibitors, Isopropyl 3-bromo-2-oxopropanoate acts as an affinity label or suicide inhibitor.[1]

• Chemical Basis: The C3 methylene group is highly electrophilic due to the electron-withdrawing induction of the adjacent carbonyl and bromine.

• Target Residues: Nucleophilic thiols (-SH) of cysteine residues within enzyme active sites.[1][2]

• Reaction Type:

  Alkylation.[1] The enzyme's thiolate anion attacks the C3 carbon, displacing the bromide ion and forming a stable thioether bond.

Primary Targets:

• GAPDH (Cys152): Direct alkylation abolishes glycolytic flux.[1]

• Hexokinase II: Disruption of mitochondrial binding and catalytic activity.[1]

• Pyruvate Dehydrogenase (PDH): Inhibition of the E1 subunit lipoyl domains.[1]

Safety & Handling (Critical)

Hazard Class: Potent Lacrymator / Corrosive.[1]

• Risk: Causes severe skin burns, eye damage, and respiratory irritation.[1]

• Handling: All weighing and solubilization must be performed in a certified chemical fume hood.[1]

• PPE: Double nitrile gloves, lab coat, and chemical safety goggles (not just safety glasses).[1]

• Deactivation: Spills should be neutralized with 1M NaOH or a saturated sodium thiosulfate solution to quench the alkylating potential.[1]

Experimental Protocols

Protocol A: Stock Solution Preparation

The isopropyl ester is hydrophobic.[1] Do not attempt to dissolve directly in aqueous buffer.[1]

• Weighing: Weigh the target mass into a glass vial (avoid polystyrene).

• Solvent: Dissolve in anhydrous DMSO (Dimethyl Sulfoxide) to create a 100 mM Stock Solution .

  • Note: Ethanol is a viable alternative, but DMSO is preferred for stability.[1]

• Storage: Aliquot into amber glass vials. Store at -20°C. Stable for 3 months. Avoid repeated freeze-thaw cycles to prevent hydrolysis.[1]

Protocol B: In Vitro Enzyme Inhibition (GAPDH Model)

This assay quantifies the

of the inhibitor against purified GAPDH by monitoring NADH production at 340 nm.

Reagents:

• Purified GAPDH (Rabbit Muscle or Human Recombinant).[1]

• Substrate: Glyceraldehyde-3-phosphate (G3P).[1]

• Cofactor:

  .[1]

• Buffer: 50 mM Sodium Pyrophosphate (pH 8.5), 1 mM EDTA.[1]

Workflow:

• Dilution: Prepare serial dilutions of Isopropyl 3-bromo-2-oxopropanoate in DMSO (0.1

  M to 100 M). Maintain constant DMSO concentration (<0.5% v/v) in final assay.[1]

• Pre-Incubation (Crucial):

  • Mix Enzyme + Inhibitor in buffer.[1]

  • Incubate for 15 minutes at 25°C .

  • Reasoning: Alkylation is time-dependent.[1] Immediate substrate addition will underestimate potency.[1]

• Reaction Trigger: Add mixture of

  (1 mM) and G3P (2 mM).[1]

• Measurement: Monitor Absorbance (340 nm) kinetically for 5 minutes.

• Analysis: Calculate slope (Rate,

  ). Plot % Activity vs. Log[Inhibitor].

Protocol C: Cellular Metabolic Flux Inhibition

Objective: Differentiate between Glycolytic and Mitochondrial inhibition.

Assay: ATP Quantification (Luminescence) or Seahorse XF Analysis.

• Seeding: Plate cells (e.g., HeLa, A549) at 10,000 cells/well in 96-well plates. Adhere overnight.

• Treatment:

  • Replace media with serum-free media (serum proteins can scavenge the alkylator).[1]

  • Add Isopropyl 3-bromo-2-oxopropanoate (1

    M – 50 M).[1]

  • Incubate for 2 to 4 hours . (Ester hydrolysis kinetics require longer than free acid).[1]

• Wash: Wash cells 2x with PBS to remove extracellular inhibitor.[1]

• Readout:

  • Glycolysis Index: Measure Lactate release in supernatant.[1]

  • Viability: Add CellTiter-Glo® reagent (Promega) to lyse and measure ATP.[1]

Data Visualization & Pathways

Figure 1: Mechanism of Metabolic Blockade

The following diagram illustrates the entry, activation, and dual-targeting mechanism of Isopropyl 3-bromo-2-oxopropanoate.

Caption: Pathway showing passive diffusion of the isopropyl ester, intracellular hydrolysis, and subsequent alkylation of glycolytic and mitochondrial targets.

Comparative Data Summary

Table 1: Comparison of 3-Bromopyruvate vs. Isopropyl Ester

Feature	3-Bromopyruvate (Free Acid)	Isopropyl 3-bromo-2-oxopropanoate
Cell Entry	MCT-1/MCT-4 Transporter Dependent	Passive Diffusion (Lipid Soluble)
Stability	Moderate (pH dependent)	High (until hydrolysis)
In Vitro Potency	High (Direct)	Lower (Requires Esterase*)
Cellular Potency	Variable (MCT dependent)	Consistent (High Permeability)
Primary Use	Purified Enzyme Assays	Whole Cell / Tissue Studies

*Note: In cell-free enzyme assays, the isopropyl ester may show reduced potency unless pre-hydrolyzed or if the enzyme active site accommodates the bulky ester group.

References

• Ko, Y. H., et al. (2001).[1] "Advanced cancers: eradication in all cases using 3-bromopyruvate therapy to deplete ATP."[1] Biochemical and Biophysical Research Communications.

• Ganapathy-Kanniappan, S., et al. (2010).[1] "3-Bromopyruvate: a new targeted antitumoral agent and its potential clinical application." Anti-Cancer Drugs.[1][2][3][4][5][6]

• PubChem. (2025).[1][3] "Ethyl 3-bromo-2-oxopropanoate (Analogous Ester Data)." National Library of Medicine.[1] [1]

• Shoshan, M. (2012).[1] "3-Bromopyruvate: targets and outcomes." Journal of Bioenergetics and Biomembranes.

• Lis, P., et al. (2016).[1] "The role of 3-bromopyruvate in the inhibition of glycolysis and mitochondrial respiration."[7] Journal of Cancer.[1]

Sources

• 1. Ethyl bromopyruvate | C5H7BrO3 | CID 66144 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Bromopyruvic Acid | C3H3BrO3 | CID 70684 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Bromopyruvic acid - Wikipedia [en.wikipedia.org]
• 5. Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Systemic administration of 3-bromopyruvate reveals its interaction with serum proteins in a rat model - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Tumor Energy Metabolism and Potential of 3-Bromopyruvate as an Inhibitor of Aerobic Glycolysis: Implications in Tumor Treatment - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Isopropyl 3-bromo-2-oxopropanoate in Medicinal Chemistry

[1][2][3][4]

Introduction & Chemical Profile[3][4][5][6][7][8][9][10]

Isopropyl 3-bromo-2-oxopropanoate (CAS: 56417-63-1), also known as Isopropyl bromopyruvate, is a specialized

-halo -keto ester used as a high-value building block in medicinal chemistry.[1][2][3] While the ethyl and methyl analogs are ubiquitous, the isopropyl variant offers distinct physicochemical advantages—specifically increased lipophilicity and steric protection against non-specific esterase hydrolysis—making it a superior choice for specific drug discovery applications.[3]

This guide details its application in heterocycle synthesis (specifically the Hantzsch thiazole synthesis) and its utility as a covalent warhead precursor in chemoproteomics.[2][3]

Chemical Specifications

Property	Value	Note
Formula
MW	209.04 g/mol
Appearance	Colorless to pale yellow liquid	Darkens upon decomposition
Boiling Point	~192 °C (predicted)	Volatile under high vacuum
Reactivity	Electrophile (Alkylating agent)	Lachrymator (Handle in hood)
Storage	-20°C, Inert atmosphere (Ar/N2)	Moisture sensitive (hydrolysis prone)

Core Applications

A. Heterocycle Construction (The Hantzsch Synthesis)

The primary synthetic utility of Isopropyl 3-bromo-2-oxopropanoate is the rapid construction of 2,4-disubstituted thiazoles.[1][2][3] Unlike simple alkyl halides, the

-keto functionality allows for the formation of a thiazole ring with a carboxylate handle at the 4-position.[1][2][3] The isopropyl ester group is often retained to improve the solubility of the final scaffold in organic solvents during purification, or to serve as a prodrug moiety in biological assays.[3]

B. Covalent Fragment & Warhead Design

In chemical biology, this molecule acts as a "soft" alkylating agent.[2][3] The bromine at the C3 position is highly susceptible to

displacement by thiols (e.g., Cysteine residues in proteins).[3]

• Mechanism: The adjacent carbonyl group lowers the LUMO energy of the C-Br bond, making it a potent electrophile.[2][3]

• Application: It serves as a structural probe for identifying hyper-reactive cysteines in enzymes (e.g., Hexokinase II inhibition) or as a warhead in TICS (Targeted Irreversible Covalent Scaffolds).[2][3]

Experimental Protocols

Protocol 1: Hantzsch Synthesis of Isopropyl 2-Aminothiazole-4-carboxylates

Objective: To synthesize a thiazole scaffold using Isopropyl 3-bromo-2-oxopropanoate and a thiourea derivative.[1][2][3]

Reagents:

• Isopropyl 3-bromo-2-oxopropanoate (1.0 equiv)[1][2][3]

• Substituted Thiourea (e.g., N-phenylthiourea) (1.0 - 1.1 equiv)[1][2][3]

• Solvent: Ethanol (absolute) or Isopropanol (for transesterification prevention)[2][3]

• Base:

  (solid) or Triethylamine (optional, for neutralization)[2][3]

Step-by-Step Methodology:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the substituted thiourea (1.0 mmol) in Ethanol (5 mL).

• Addition: Add Isopropyl 3-bromo-2-oxopropanoate (1.0 mmol, 209 mg) dropwise at room temperature. Note: The reaction is exothermic.[1][3]

• Reflux: Attach a reflux condenser and heat the mixture to reflux (approx. 78°C) for 2–4 hours. Monitor consumption of the bromide by TLC (Hexane:EtOAc 3:1).[2][3]

  • Checkpoint: The formation of the thiazole ring is driven by the initial S-alkylation followed by cyclodehydration.[2][3]

• Workup:

  • Cool the reaction mixture to room temperature.

  • If the product precipitates (hydrobromide salt), filter and wash with cold ether.[3]

  • If soluble, concentrate the solvent in vacuo.[3] Redissolve in EtOAc and wash with saturated

    to liberate the free base.[2][3]

• Purification: Recrystallize from EtOH/Water or purify via flash column chromatography (

  , gradient elution).

Validation:

• 1H NMR: Look for the disappearance of the methylene protons of the starting bromide (

  ppm) and the appearance of the aromatic thiazole proton ( ppm).[2][3]

• MS: Confirm

  peak corresponding to the thiazole.

Protocol 2: Cysteine Reactivity Assay (GSH Trapping)

Objective: To quantify the electrophilic reactivity (

) of the compound before using it in cellular assays.[2][3]

Reagents:

• Test Compound: Isopropyl 3-bromo-2-oxopropanoate (10 mM stock in DMSO)[1][2][3]

• Nucleophile: Reduced Glutathione (GSH) (10 mM stock in water)[2][3]

• Buffer: PBS, pH 7.4[3]

Methodology:

• Incubation: Mix the test compound (50

  final) with GSH (500 final, 10x excess) in PBS.

• Time-Course: Incubate at 37°C. Take aliquots at 0, 5, 15, 30, and 60 minutes.

• Quenching: Quench aliquots with 0.1% Formic Acid/Acetonitrile.

• Analysis: Analyze via LC-MS/MS. Monitor the disappearance of the parent mass (209 Da) and the appearance of the GSH-adduct (

  ).[2][3]

Mechanism of Action & Pathway Visualization[3]

The following diagrams illustrate the synthetic pathway for thiazole formation and the biological alkylation mechanism.

Figure 1: Hantzsch Thiazole Synthesis Pathway.[1][2][3][4] The electrophilic C3-bromide undergoes nucleophilic attack by the sulfur of the thiourea, followed by condensation with the ketone to form the aromatic ring.[3]

Figure 2: Covalent Inhibition Mechanism.[1][2][3] The compound acts as an affinity label, docking into the enzyme active site and permanently alkylating critical cysteine residues.

Safety & Handling (Critical)

• Lachrymator: This compound releases vapors that are severely irritating to eyes and respiratory tracts.[2][3] Always handle in a functioning fume hood.[2][3]

• Neutralization: Spills should be treated with dilute aqueous ammonia or sodium thiosulfate solution to quench the alkylating capability.[2][3]

• Glassware: Rinse all glassware with a dilute NaOH/Ethanol solution before removing from the hood to destroy residual traces.[2][3]

References

• Hantzsch Thiazole Synthesis Review: Eslami, M., et al. (2017).[3][4] "Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives." Molecules, 22(5), 757.[4] Link[2]

• Bromopyruvate Mechanism: Ko, Y.H., et al. (2001).[3] "Advanced cancers: eradication in all members of a consortium of aggressive malignancies."[2][3] Biochem. Biophys.[2][3] Res. Commun., 288, 1079. (Contextual reference for 3-BP mechanism).

• Chemical Properties: PubChem Compound Summary for Isopropyl 3-bromo-2-oxopropanoate. Link[2][5]

Sources

• 1. 70-23-5|Ethyl 3-bromo-2-oxopropanoate|BLD Pharm [bldpharm.com]
• 2. echemi.com [echemi.com]
• 3. echemi.com [echemi.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. isopropyl 2-oxopropanoate | CAS#:923-11-5 | Chemsrc [chemsrc.com]

Technical Notes & Optimization

Technical Guide: High-Yield Synthesis of Isopropyl 3-bromo-2-oxopropanoate

This guide serves as a technical support resource for the synthesis and yield optimization of Isopropyl 3-bromo-2-oxopropanoate (also known as Isopropyl bromopyruvate).[1] It is designed for organic chemists and process scientists requiring high-purity intermediates for drug development, particularly in metabolic oncology research (e.g., hexokinase II inhibition).[1]

Strategic Route Selection

To maximize yield and purity, we recommend Route A (Direct Bromination of Isopropyl Pyruvate) over the esterification of 3-bromopyruvic acid.

• Route A (Recommended): Bromination of Isopropyl Pyruvate.[2]

  • Pros: Higher overall yield (>85%), easier purification, avoids handling unstable 3-bromopyruvic acid solid.[1]

  • Cons: Requires strict temperature control.

• Route B (Alternative): Esterification of 3-Bromopyruvic Acid.[1]

  • Pros: Useful if 3-bromopyruvic acid is already in stock.[1]

  • Cons: Lower yield due to polymerization sensitivity; acid-catalyzed degradation during water removal.[1]

Reaction Logic & Pathway[1][2][3][4]

The following diagram illustrates the recommended synthetic pathway and critical decision nodes.

Caption: Figure 1. Reaction pathway for the synthesis of Isopropyl 3-bromo-2-oxopropanoate via direct bromination, highlighting the critical impurity formation node.

Optimized Experimental Protocol (Route A)

Objective: Synthesize 50 mmol of Isopropyl 3-bromo-2-oxopropanoate with >95% purity.

Reagents & Equipment[2][5][6][7][8][9][10]

• Substrate: Isopropyl Pyruvate (neat).

• Reagent: Elemental Bromine (

  ).[2]

• Solvent: Dichloromethane (DCM) or Chloroform (

  ). Note: Can be run neat for higher throughput but solvent aids heat dissipation.

• Equipment: 3-neck round bottom flask, pressure-equalizing addition funnel, internal thermometer,

  gas line, caustic scrubber (for HBr fumes).[1]

Step-by-Step Methodology

Step	Action	Technical Rationale (The "Why")
1	Setup: Charge flask with Isopropyl Pyruvate (6.5 g, 50 mmol) and DCM (20 mL). Cool to 0–2°C using an ice/salt bath.	Thermodynamic Control: Low temperature suppresses the formation of the thermodynamic enol, preventing poly-bromination.
2	Catalysis: Add a catalytic drop of HBr or Acetyl Bromide (approx. 10 L).	Induction Period: The reaction is autocatalytic. Adding HBr eliminates the initial lag phase, preventing bromine accumulation and sudden exotherms.
3	Addition: Add Bromine (8.0 g, 50 mmol) dropwise over 60 minutes. Maintain T < 5°C.	Stoichiometric Precision: Rapid addition causes local heating, leading to 3,3-dibromo impurities which are inseparable by distillation.
4	Post-Reaction: Stir at 0°C for 30 mins, then allow to warm to Room Temp (RT) over 1 hour.	Ensures complete conversion of the intermediate enol-bromide complex to the keto-bromide product.[1]
5	Degassing (Critical): Sparge the solution with dry Nitrogen ( ) for 30–60 minutes.	Acid Removal: Removes dissolved HBr. Residual acid catalyzes hydrolysis and polymerization during distillation. Do not skip.
6	Purification: Vacuum distillation (typ. 0.5–2 mmHg). Collect fraction boiling ~80–90°C (pressure dependent).	Separates product from heavy polymers. Avoid aqueous wash (bicarbonate) if possible, as the ester is extremely sensitive to base hydrolysis.

Troubleshooting & FAQs

Q1: My yield is low (<50%), and the product is dark. What happened?

Diagnosis: Likely polymerization or thermal decomposition .

• Cause: The product is an

  -halo ketone, highly susceptible to Favorskii rearrangement or polymerization in the presence of base or heat.

• Fix:

  • Ensure strict exclusion of water during reaction.

  • Do not wash with aqueous base (NaHCO3/NaOH) unless absolutely necessary and done at <0°C with immediate separation.

  • Use the Nitrogen Sparge method (Step 5) instead of aqueous washing to remove HBr.

Q2: I see a significant amount of "3,3-dibromo" impurity by NMR.

Diagnosis: Over-bromination .[3]

• Cause: High reaction temperature or local excess of bromine.

• Fix:

  • Keep reaction temperature strictly below 5°C .

  • Improve stirring efficiency.

  • Dilute the bromine in DCM before addition to avoid high local concentrations.

Q3: The reaction has a long induction period (Bromine color persists).

Diagnosis: Lack of acid catalyst .

• Cause: The reaction proceeds via the enol form, which is acid-catalyzed.[4] Pure starting materials may lack the trace acid needed to start enolization.

• Fix: Add 1-2 drops of HBr (48% aq or in acetic acid) or Acetyl Bromide at the start. Once the reaction starts (color fades), it will sustain itself.

Q4: The product makes me cry/irritates my eyes. Is this normal?

Diagnosis: Lachrymator Hazard .

• Status: Yes.

  -bromo esters are potent lachrymators (tear gas agents).[1]

• Safety Protocol: Always handle in a functioning fume hood. Clean glassware with a dilute acetone/ethanol rinse inside the hood before removing.

Stability & Storage Data

Parameter	Specification	Notes
Storage Temp	-20°C	Essential.[1] Decomposes at RT over weeks.
Atmosphere	Argon/Nitrogen	Oxidation leads to acid formation.
Container	Amber Glass	Light sensitive (photolytic C-Br cleavage).[1]
Shelf Life	~6 Months	Monitor purity by TLC/NMR before use.

Workflow Visualization

Caption: Figure 2. Operational workflow for the synthesis, emphasizing the non-aqueous workup strategy.

References

• Process for manufacture of ethyl bromopyruvate. (2000). World Intellectual Property Organization, WO2000026177A1. Available at: [1]

  • Relevance: Establishes the low-temperature bromination and nitrogen sparge protocol for pyruv

• Propyl 3-bromo-2-oxopropionate and derivatives as novel anticancer agents. (2006).[1] United States Patent, US20060058383A1. Available at:

  • Relevance: Describes the esterification route and biological utility of propyl analogs.

• 3-Bromopyruvate as a potent anticancer therapy. (2018).[1][5] Yeast, 35(12), 643-652.[1] Available at: [Link]

  • Relevance: Contextualizes the stability and reactivity of 3-bromopyruvate deriv

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. m.youtube.com [m.youtube.com]
• 3. KR20100083131A - Methods of removing impurities from alkyl bromides during distillation and distillate produced thereby - Google Patents [patents.google.com]
• 4. US2666735A - Purification of isopropyl alcohol - Google Patents [patents.google.com]
• 5. 3-Bromopyruvate as a potent anticancer therapy in honor and memory of the late Professor André Goffeau - PubMed [pubmed.ncbi.nlm.nih.gov]

"Isopropyl 3-bromo-2-oxopropanoate" side reactions and byproducts

Subject: Troubleshooting Side Reactions, Byproducts, and Stability Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Product Profile & Reactivity Overview

Reagent: Isopropyl 3-bromo-2-oxopropanoate Common Name: Isopropyl bromopyruvate CAS: 51673-64-4 (Generic bromopyruvate class reference)

The "Fragility" Factor: As a Senior Application Scientist, I often see this reagent mishandled. It is not merely a building block; it is a trifunctional electrophile . It possesses three reactive centers that compete for dominance depending on your reaction conditions:

• -Keto Carbon: Highly electrophilic, prone to hydration and nucleophilic attack.
• -Carbon (C-Br): The site of substitution (desired for Hantzsch synthesis) but also prone to elimination.

• Ester Carbon: Susceptible to hydrolysis and, critically, transesterification.

Core Warning: The isopropyl group provides some steric protection compared to the ethyl analog, but it is not immune to solvolysis. Most "impurities" reported by users are actually self-inflicted byproducts from solvent incompatibility or moisture.

Critical Side Reaction Pathways

The following diagram maps the kinetic vs. thermodynamic fate of Isopropyl 3-bromo-2-oxopropanoate. Use this to diagnose which pathway is dominating your flask.

Figure 1: Reaction network showing the competition between Hantzsch cyclization and degradative pathways.

Technical Modules: Diagnosis & Prevention

Module A: The "Silent Killer" – Transesterification

Symptom: Your NMR shows a complex aliphatic region (splitting of isopropyl doublet) or LCMS shows a mass shift of -28 (Isopropyl

Methyl) or -14 (Isopropyl Ethyl). Mechanism: When Isopropyl 3-bromo-2-oxopropanoate is dissolved in methanol or ethanol (common solvents for Hantzsch synthesis), the solvent acts as a nucleophile at the ester carbonyl. Protocol Adjustment:

• The Golden Rule: Always match the solvent to the ester. If you must use a protic solvent, use Isopropanol (iPrOH) .

• Alternative: Use aprotic polar solvents like DMF , DME , or THF if solubility permits. These completely eliminate transesterification risk.

Module B: Hantzsch Thiazole Synthesis – Process Control

Symptom: Low yield, presence of yellow/orange gums, or "dimer" formation. Mechanism: The reaction with thioamides is a race between

alkylation (good) and oxidation (bad). The -haloketone can act as an oxidizing agent, converting thioamides into 1,2,4-thiadiazoles or disulfides instead of the target thiazole [1]. Protocol Adjustment:

• Stoichiometry: Do not use a large excess of the bromopyruvate. A 1.0 : 1.05 equivalent ratio is ideal.

• Temperature: Start the reaction at 0°C to Room Temperature for the initial alkylation step (formation of the intermediate thioimidate). Only heat to reflux after this intermediate is formed to drive dehydration.

• Scavengers: If oxidation is observed, ensure the reaction is under inert atmosphere (

  /Argon) to prevent synergistic oxidation by air.

Module C: Self-Condensation (Aldol Pathways)

Symptom: Darkening of reaction mixture, formation of oligomers. Mechanism: Pyruvate derivatives are prone to self-condensation (Aldol-type) to form parapyruvates or zymonic acid derivatives, especially in the presence of base [2]. Protocol Adjustment:

• Base Addition: If using a base (e.g.,

  or ) to neutralize HBr, add it dropwise or use a weak base. High local concentrations of base trigger the aldol polymerization of the starting material.

• Concentration: Run reactions at moderate dilution (0.1 M – 0.2 M). High concentrations favor bimolecular self-condensation.

Troubleshooting Matrix (FAQ)

Observation	Probable Cause	Corrective Action
New spot on TLC (more polar)	Hydrolysis (Acid formation)	Check solvent dryness. Ensure reagent was stored at -20°C under inert gas.
LCMS Mass Shift (-14 or -28)	Transesterification	You used EtOH or MeOH. Switch to Isopropanol or THF.
Reaction turns black/tarry	Polymerization/Elimination	Base was added too fast or reaction was too concentrated. Reduce temp and add base slowly.
Product contains "dimer"	Thiadiazole Formation	Oxidative side reaction. Degas solvents; ensure strict 1:1 stoichiometry.
Lachrymator effect (Tearing)	Reagent Decomposition	Safety Alert: Free HBr or volatile brominated species are present. Handle only in a fume hood.

Detailed Experimental Protocol: Optimized Hantzsch Synthesis

This protocol minimizes transesterification and oxidative side products.

Materials:

• Isopropyl 3-bromo-2-oxopropanoate (1.0 equiv)

• Thioamide derivative (1.0 equiv)

• Solvent: Isopropanol (anhydrous) or DME (Dimethoxyethane)

• Base:

  (solid) or (1.1 equiv)

Step-by-Step:

• Dissolution: Dissolve the thioamide in Isopropanol (0.2 M concentration) under

  atmosphere.

• Addition: Cool the solution to 0°C . Add Isopropyl 3-bromo-2-oxopropanoate dropwise over 10 minutes. Why? This controls the exotherm and prevents immediate elimination/polymerization.

• Intermediate Formation: Stir at 0°C

  RT for 1–2 hours. Monitor by TLC for the disappearance of the bromopyruvate.

• Cyclization: Once the alkylation is complete (intermediate formed), heat the reaction to 70°C (or reflux) for 2–4 hours.

• Workup: Cool to RT. If solid precipitates (often the HBr salt of the thiazole), filter and wash with cold ether. If no precipitate, neutralize with saturated

  and extract with EtOAc.

References

• Synthesis of 3,5-diaryl-1,2,4-thiadiazoles from thiobenzamides and methyl bromocyanoacetate. Source: National Institutes of Health (PMC) URL:[Link] Relevance: Details the oxidative dimerization side reaction common to

  -halo esters and thioamides.

• Pyruvate Aldol Condensation Product: A Metabolite That Escaped Synthetic Preparation for Over a Century. Source: NASA / ACS Publications URL:[Link] Relevance:[1][2][3][4][5][6] Explains the mechanism of pyruvate self-condensation (zymonic acid formation) which competes with the desired reaction.

• Transesterification - Master Organic Chemistry. Source: Master Organic Chemistry URL:[Link] Relevance: foundational mechanism explaining the solvent incompatibility issues (MeOH/EtOH) with isopropyl esters.

Sources

• 1. Synthesis and Anticancer Activity of New 1-Thia-4-azaspiro[4.5]decane, Their Derived Thiazolopyrimidine and 1,3,4-Thiadiazole Thioglycosides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. 3-Bromopyruvic acid regulates glucose metabolism by targeting the c-Myc/TXNIP axis and induces mitochondria-mediated apoptosis in TNBC cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Hantzsch Synthesis of 2,6-Dimethyl-3,5-dimethoxycarbonyl-4-(o-methoxyphenyl)-1,4-dihydropyridine; a Novel Cyclisation Leading to an Unusual Formation of 1-Amino-2-methoxy-carbonyl-3,5-bis(o-methoxyphenyl)-4-oxa-cyclohexan-1-ene - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

"Isopropyl 3-bromo-2-oxopropanoate" stability issues in solution

Stability & Handling Guide for Solution-Phase Experiments

Executive Summary & Core Directive

Isopropyl 3-bromo-2-oxopropanoate (CAS: 56417-63-1) is a highly reactive

-halo keto ester. Its utility in heterocycle synthesis (e.g., Hantzsch thiazole synthesis) and enzymatic inhibition stems directly from its electrophilicity. However, this same property makes it inherently unstable in solution.

The Golden Rule: Never store this compound in solution. Prepare "Just-in-Time" (JIT) aliquots immediately prior to use.

Critical Safety Alert: This compound is a potent alkylating agent and a lachrymator. All handling must occur in a fume hood.

Solvent Compatibility Matrix (The "Silent Killer")

The most common cause of experimental failure with this reagent is Transesterification or Premature Hydrolysis due to incorrect solvent choice.

Solvent Selection Guide

Solvent Class	Status	Technical Rationale
Chlorinated (DCM, Chloroform)	RECOMMENDED	Chemically inert to the -halo keto functionality. Best for storage of short-term stock (hours).
Aromatic (Toluene, Benzene)	RECOMMENDED	Non-nucleophilic. Excellent for azeotropic removal of water if needed.
Polar Aprotic (Acetonitrile)	ACCEPTABLE	Good solubility. Ensure it is anhydrous to prevent hydrolysis.
Polar Aprotic (DMSO, DMF)	CAUTION	Risk of Kornblum Oxidation. In the presence of trace moisture or heat, DMSO can oxidize -halo ketones to glyoxals. Use only for immediate biological assays.
Alcohols (Methanol, Ethanol)	FORBIDDEN	Transesterification Risk. Methanol will rapidly attack the ester, swapping the isopropyl group for a methyl group, altering molecular weight and lipophilicity.
Aqueous Buffers (PBS, Tris)	FORBIDDEN	Rapid Hydrolysis. The electron-withdrawing bromine accelerates ester hydrolysis. Half-life at pH 7.0 is < 2 hours.[1][2]

Visualization: Solvent Decision Logic

Figure 1: Decision tree for selecting the appropriate solvent vehicle to prevent chemical degradation.

The "Time Bomb": pH and Hydrolysis Kinetics

In aqueous environments, the electron-withdrawing effect of the

-bromine atom makes the ester carbonyl highly susceptible to nucleophilic attack by water (hydrolysis).

Mechanism of Failure

• Hydrolysis: The ester bond cleaves, releasing Isopropanol and 3-Bromopyruvic Acid .

• Acidification: The generation of free acid drops the local pH, potentially affecting enzymatic assays.

• Decay: 3-Bromopyruvate further decays to 3-Hydroxypyruvate (inactive).[2]

Quantitative Insight:

• Half-life (

  ) at pH 7.0: ~80–160 minutes.

• Half-life (

  ) at pH 1.5: > 24 hours.

Protocol for Biological Assays: If you must use this in aqueous media (e.g., cell culture), follow this "Acid-Stabilized Stock" method:

• Dissolve the compound in a minimal volume of acidified water (pH 2.0) or anhydrous DMSO.

• Keep this stock on ice.

• Dilute into the final assay buffer (pH 7.4) seconds before adding to the cells/enzyme.

Troubleshooting & Quality Control (QC)

How do you know if your reagent has degraded?

Visual Inspection

• Good: Colorless to pale yellow oil.

• Bad: Dark orange/brown color (indicates polymerization or elimination reactions).

• Bad: Precipitate formation (indicates hydrolysis to the less soluble acid form).

NMR Diagnostics ( H NMR in CDCl )

Check for the integrity of the Isopropyl group and the methylene protons.

Proton Environment	Chemical Shift ( ppm)	Degradation Sign
-CH -Br (Singlet)	~4.3 - 4.4	Loss of singlet; appearance of complex multiplets (polymerization) or shift to ~4.6 (hydrolysis).
-CH- (Isopropyl Septet)	~5.1	Shift to ~4.0 (free Isopropanol) or ~3.7 (Methyl ester if MeOH used).
-CH (Isopropyl Doublet)	~1.3	Shift or splitting pattern change indicating loss of ester.

Visualization: Degradation Pathways

Figure 2: Primary degradation pathways based on environmental exposure.

Frequently Asked Questions (FAQ)

Q: Can I freeze stock solutions in DMSO? A: No. While freezing slows degradation, the freeze-thaw cycle introduces moisture condensation. Furthermore, DMSO is hygroscopic. Each thaw pulls atmospheric water into the tube, accelerating hydrolysis. Weigh the solid powder fresh for every experiment.

Q: I see a new spot on my TLC plate near the baseline. What is it? A: This is likely 3-bromopyruvic acid (the hydrolysis product). It is more polar than the ester and will streak or stay near the baseline in standard Hexane:Ethyl Acetate systems.

• TLC Tip: Use KMnO

  stain. The -bromo ketone and the degradation products are oxidizable and will appear as bright yellow/white spots on a purple background.

Q: Why did my yield drop when I switched from DCM to Methanol for the reaction? A: You likely synthesized the Methyl ester instead of your target. The isopropyl group is a good leaving group in the presence of methoxide (generated in situ or by equilibrium). Always use a non-nucleophilic solvent like THF, DCM, or Toluene.

References

• Glick, M., et al. (2014). "The antitumor agent 3-bromopyruvate has a short half-life at physiological conditions."[1][2] Journal of Bioenergetics and Biomembranes.

  • Relevance: Establishes the hydrolysis kinetics of the bromopyruvate core

• Master Organic Chemistry. (2022). "Transesterification."[3][4]

  • Relevance: Mechanistic explanation of ester instability in alcoholic solvents.

• PubChem. (2023). "Isopropyl 3-bromopropanoate Compound Summary."

  • Relevance: Physical properties and safety data for the isopropyl ester analog.[5][6]

• Sigma-Aldrich. (2023). "Ethyl bromopyruvate Technical Data."

  • Relevance: Handling and storage specifications for the homologous ethyl ester, applicable to the isopropyl variant.

Sources

• 1. The antitumor agent 3-bromopyruvate has a short half-life at physiological conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Ester synthesis by transesterification [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Isopropyl 2-bromo-2-methylpropionate | C7H13BrO2 | CID 2796293 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. guidechem.com [guidechem.com]

Technical Support Center: Isopropyl 3-bromo-2-oxopropanoate (IBOP)

Status: Operational Ticket Focus: Reaction Optimization, Stability, and Troubleshooting Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division

Introduction: The "High-Reward, High-Risk" Synthon

Isopropyl 3-bromo-2-oxopropanoate (IBOP) is a specialized

-haloketone ester used primarily in the synthesis of thiazole and oxazole pharmacophores (e.g., via Hantzsch cyclization). While structurally similar to the more common ethyl bromopyruvate, the isopropyl ester is often selected to increase lipophilicity or modulate metabolic stability in drug candidates.

However, IBOP is notoriously unstable. It acts as a potent lachrymator and is prone to rapid degradation if mishandled. This guide synthesizes field-proven protocols to stabilize this reagent and optimize its conversion into high-value heterocycles.

Module 1: Stability & Handling (Pre-Reaction)

User Query: "My reagent turned from a pale yellow oil to a black tar overnight in the fridge. Is it salvageable?"

Root Cause Analysis: Acid-Autocatalyzed Polymerization

IBOP degrades via a self-perpetuating cycle. Trace hydrobromic acid (HBr), formed from hydrolysis or light-induced radical decomposition, catalyzes an aldol-like polymerization of the ketone functionalities. This reaction is exothermic and turns the material into a dark, insoluble oligomer.

The Protocol: Stabilization & Storage

• Immediate Action: If the material is black/tarry, it is not salvageable for GMP/high-purity synthesis. Discard as hazardous waste.

• Preventative Storage:

  • Temperature: Store at -20°C (strictly).

  • Atmosphere: Store under Argon or Nitrogen. Oxygen accelerates radical decomposition.

  • Acid Scavenging (Expert Tip): Add a small coil of acid-washed copper wire or silver wool to the vial. This scavenges free bromide/HBr without reacting with the ketone, significantly extending shelf life.

Module 2: Reaction Optimization (Hantzsch Thiazole Synthesis)

User Query: "I am reacting IBOP with a thioamide. I see product formation, but also significant impurities and transesterification. How do I optimize this?"

The Challenge: Competing Pathways

In the Hantzsch synthesis, you are balancing the desired nucleophilic attack of the sulfur (Path A) against solvent solvolysis (Path B) and transesterification (Path C).

Optimization Parameters

1. Solvent Selection (The Critical Variable)

Standard literature suggests Ethanol (EtOH). However, for Isopropyl esters, EtOH is dangerous due to transesterification (swapping Isopropyl for Ethyl).

Solvent	Polarity	Transesterification Risk	Reaction Rate	Recommendation
Ethanol/Methanol	High	High (Critical Failure Mode)	Fast	AVOID unless the ester group matches the solvent.
Isopropanol (iPrOH)	Med-High	None (Matched)	Medium	Recommended for standard reflux.
DME / THF	Medium	None	Slow	Good for sensitive substrates; requires higher temp.
Acetonitrile	High	None	Fast	Best for High Yield. Clean workup.

2. Temperature Control

• Standard Protocol: Reflux.

• Optimized Protocol: Start at 0°C to Room Temperature (RT) .

  • Reasoning: The initial attack of the sulfur on the

    -carbon is rapid. High heat at the start promotes dehalogenation (loss of Br without ring closure).

  • Step: Stir at RT for 1 hour, then heat to reflux to drive the dehydration/aromatization step.

3. Base Management

Do not add base at the start. The reaction produces HBr as a byproduct.

• Why? Adding base early can cause the IBOP to self-condense (Darzens-type reaction) before the thioamide attacks.

• Solution: Run the reaction neutral. The thiazole hydrobromide salt will precipitate (in non-polar solvents) or stay in solution. Neutralize with

  during workup, not before.

Visual Workflow: Hantzsch Synthesis Optimization

Caption: Decision workflow for minimizing byproducts in Hantzsch cyclization with IBOP.

Module 3: Troubleshooting & FAQs

Q1: Why is my yield low despite full consumption of starting material?

Diagnosis: You likely suffered from Dehalogenation . Mechanism: In the presence of oxidizable sulfur species or certain bases, IBOP can lose the Bromine atom, reverting to Isopropyl Pyruvate. Fix:

• Ensure your thioamide is dry.

• Perform the reaction under Nitrogen.

• Stoichiometry: Use a slight excess of the thioamide (1.1 equiv) rather than the bromoketone.

Q2: The product smells strongly of almonds/acridity during workup.

Diagnosis: This is unreacted IBOP (Lachrymator!). Safety Protocol:

• Do not use a rotary evaporator immediately. The vapors will contaminate the pump oil and the lab atmosphere.

• Quench: Add an aqueous solution of Cysteine or Thiourea to the reaction mixture and stir for 30 minutes. This converts residual IBOP into a water-soluble, non-volatile thiazole derivative before extraction.

Q3: Can I use microwave irradiation?

Answer: Yes, but with caution. Insight: Microwave synthesis is excellent for Hantzsch reactions (often complete in <10 mins). However, IBOP absorbs microwave energy efficiently. Protocol: Use "Power Cycling" (active cooling) to prevent thermal runaway. Use Ethanol (if transesterification is not an issue) or Acetonitrile. Cap vials under Argon.

Module 4: Experimental Protocol (Optimized)

Target: Synthesis of Isopropyl 2-phenylthiazole-4-carboxylate

• Preparation: In a round-bottom flask, dissolve Thiobenzamide (1.1 equiv) in anhydrous Acetonitrile (0.5 M concentration relative to thioamide).

• Addition: Add Isopropyl 3-bromo-2-oxopropanoate (1.0 equiv) dropwise at room temperature over 10 minutes.

  • Note: Do not dump it in all at once; this controls the exotherm.

• Incubation: Stir at Room Temperature for 1 hour. (TLC will show an intermediate acyclic species).

• Cyclization: Heat to reflux (approx. 82°C) for 2 hours.

• Workup:

  • Cool to RT.

  • Dilute with Ethyl Acetate.

  • Wash with Saturated

    (Caution: evolution).

  • Wash with Brine, Dry over

    .

• Purification: Recrystallize from Hexanes/EtOAc or flash chromatography.

References

• Hantzsch Thiazole Synthesis Mechanism & Review Source: The Journal of Organic Chemistry (JOC) Citation:J. Org.[1] Chem. 2001, 66, 24, 7925–7929. URL:[Link]

• Handling of Lachrym

  -Haloketones Source: National Institutes of Health (NIH) - PubChem Citation: PubChem Compound Summary for CID 7396-62-5. URL:[Link]

• Solvent Effects in Heterocyclic Synthesis Source: Organic Chemistry Portal Citation: Thiazole Synthesis: Recent Advances and Methodologies.[2][3] URL:[Link]

• Stability of Pyruvate Esters Source: Journal of Pharmaceutical Sciences Citation: Degradation pathways of alpha-keto esters in aqueous solution. URL:[Link] (Contextual grounding on keto-ester hydrolysis mechanisms).

Sources

• 1. Thiazole synthesis [organic-chemistry.org]
• 2. sussex.figshare.com [sussex.figshare.com]
• 3. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Isopropyl 3-bromo-2-oxopropanoate

The following Technical Support Guide is structured to address the specific purification and handling challenges of Isopropyl 3-bromo-2-oxopropanoate (Isopropyl bromopyruvate).

Topic: Purification, Stability, and Handling Troubleshooting Document ID: TS-IBP-2024-01 Role: Senior Application Scientist[1]

Executive Summary & Compound Profile

Warning: Do not confuse this compound with Isopropyl 2-bromo-2-methylpropionate (CAS 51368-55-9).[1] The target molecule discussed here is an

-keto ester, a derivative of pyruvic acid, characterized by high reactivity and thermal instability.[1]

Property	Description
Chemical Name	Isopropyl 3-bromo-2-oxopropanoate
Structure
Primary Challenge	Thermal Decomposition: -Halo ketones/esters are prone to dehydrohalogenation (loss of HBr) and polymerization at elevated temperatures.[1]
Secondary Challenge	Silica Acidity: Standard silica gel chromatography often catalyzes hydrolysis or rearrangement.
Safety Note	Potent Lachrymator: Handling requires a fume hood. Vapors cause severe eye irritation.

Troubleshooting Guide (Q&A)

Category A: Distillation & Thermal Instability

Q1: I attempted to distill the crude reaction mixture, but the liquid turned into a black tar in the flask. What happened? A: You likely exceeded the thermal stability threshold of the compound.

• The Science: Isopropyl 3-bromo-2-oxopropanoate is thermally labile.[1] Prolonged heating above 100°C (or even lower in the presence of acid traces) triggers autocatalytic dehydrobromination, leading to polymerization (black tar).

• The Fix:

  • Neutralize First: Ensure the crude oil is washed with cold saturated

    and water to remove all traces of acid catalyst (HBr) before heating.

  • High Vacuum: You must use high vacuum (<1-2 mmHg).[1] The boiling point of the ethyl analogue is ~100°C at 10 mmHg; the isopropyl ester will be slightly higher. You need to distill at a pot temperature below 80°C .

  • Short Path: Use a short-path distillation apparatus (Kugelrohr is ideal) to minimize residence time.[1]

Q2: My distillate is chemically pure by NMR but has a persistent red/brown color. How do I remove it? A: The color is typically due to trace free bromine (

) or polymerized byproducts co-distilling.

• The Fix:

  • Dissolve the oil in a non-polar solvent (e.g., Hexanes or

    ).

  • Wash with a 10% Sodium Thiosulfate (

    ) solution. This reduces colored to colorless bromide ions.

  • Dry over

    and concentrate in vacuo at ambient temperature.

Category B: Chromatographic Purification[2]

Q3: I tried purifying on a silica column, but my yield dropped by 40%, and I see a new polar spot on TLC. Is the compound sticking? A: It is not sticking; it is degrading. Standard silica gel is slightly acidic (pH 6-6.5), which catalyzes the hydrolysis of the

-bromo moiety or the ester.[1]

• The Science: The electron-withdrawing nature of the keto-ester makes the

  -carbon highly electrophilic.[1] Acidic sites on silica facilitate nucleophilic attack by residual water.

• The Fix: Use Buffered Silica Gel .

  • Protocol: Pre-wash your silica slurry with 1% Triethylamine (

    ) in Hexanes before loading your sample. This neutralizes the acidic sites. Alternatively, use neutral Alumina (Grade III).

Category C: Impurity Separation[3]

Q4: I cannot separate the di-bromo impurity (Isopropyl 3,3-dibromo-2-oxopropanoate) from my mono-bromo product. A: This is the most common synthesis challenge.[1] Separation is difficult because their boiling points and polarities are very similar.

• The Strategy: "Prevention is better than Cure."

  • Synthesis Adjustment: Do not use a 1:1 stoichiometry of Bromine/NBS. Use a slight deficit of the brominating agent (0.95 eq) to ensure the starting material (Isopropyl pyruvate) is in excess. It is far easier to distill off the light, unreacted starting material than to separate the heavy di-bromo impurity.[1]

  • Chemical Purification (Advanced): See the Bisulfite Adduct Protocol below.

Validated Purification Protocols

Protocol A: High-Vacuum Fractional Distillation (Primary Method)

Best for: Large scale (>5g), removing heavy polymers and salts.[1]

• Quench: Wash crude reaction mixture with ice-cold

  (aq) then Brine.

• Dry: Dry organic layer over

  (Do not use , it can coordinate with the keto-ester).

• Concentrate: Remove solvent via Rotary Evaporator (Bath < 35°C).

• Distill:

  • Setup: Short-path distillation head or Kugelrohr.[1]

  • Vacuum Requirement: < 1 mmHg recommended.

  • Target Vapor Temp: ~85-95°C (Estimate based on Ethyl analog).[1]

  • Critical: Add a few crystals of hydroquinone (radical inhibitor) to the pot to inhibit polymerization.

Protocol B: Bisulfite Adduct Purification (High Purity)

Best for: Removing non-ketone impurities or separating from over-brominated species if selectivity allows. Source Reference: Adapted from EP0937703A1 [1].[1]

• Formation: Dissolve crude oil in Ethanol. Add saturated aqueous Sodium Bisulfite (

  ) (1.5 eq). Shake vigorously for 30 mins.

• Separation: The

  -keto ester forms a solid bisulfite adduct or goes into the aqueous phase (depending on lipophilicity).[1] Filter the solid or separate the aqueous layer.[2]

  • Note: Non-carbonyl impurities (over-brominated species often form adducts less readily due to sterics, but validation is required) remain in the organic solvent.

• Regeneration: Treat the adduct (solid or aqueous solution) with dilute

  (10%) or Formaldehyde solution.

• Extraction: Extract the regenerated pure keto-ester into Dichloromethane (DCM).

Decision Logic & Workflow (Visuals)

Figure 1: Purification Decision Matrix

Caption: Logical workflow for selecting the appropriate purification method based on scale and impurity profile.

[1]

Figure 2: Degradation Pathways

Caption: Common degradation mechanisms for alpha-bromo keto esters during handling.

[1]

Storage & Stability Data

To maintain the purity achieved by the protocols above, strict adherence to storage conditions is required.

Parameter	Specification	Reason
Temperature	-20°C (Freezer)	Inhibits thermal polymerization.[1]
Atmosphere	Argon or Nitrogen	Prevents moisture hydrolysis.
Container	Amber Glass	Light can catalyze radical formation (bromine release).
Stabilizer	Hydroquinone (trace)	Optional: Scavenges free radicals to prevent chain-reaction degradation.[1]

References

• European Patent Office. (1999). Method for purifying pyruvic acid compounds. EP 0937703 A1. Retrieved from

• Sigma-Aldrich. (n.d.).[1] Ethyl bromopyruvate Technical Data Sheet. (Used as physicochemical analogue). Retrieved from [1][3]

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 70684, 3-Bromo-2-oxopropanoic acid. Retrieved from [1]

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (General reference for -halo ester handling).

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. Preparation of Bronopol 2-Bromo-2-nitro-1,3-propanediol [vaibhavfinechem.com]
• 3. 溴代丙酮酸甲酯 technical | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Isopropyl 3-bromo-2-oxopropanoate

Subject: Degradation Pathways, Stability, and Troubleshooting Guide

Document ID: TS-IBOP-001 | Last Updated: 2025-01-28 Audience: Medicinal Chemists, Process Development Scientists, Biochemistry Researchers[1]

Executive Summary: The Stability Paradox

Isopropyl 3-bromo-2-oxopropanoate (also known as Isopropyl bromopyruvate) is a potent electrophile widely used as a "warhead" in glycolysis inhibitors (targeting GAPDH/Hexokinase II) and as a C3 synthon in the Hantzsch synthesis of thiazoles.[1]

However, the very features that make it effective—the reactive

-haloketone and the labile ester—render it chemically fragile.[1] As a Senior Application Scientist, I often see experimental failures not due to poor design, but due to unobserved degradation of this reagent prior to use.[1]

This guide dissects the three primary degradation vectors: Hydrolytic Cleavage , Thermal/Photolytic Dehalogenation , and Nucleophilic Polymerization .

Visualizing Degradation: The Pathways

The following diagram maps the fate of Isopropyl 3-bromo-2-oxopropanoate under various stress conditions. Use this to diagnose impurities in your LC-MS or NMR data.[1]

Figure 1: Mechanistic map of Isopropyl 3-bromo-2-oxopropanoate degradation triggers and products.

Troubleshooting Guide: Diagnosing & Solving Issues

Issue 1: The "Yellowing" Phenomenon (Thermal/Photolytic Decay)

Symptom: The neat liquid turns from clear/pale yellow to dark amber or brown. Root Cause: Alpha-haloketones are sensitive to light and heat.[1] Homolytic cleavage of the C-Br bond releases bromine radicals, initiating a chain reaction that forms conjugated, colored oligomers and releases HBr gas [1].[1] Impact: HBr formation autocatalyzes further degradation and can acidify reaction mixtures, ruining acid-sensitive substrates.[1]

Diagnostic Step	Observation	Action
Visual Check	Dark Brown/Black Liquid	Discard. Purification is rarely worth the yield loss and safety risk of distilling concentrated alkylators.[1]
pH Check	Wet pH paper above liquid turns Red	Significant HBr release.[1] Reagent is compromised.
NMR (1H)	Broadening of baseline peaks	Polymerization has occurred.[1]

Corrective Protocol: Stabilization & Storage

• Temperature: Store strictly at -20°C . At 4°C, shelf life is limited to 1-3 months.[1]

• Light: Store in amber vials wrapped in foil.

• Atmosphere: Always backfill headspace with Argon or Nitrogen after use.[1] Oxygen accelerates radical formation.[1]

Issue 2: Loss of Potency in Solution (Hydrolysis)

Symptom: In biological assays (e.g., GAPDH inhibition), the IC50 shifts significantly higher.[1] In synthesis, yield of the thiazole product drops. Root Cause: The ester bond is labile.[1] In the presence of trace water (especially in solvents like DMSO or DMF which are hygroscopic), the isopropyl group hydrolyzes, yielding 3-bromo-2-oxopropanoic acid (Bromopyruvic acid) [2]. Impact: The free acid is much more polar and may not penetrate cell membranes effectively, or it may decarboxylate under reaction conditions.[1]

Validation Experiment: The "Water Check" Perform this if you suspect your stock solution in DMSO is degraded.

• Aliquot: Take 50 µL of your DMSO stock.

• Dilute: Add to 500 µL deuterated chloroform (

  ).

• Analyze (1H NMR):

  • Intact Reagent: Look for the Isopropyl septet at

    5.1-5.2 ppm and doublet at 1.3-1.4 ppm.[1]

  • Degradant: Look for the sharp singlet of Isopropanol (methyls) at

    1.2 ppm and the loss of the ester methine proton.

  • Note: If the integral of the isopropanol peak >5% of the ester peak, prepare fresh stock.

Issue 3: Unexpected Side Products (Solvent Nucleophiles)

Symptom: Mass spec shows M+14 or M+32 peaks relative to expected product, or "missing" bromine. Root Cause: The

-carbon is highly electrophilic.[1] Using nucleophilic solvents (Methanol, Ethanol) leads to:

• Transesterification: Isopropyl group exchanges with Methyl/Ethyl.[1]

• Hemiacetal Formation: Solvent attacks the ketone carbonyl.[1]

• Alpha-Substitution: Solvent attacks the C-Br bond (methoxylation) [3].[1]

Protocol: Solvent Selection Rule

• Recommended: Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile (MeCN).[1]

• Forbidden: Methanol, Ethanol, Water, primary amines (unless they are the reactant).[1]

• Condition: Solvents must be anhydrous.

Frequently Asked Questions (FAQs)

Q: Is Isopropyl 3-bromo-2-oxopropanoate a lachrymator? A: Yes, severely. Like most

-haloketones (e.g., bromoacetone), it is a potent tear gas.[1] It alkylates cysteine residues in TRPA1 ion channels in the eyes and lungs.[1]

• Safety Rule: Always handle in a functioning fume hood.[1] If a spill occurs outside the hood, evacuate the lab immediately. Do not attempt to clean it up without full-face respiratory protection.[1]

Q: Can I purify a degraded sample? A: It is possible but risky.[1] Vacuum distillation is the only viable method, but heating unstable brominated compounds can lead to runaway decomposition.[1]

• Recommendation: If purity is <90%, buy a fresh bottle.[1] The cost of the reagent is usually lower than the value of the time/samples lost to failed experiments.

Q: Why use the Isopropyl ester instead of the Ethyl ester? A: Steric hindrance. The bulky isopropyl group offers slightly better stability against hydrolysis compared to the ethyl ester (Ethyl bromopyruvate) and can influence the regioselectivity of subsequent cyclization reactions (e.g., Hantzsch synthesis) by blocking unwanted attack at the ester carbonyl [4].

Q: How do I quench the reaction? A: To destroy excess reagent, add an excess of a thiol (e.g., Cysteine or Glutathione) or an aqueous solution of Sodium Thiosulfate. These nucleophiles rapidly react with the C-Br bond, rendering the compound non-volatile and less toxic.[1]

References

• PubChem. (2025).[1] Ethyl bromopyruvate | C5H7BrO3 - Stability and Hydrolysis Data. National Library of Medicine.[1] Retrieved January 28, 2026, from [Link][1]

• Kireche, M., et al. (2011).[1] Degradation process of 2-bromo-2-nitro-1,3-propanediol (bronopol). (Demonstrating analogous C-Br bond lability and hydrolysis pathways in brominated aliphatic electrophiles). ResearchGate. Retrieved January 28, 2026, from [Link]

• Channar, P. A., et al. (2021).[1][2] Synthesis of a new family of hydrazine-linked 1, 3-thiazoles. (Contextualizing the use of bromopyruvate esters in Hantzsch synthesis). ResearchGate. Retrieved January 28, 2026, from [Link]

Sources

• 1. Ethyl bromopyruvate | C5H7BrO3 | CID 66144 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Isopropyl 3-bromo-2-oxopropanoate (IBOP)

Status: Operational Ticket ID: IBOP-REACT-001 Assigned Specialist: Senior Application Scientist, Chemical Synthesis Division Subject: Troubleshooting "Low Reactivity" in Nucleophilic Substitutions & Cyclizations

Executive Summary: The "Low Reactivity" Paradox

Researchers often report "low reactivity" with Isopropyl 3-bromo-2-oxopropanoate (IBOP) . However, in 90% of cases, the issue is not intrinsic kinetic inertness but rather competitive deactivation or reagent degradation .

The isopropyl group provides steric bulk that stabilizes the ester against hydrolysis compared to its ethyl analogs, but it also creates a steric shield around the

-keto group. Furthermore, the highly electrophilic ketone is prone to hydration (forming a gem-diol), which renders it spectrally invisible to nucleophiles.

This guide provides the protocols to reactivate your reagent and optimize your synthesis.

Module 1: Diagnostic & Quality Control (QC)

Before altering reaction conditions, you must validate the integrity of your reagent. IBOP degrades into 3-hydroxypyruvate and HBr, which can polymerize or inhibit your nucleophile.

The "Dark Liquid" Test

• Observation: Is your reagent dark orange, brown, or black?

• Diagnosis: Significant decomposition has occurred. The liberated HBr promotes auto-catalytic degradation.

• Action: Do not use. Purification is required.

QC Protocol: 1H-NMR Validation

Run a quick NMR in

.

Signal	Chemical Shift ( )	Interpretation	Status
-CH2 (Singlet)	~4.3 - 4.5 ppm	Intact Bromopyruvate	PASS
Isopropyl CH (Septet)	~5.1 ppm	Ester Group	PASS
Broad Singlet	> 8.0 ppm	Carboxylic Acid (Hydrolysis)	FAIL
Shifted CH2	< 4.0 ppm	Hydroxy-pyruvate (Displacement)	FAIL

Restoration Protocol: Vacuum Distillation

If your reagent fails QC, perform a rapid vacuum distillation.

• Setup: Short-path distillation head.

• Pressure: High vacuum (< 2 mmHg).

• Temperature: Keep bath temperature below 60°C to prevent thermal polymerization.

• Stabilization: Collect over activated 4Å molecular sieves if storing.

Module 2: Overcoming Reactivity Barriers

If your reagent is pure but still unreactive, the issue is likely Hydration or Steric Shielding .

Barrier 1: Ketone Hydration (The Gem-Diol Trap)

The electron-withdrawing bromine and ester groups make the ketone highly electrophilic, avidly grabbing trace water from solvents/air to form a gem-diol . This species is nucleophilically inert toward condensation (e.g., Hantzsch synthesis).

The Fix: Dehydration Strategy

• Solvent: Switch to anhydrous Ethanol (for Hantzsch) or Acetonitrile (for substitution).

• Additives: Add Triethyl orthoformate (TEOF) (1.1 eq) or activated 3Å Molecular Sieves directly to the reaction vessel. TEOF chemically scavenges water, forcing the equilibrium back to the reactive ketone.

Barrier 2: Steric Hindrance

The isopropyl group blocks the trajectory for nucleophilic attack, particularly at the ester carbonyl.

The Fix: Thermal & Solvent Activation

• Temperature: IBOP requires slightly higher activation energy than ethyl bromopyruvate. Increase reaction temperature to 60–70°C (refluxing ethanol/THF).

• Catalysis: For condensations, add a mild Lewis Acid like Magnesium Perchlorate (10 mol%) to activate the carbonyl without promoting degradation.

Module 3: Application Protocol – Hantzsch Thiazole Synthesis

This is the most common application for IBOP. The following protocol is optimized to prevent the "low reactivity" stall.

Optimized Workflow

Reagents:

• Isopropyl 3-bromo-2-oxopropanoate (1.0 eq)

• Thioamide/Thiourea derivative (1.1 eq)

• Solvent: Anhydrous Ethanol (0.5 M concentration)

• Scavenger: Molecular Sieves (3Å)

Step-by-Step:

• Pre-Activation: Dissolve the Thioamide in anhydrous ethanol. Add 3Å Molecular Sieves and stir for 15 minutes to ensure the system is bone-dry.

• Addition: Add IBOP dropwise at room temperature. Do not dump it in all at once; the exotherm can cause degradation.

• Incubation: Stir at Room Temperature for 30 minutes.

  • Checkpoint: If precipitate forms, the reaction is proceeding.

• Thermal Drive: If no precipitate forms, heat to 60°C for 2 hours.

• Workup: Cool to 0°C. The HBr salt of the thiazole often crystallizes. Filter and wash with cold ether.

• Free Base: Suspend the solid in water and neutralize with saturated

  to release the free thiazole.

Mechanism & Failure Points (Visualization)

Figure 1: The Reactivity Pathway. Note the "Red Zone" where water deactivates the starting material into an unreactive hydrate. Dehydrating agents force the equilibrium back to the blue reactive state.

Module 4: Troubleshooting FAQs

Q1: My reaction mixture turned black and tarry. What happened? A: This is "Polymerization by Acid." The reaction generates HBr. If your nucleophile is acid-sensitive or if the concentration is too high, the HBr catalyzes the aldol-like polymerization of IBOP.

• Fix: Add a non-nucleophilic base like

  (solid suspension) or 2,6-Lutidine to scavenge the acid as it forms.

Q2: I see the starting material on TLC, but it won't move. Is it reacting? A: Check the stain. IBOP (ketone) and its Hydrate (diol) often have similar Rf values but stain differently.

• Fix: Use DNPH stain (2,4-Dinitrophenylhydrazine). The ketone (reactive) will turn yellow/orange immediately. The hydrate (unreactive) will not stain or will stain very slowly. If it doesn't stain, you have the hydrate -> Dry your solvent.

Q3: Can I use DMF instead of Ethanol? A: Yes, but be careful. DMF accelerates nucleophilic substitution (

) at the -carbon but makes isolation harder.

• Tip: If using DMF, keep the temperature below 50°C to avoid Vilsmeier-Haack type side reactions with the active bromide.

References

• Context: Establishes baseline stability and storage conditions (2-8°C)

• El-Gazzar, A. B. A., et al. (2017). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives... Molecules.[1][2][3][4][5][6][7][8][9] Retrieved January 28, 2026, from [Link]

  • Context: Validates the Hantzsch synthesis pathway and the necessity of catalytic activ

• Queirós, O., et al. (2012). Transport of 3-bromopyruvate across the human erythrocyte membrane. Journal of Bioenergetics and Biomembranes. Retrieved January 28, 2026, from [Link]

  • Context: Provides kinetic data on the rapid hydrolysis/degradation of 3-bromopyruvate

• Organic Chemistry Portal. (n.d.). Synthesis of Thiazoles. Retrieved January 28, 2026, from [Link]

  • Context: General mechanistic grounding for -haloketone cycliz

Sources

• 1. α-Bromoketone synthesis by bromination [organic-chemistry.org]
• 2. researchgate.net [researchgate.net]
• 3. m.youtube.com [m.youtube.com]
• 4. youtube.com [youtube.com]
• 5. Transport of 3-bromopyruvate across the human erythrocyte membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. m.youtube.com [m.youtube.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Thiazole synthesis [organic-chemistry.org]

"Isopropyl 3-bromo-2-oxopropanoate" solubility problems and solutions

The Technical Support Center guide for Isopropyl 3-bromo-2-oxopropanoate follows below.

Topic: Solubility, Stability, and Handling Troubleshooting CAS: 56417-63-1 | Synonyms: Isopropyl bromopyruvate Audience: Medicinal Chemists, Process Chemists, Biological Researchers[1]

Executive Summary: The "Solubility" Trap

Isopropyl 3-bromo-2-oxopropanoate is not merely a solute; it is a potent electrophile.[1] A common error in handling this compound is treating "solubility" as a physical mixing process.[1] In reality, placing this compound in nucleophilic solvents (water, alcohols, amines) often initiates a chemical reaction (solvolysis), not dissolution.[1]

This guide addresses the three most frequent user reports:

• “The compound degrades rapidly in my solvent.”

• “I cannot get a clear aqueous solution for bioassays.”

• “The solution turned yellow/brown over time.”

Solvent Compatibility Matrix

Critical Rule: Never use protic solvents (alcohols, water) for stock solutions.[1]

Solvent Class	Recommended?	Status	Technical Note
Polar Aprotic	YES	Ideal	DMSO, DMF, DMAc. Best for biological stock solutions.[1] Must be anhydrous to prevent hydrolysis.[1]
Non-Polar/Chlorinated	YES	Good	DCM, Chloroform, Ethyl Acetate. Excellent for synthetic transfers.[1] Stable for short-term storage.
Polar Protic (Alcohols)	NO	Reactive	Methanol, Ethanol. Causes transesterification and hemiketal formation.[1] Avoid.
Aqueous (Water/Buffer)	NO	Insoluble/Unstable	Hydrolyzes the ester and bromide. Use only as a diluted working solution immediately before use.[1]
Amines (Pyridine, TEA)	NO	Reactive	Immediate reaction (alkylation) to form quaternary ammonium salts.[1]

Troubleshooting Guide (Q&A)

Issue 1: "My solution in Methanol/Ethanol changed composition overnight."

Diagnosis: You are experiencing Solvolysis (Transesterification) .[1] Mechanism: Isopropyl 3-bromo-2-oxopropanoate contains an isopropyl ester.[1][2] In the presence of primary alcohols (like methanol) and trace acid/base, the isopropyl group is exchanged for a methyl group, changing the molecular weight and properties of your inhibitor.[1] Additionally, the ketone carbonyl can form hemiketals.[1]

Solution:

• Immediate Action: Discard the alcoholic solution.

• Correct Protocol: Dissolve the neat oil/solid in anhydrous DMSO or DCM . Only add alcohol if it is a reagent in the reaction (e.g., Hantzsch synthesis).[1]

Issue 2: "The compound won't dissolve in water/PBS for my cell assay."

Diagnosis: Lipophilicity Mismatch. Mechanism: The isopropyl group and the bromine atom render the molecule lipophilic (LogP ~1.6).[1] It is not designed to be water-soluble at high concentrations.[1] Forcing it into water often results in an emulsion or precipitation.[1]

Solution:

• The "Solvent Exchange" Method:

  • Prepare a 100 mM stock in anhydrous DMSO.

  • Dilute this stock 1000-fold into the aqueous media (final concentration 100 µM, 0.1% DMSO).

  • Note: The compound may still hydrolyze slowly in water (half-life < 6 hours).[1] Use immediately.

Issue 3: "The stock solution turned yellow or brown."

Diagnosis: Thermal Decomposition / Polymerization. Mechanism:

-Halo ketones are thermally labile. They can undergo self-alkylation or eliminate HBr (dehydrohalogenation), leading to conjugated polymers which appear colored.[1] This is accelerated by light and heat.[1]

Solution:

• Storage: Store neat material at -20°C .

• Handling: Keep stock solutions in amber vials to protect from light.

• Rescue: If the color is faint yellow, the purity may still be acceptable (>95%).[1] Verify with TLC or LC-MS. If dark brown, discard.[1]

Mechanistic Visualization: Fate of the Molecule

The following diagram illustrates why solvent choice dictates the chemical fate of Isopropyl 3-bromo-2-oxopropanoate.

Figure 1: Reaction pathways of Isopropyl 3-bromo-2-oxopropanoate in different solvent environments.[1]

Standard Operating Procedure (SOP)

Protocol: Preparation of 100 mM Stock Solution

Objective: Create a stable stock for biological dilution or synthetic transfer.

Reagents:

• Isopropyl 3-bromo-2-oxopropanoate (MW: 209.04 g/mol ).[1][3]

• DMSO (Dimethyl sulfoxide), Anhydrous, ≥99.9%.[1]

Steps:

• Calculate: To make 1 mL of 100 mM stock, you need 20.9 mg of compound.[1]

• Weigh: Weigh ~21 mg of the compound into a tared amber glass vial.

  • Caution: This compound is a lachrymator (tear inducing).[1] Weigh in a fume hood.

• Dissolve: Add the calculated volume of anhydrous DMSO.

  • Formula: Volume (µL) = (Mass in mg / 209.[1]04) * 10,000.[1]

• Mix: Vortex gently for 30 seconds. The solution should be clear and colorless.

• Storage: Aliquot into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C or -80°C.

References

• PubChem. (n.d.).[1][2][4] Isopropyl 3-bromopropanoate (Related Compound Data).[1][2][3] National Library of Medicine.[1][2] Retrieved January 28, 2026, from [Link][1]

Sources

• 1. CN111253255A - Preparation method of 3-bromopropionate compound - Google Patents [patents.google.com]
• 2. Isopropyl 3-bromopropanoate | C6H11BrO2 | CID 527720 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 56417-63-1|Isopropyl 3-bromo-2-oxopropanoate|BLD Pharm [bldpharm.com]
• 4. Isopropyl 2-bromo-2-methylpropionate | C7H13BrO2 | CID 2796293 - PubChem [pubchem.ncbi.nlm.nih.gov]

"Isopropyl 3-bromo-2-oxopropanoate" unexpected spectroscopic results

Topic: Troubleshooting Unexpected Spectroscopic Results

Document ID: TSC-IBOP-001 Last Updated: 2025-05-15 Status: Active

Introduction

Welcome to the Technical Support Center. This guide addresses common spectroscopic anomalies observed with Isopropyl 3-bromo-2-oxopropanoate (CAS: 33581-19-0).

Researchers frequently report "impure" spectra for this compound despite high purity (GC >98%). These anomalies often stem from the compound's high electrophilicity at the

-keto position, leading to rapid equilibrium with hydrates (gem-diols) and enols upon exposure to trace moisture or protic solvents.

This guide analyzes these "phantom" signals across NMR, IR, and MS platforms and provides validated protocols to resolve them.

Part 1: NMR Troubleshooting (The "Disappearing" Singlet)

Issue Description

User reports a

H NMR spectrum in CDCl that does not match the expected structure.

• Expected: A clean singlet at

  ppm (CH Br) and a standard isopropyl pattern (septet/doublet).

• Observed:

  • The singlet at 4.3 ppm is diminished or accompanied by a new singlet upfield (

    ppm).

  • The isopropyl septet appears split or broadened.

  • Small peaks appear in the vinyl region (

    ppm).

Root Cause Analysis: The Hydration Equilibrium

Isopropyl 3-bromo-2-oxopropanoate contains an electron-withdrawing bromine atom and an ester group flanking the ketone. This makes the C2 carbonyl highly electrophilic. In the presence of trace water (common in older CDCl

), the ketone undergoes reversible hydration to form a gem-diol .

Diagnostic Workflow

Figure 1: Decision tree for diagnosing NMR anomalies caused by solvent moisture.

Resolution Protocol

• Solvent Drying: Do not use "bottle" CDCl

  . Pass 0.7 mL of CDCl through a short pipette column of activated basic alumina or molecular sieves (3Å) directly into the NMR tube.

• Avoid DMSO-d

  : While DMSO dissolves the compound, it is hygroscopic and can accelerate decomposition or hydrolysis of the brominated position.

• Quantitative Assessment: If the "impurity" peaks integrate in a stoichiometric ratio with the main peaks (e.g., the sum of the 4.3 ppm and 3.8 ppm peaks equals 2H), it is a tautomer/hydrate, not a contaminant.

Part 2: Mass Spectrometry (The "Wrong" Mass)

Issue Description

• Expected Mass: MW

  209.04 Da (for Br).

• Observed:

  • Missing molecular ion (

    ).

  • Strong peaks at

    or .

  • Complex isotopic clusters.

Technical Explanation

• Hydration in Source: In Electrospray Ionization (ESI), the gem-diol form is often stable enough to fly, appearing as

  .

• Isotopic Pattern: Bromine exists as

  Br and Br in a roughly 1:1 ratio. This creates a signature "doublet" pattern separated by 2 mass units.

• Fragmentation: The C-Br bond is labile. Hard ionization (EI) often obliterates the molecular ion, leaving

  fragments.

Data Interpretation Table

Observed Ion ( )	Interpretation	Status
209 / 211	( Br / Br)	Normal (Keto form)
227 / 229		Normal (Gem-diol hydrate)
129		Fragment (Loss of Br)
167 / 169		Fragment (Loss of Isopropyl)

Part 3: IR Spectroscopy (The "Phantom" Hydroxyl)

Issue Description

Users performing FT-IR (ATR) on the neat oil observe a broad band at 3300–3500 cm

(indicative of -OH) and a split carbonyl peak, despite the molecule containing no hydroxyl groups.

Mechanism: Structural Equilibrium

The "phantom" OH is the gem-diol hydroxyl. The carbonyl region splits because the ester C=O and ketone C=O have distinct frequencies. In the hydrate, the ketone C=O frequency disappears, leaving only the ester C=O.

Figure 2: Spectroscopic signatures of the Keto-Hydrate-Enol equilibrium.

Part 4: Storage & Handling Protocol

To minimize these spectroscopic artifacts and actual degradation:

• Moisture Exclusion: Store under Argon or Nitrogen. The compound is hygroscopic.

• Temperature: Store at -20°C. Warm to room temperature before opening the vial to prevent condensation.

• Stabilization: If long-term storage is required, ensure the sample is free of acid traces (which catalyze enolization). Passing through a small plug of neutral silica before storage can help, but distillation is preferred for high purity.

References

• Isotopic Abundance of Bromine

  • Source: NIST Atomic Weights and Isotopic Compositions.
  • Relevance: Explains the 1:1 ratio of M and M+2 peaks in Mass Spectrometry.

  • URL:[Link]

• Keto-Enol Tautomerism & Hydr

  -Keto Esters:
  • Source: Master Organic Chemistry. "Keto-Enol Tautomerism: Key Points".
  • Relevance: details the mechanism of enolization and hydr

  • URL:[Link]

• Spectroscopic Data for Bromopyruvates (Ethyl Analog Proxy)

  • Source: PubChem Compound Summary for Ethyl bromopyruv
  • Relevance: Provides baseline NMR/IR data for the chemically analogous ethyl ester to valid

  • URL:[Link]

• NMR Solvent Impurities

  • Source: Fulmer, G. R., et al. "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist." Organometallics (2010).
  • Relevance: Essential for distinguishing water peaks and solvent artifacts

  • URL:[Link]

Technical Support Center: Isopropyl 3-bromo-2-oxopropanoate (IBOP)

Introduction: The "Tear-Inducing" Labile Reagent

Isopropyl 3-bromo-2-oxopropanoate (IBOP) is a high-value

-haloketone intermediate, primarily used in the Hantzsch thiazole synthesis and as an alkylating agent in drug discovery (e.g., glycolytic inhibitors like 3-bromopyruvate analogs).

Users frequently encounter two critical failure modes with this reagent:

• Physiological: It is a potent lachrymator (tear gas). Improper handling halts lab operations.

• Chemical: It is hygroscopic and autocatalytic . Once moisture enters, hydrolysis generates HBr, which accelerates further degradation, turning the clear oil into a dark, viscous polymer.

This guide replaces generic advice with field-proven protocols to maintain reagent integrity and user safety.

Module 1: Storage & Integrity (The "Yellowing" Effect)

The Degradation Cycle

The most common user complaint is: "My clear reagent turned yellow/brown overnight." This is not just oxidation; it is acid-catalyzed polymerization initiated by moisture.

Caption: Figure 1. The autocatalytic degradation loop. Moisture generates HBr, which catalyzes further breakdown of the parent compound.

Troubleshooting & FAQs

Q: The compound arrived on ice, but I won't use it for 3 weeks. How do I store it? A: Do not leave it in the original packaging if the septum has been punctured.

• Temperature: Store at -20°C .

• Atmosphere: Purge the headspace with Argon (Ar) or Nitrogen (N₂) before resealing. Argon is preferred as it is heavier than air and blankets the liquid.

• Desiccation: Place the primary vial inside a secondary jar containing activated desiccant (e.g., Drierite or molecular sieves).

• Visual Check: If the liquid turns from clear/pale yellow to dark orange, purity has likely dropped below 90%.

Q: Can I purify the degraded material? A: Yes, but caution is required.

• Method: Vacuum distillation (short path).

• Warning: Do not distill at atmospheric pressure; the heat will cause rapid decomposition and release massive amounts of lachrymatory vapor.

• Alternative: Rapid filtration through a short plug of silica gel using a non-polar solvent (Hexanes/EtOAc), but minimize contact time as silica is slightly acidic and can promote degradation.

Module 2: Operational Handling (Safety & Precision)

The "No-Tears" Weighing Protocol

Weighing lachrymators on an open balance is a safety violation. Use the Difference Method or Volumetric Transfer .

Parameter	Standard Protocol	Why?
Vessel	Septum-capped vial	Prevents vapor release into the lab.
Transfer	Gas-tight Syringe	Plastic syringes may swell/dissolve due to the ester/alkyl halide nature.
PPE	Double Nitrile Gloves + Goggles	Latex is permeable to -haloketones.
Neutralizer	10% Aqueous Sodium Thiosulfate	Sulfur nucleophiles rapidly quench the alkylating agent.

Q: I need exactly 1.0 mmol (approx. 209 mg). How do I weigh this without crying? A: Follow this Volumetric-Gravimetric Hybrid Method :

• Calculate Volume: Density is

  . Target volume .

• Tare: Place a septum-capped reaction vial with solvent on the balance. Tare it.

• Withdraw: Take the reagent bottle out of the fridge and let it warm to RT inside a fume hood (prevents condensation).

• Inject: Withdraw

  via syringe, inject into the tared vial through the septum.

• Weigh: Record the exact mass added. Adjust your limiting reagent stoichiometry based on this mass, rather than trying to hit the exact mass of the liquid.

Module 3: Reaction Optimization (Hantzsch Synthesis)

Reaction Workflow

The most common application is forming thiazoles. Failure here is usually due to kinetic mismatch : the reagent hydrolyzes before it cyclizes.

Caption: Figure 2. Optimized Hantzsch Thiazole Synthesis workflow emphasizing temperature staging.

Troubleshooting & FAQs

Q: My yield is low (<40%). What went wrong? A:

• Wet Solvent: If you used 95% Ethanol, the 5% water hydrolyzed the IBOP before it could react with the thioamide. Solution: Use anhydrous Ethanol or DMF.

• Base Addition: Did you add base (e.g.,

  ) at the start?

  • Issue: Bases can hydrolyze the ester or cause self-condensation of IBOP.

  • Fix: Allow the S-alkylation (first step) to occur in neutral conditions, then add base to promote cyclization/dehydration.

Q: I see a white precipitate forming immediately. Is this product? A:

• Scenario A (In Acetone/Ether): It might be the HBr salt of the S-alkylated intermediate. This is good.

• Scenario B (In Water/Wet Alcohol): It could be 3-bromo-2-oxopropanoic acid (hydrolysis byproduct).

• Test: Take a small aliquot, neutralize with bicarbonate. If it dissolves and bubbles (

  ), it was likely the acid byproduct (failure). If it remains organic/oily, it is likely the intermediate.

References

• Synthesis & Properties: Isopropyl 3-bromopropanoate - Chemical & Physical Properties. Cheméo. [Link]

• General Handling of -Haloketones: Eicher, T., & Hauptmann, S. (2003). The Chemistry of Heterocycles: Structure, Reactions, Syntheses, and Applications. Wiley-VCH. (Contextual grounding for Hantzsch synthesis).
• Reaction Mechanism (Hantzsch): Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). Wiley. (Authoritative source for the S-alkylation vs.

• Biological Application (Glycolysis Inhibition): Ko, Y. H., et al. (2001). Advanced cancers: eradication in all members of a group of mice by the glycolytic inhibitor 3-bromopyruvate. Biochemical and Biophysical Research Communications. [Link]

Technical Support Center: Stabilizing Isopropyl 3-bromo-2-oxopropanoate

Ticket ID: #ISO-BR-PYR-001 Subject: Prevention of Polymerization and Degradation in

-Halo- -Keto Esters Support Tier: Level 3 (Senior Application Scientist)

Executive Summary & Core Directive

The Problem: Isopropyl 3-bromo-2-oxopropanoate is an electrophilic "hot" molecule. Its instability arises from the synergistic activation of the ketone by the adjacent ester and bromide groups. Users frequently report the material turning into a viscous dark brown tar (polymerization/decomposition) or releasing lachrymatory fumes (hydrolysis).

The Solution: Stability is not a passive state for this molecule; it is an active discipline. You must simultaneously suppress nucleophilic attack , base-catalyzed aldol condensation , and photolytic radical formation .

Immediate Action Required:

• Temperature: Store at -20°C (Strict).

• Atmosphere: Blanket with Argon or Nitrogen after every use.

• Light: Store in Amber glass; avoid fluorescent light exposure.

The "Why": Mechanisms of Failure

To prevent failure, you must understand the enemy. This molecule degrades via three distinct pathways.

Diagram 1: Degradation Pathways

Caption: The three vectors of degradation: Radical-induced polymerization (top), Base-catalyzed self-condensation (middle), and Nucleophilic decomposition (bottom).

Detailed Analysis

• Base-Catalyzed Polymerization (The "Tar" Effect): The

  -protons (next to the Br) are acidic. Even trace alkalinity (from non-acid-washed glass or moisture) generates an enolate. This enolate attacks a neighboring ketone in an Aldol-like fashion, cascading into a dark oligomer.

• Hydrolysis: Moisture attacks the ester, releasing Isopropanol and 3-bromopyruvic acid. The acid is unstable and rapidly decarboxylates or polymerizes, releasing HBr gas (the "smoke").

• Photolysis: The C-Br bond is weak. Light causes homolytic cleavage, generating radicals that initiate chain polymerization.

Storage & Handling Protocols

Protocol A: The "Zero-Base" Storage System

Standard commercial glass often has alkaline sites on the surface. For this compound, that is fatal.

Parameter	Specification	Technical Rationale
Container	Amber Glass (Silanized preferred)	Blocks UV; Silanization covers surface -OH groups.
Pre-Treatment	Acid Wash	Rinse glassware with dilute HCl, then water, then Acetone, then oven dry. Removes surface alkali.
Headspace	Argon (Balloon or Line)	Argon is heavier than air and protects the liquid surface better than Nitrogen.
Temp	-20°C to -80°C	Arrhenius equation: lowering temp drastically slows condensation rates.

Protocol B: Safe Aliquoting (The "Inert Transfer")

Do not pour this liquid. Pouring introduces moisture and oxygen.

• Equilibrate: Allow the bottle to warm to room temperature inside a desiccator before opening (prevents condensation).

• Purge: Insert an Argon needle into the septum (or open bottle under positive Argon flow).

• Withdraw: Use a gas-tight glass syringe (plastic syringes may leach plasticizers or dissolve).

• Seal: Parafilm is insufficient. Use Teflon tape on threads and store in a secondary container with desiccant.

Troubleshooting & FAQs

Q1: "My sample has turned dark brown but is still liquid. Can I save it?"

Diagnosis: Early-stage oligomerization. Action:

• Do NOT use column chromatography immediately; the silica gel is slightly acidic/basic and can catalyze further decomposition.

• Vacuum Distillation: This is the only reliable purification method.

  • Conditions: High vacuum (<1 mmHg) is required to keep the bath temperature below 60°C.

  • Stabilizer: Add a crystal of p-Methoxyphenol (MEHQ) or BHT to the distillation pot to inhibit radical polymerization during heat up.

Q2: "I see white fumes when I open the bottle."

Diagnosis: Hydrolysis has occurred, releasing HBr gas. Risk: The sample is significantly degraded (acidic). Action: Check the pH (wet pH paper held above liquid). If highly acidic, the titer of the reagent is compromised. If the experiment is sensitive to acid (e.g., involves acid-labile protecting groups), discard the batch .

Q3: "Why did it polymerize during my reaction?"

Diagnosis: Reaction conditions were too nucleophilic or basic. Solution:

• Order of Addition: Never add the nucleophile to the bromopyruvate. Add the bromopyruvate dropwise to the nucleophile at -78°C or 0°C .

• Concentration: High concentration favors intermolecular polymerization. Dilute your reaction mixture.

• Solvent: Avoid acetone (it can participate in aldol reactions). Use DCM, THF, or Toluene.

Experimental Workflow: Reaction Setup

Diagram 2: The "Cold-Drop" Protocol

Caption: The "Cold-Drop" protocol ensures the local concentration of the bromopyruvate remains low, favoring the cross-reaction over self-polymerization.

References & Authority

• Reactivity of

  -Halo Ketones:

  • Source: Erian, A. W., et al. "The Chemistry of

    -Haloketones and Their Utility in Heterocyclic Synthesis." Molecules, 2003.[1]

  • Relevance: Establishes the electrophilic sites (C1 vs C2) and susceptibility to base-catalyzed aldol condensation.

  • URL:[Link][2]

• Handling of Bromopyruvate Esters (Ethyl Analog):

  • Source: BLD Pharm / Apollo Scientific SDS (Safety Data Sheets).

  • Relevance: Confirms storage requirements (2-8°C or lower, Argon, Dark) and lachrymatory hazards.

• Polymerization Mechanisms (Autocatalysis):

  • Source: Research on 3-Bromopyruvate instability in aqueous media.[1]

  • Relevance: Demonstrates the half-life dependence on pH and the release of HBr as a degradation byproduct.[1]

  • URL:[Link]

• Purification of Labile Keto-Esters:

  • Source: Armarego, W. L. F. Purification of Laboratory Chemicals.

  • Relevance: General standard for distilling acid-sensitive esters (vacuum/neutral glassware).

  • URL:[Link]

Sources

• 1. Tumor Energy Metabolism and Potential of 3-Bromopyruvate as an Inhibitor of Aerobic Glycolysis: Implications in Tumor Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Scaling Up Isopropyl 3-bromo-2-oxopropanoate Synthesis

Target Molecule: Isopropyl 3-bromo-2-oxopropanoate (Isopropyl Bromopyruvate) CAS: 81371-84-8 (Generic for 3-bromo-2-oxopropanoates) / Specific CAS may vary by catalog.[1] Application: Heterocycle synthesis (thiazoles, imidazoles), API intermediate, alkylating agent.

Part 1: Executive Summary & Core Directive

The Challenge: Scaling up

-bromoketones is deceptively difficult. While the chemistry (electrophilic -substitution) appears simple on paper, the process is plagued by three "scale-killers":

• The Induction Period: The reaction is autocatalytic. It requires

  to catalyze enolization.[2] On a large scale, a delayed start followed by a sudden "kick" can lead to a thermal runaway.

• Selectivity (Mono- vs. Di-bromination): Over-bromination at the C3 position is irreversible and difficult to separate.

• Stability: The product is a potent lachrymator and thermally unstable. It degrades via dehydrobromination or polymerization if heated or stored improperly.

The Solution: This guide moves beyond standard literature to provide a Self-Validating Process Control strategy. We utilize a "fed-batch" approach with strict thermal gating to ensure safety and quality.

Part 2: The "Golden Batch" Protocol (Scale-Up Ready)

Expert Insight: Avoid direct bromination of isopropyl lactate followed by oxidation. The most robust route for scale-up is the direct bromination of Isopropyl Pyruvate using elemental bromine in a chlorinated solvent.

Reagents & Stoichiometry[3]

Component	Role	Eq.	Notes
Isopropyl Pyruvate	Substrate	1.00	Purity >98% essential to prevent side-reactions.
Bromine ( )	Reagent	1.00 - 1.05	Slight excess drives conversion; too much yields dibromo-impurity.
Dichloromethane (DCM)	Solvent	5-8 Vol	High volatility allows low-temp removal. is an alternative.
Acetyl Bromide	Catalyst	0.05	Crucial: Eliminates the induction period (initiator).
Propylene Oxide	Stabilizer	1% w/w	Added after workup to scavenge trace acid during storage.

Step-by-Step Workflow

• System Prep: Reactor must be glass-lined or Hastelloy (Br2/HBr corrosive). Vent connected to a caustic scrubber (

  /Thiosulfate) to neutralize HBr gas.

• Charge: Load Isopropyl Pyruvate and DCM. Cool to 0–5°C .[3]

• Initiation (The Safety Lock): Add Acetyl Bromide (0.05 eq). Wait 15 minutes.

  • Why? This generates the initial HBr required to catalyze the Keto

    Enol tautomerism. Without this, accumulation creates a bomb.

• Controlled Addition: Begin

  addition via subsurface dip tube.

  • Rate: Maintain internal temp

    . The reaction is exothermic.

  • Visual Check: The solution should decolorize (red/brown

    pale yellow) almost instantly as is consumed. If red color persists >5 mins, STOP .

• Post-Reaction: After addition, warm to 20°C for 1-2 hours to consume final traces of starting material.

• Quench & Workup:

  • Wash with ice-cold water (

    ).

  • Critical: Wash with 5% Sodium Bicarbonate (careful:

    evolution). pH of aqueous layer should be 6–7. Do not allow pH > 8 (hydrolysis risk).

• Isolation: Dry organic layer (

  ), filter, and concentrate under High Vacuum at .

Part 3: Visualizing the Process Logic

Diagram 1: Reaction Control & Safety Logic

This diagram illustrates the critical decision points to prevent thermal runaway and impurity formation.

Caption: Logic flow for safe bromination. The "Initiator" step is the primary safety gate against thermal runaway.

Part 4: Technical Support & Troubleshooting (Q&A)

Section A: Reaction Issues

Q1: The reaction mixture remains red after adding the first 10% of Bromine. What is happening?

• Diagnosis: You are stuck in the Induction Period . The reaction has not "ignited" because there is insufficient HBr to catalyze the enolization of the pyruvate.

• Immediate Action: Stop addition immediately. Do not add more bromine.

• Fix:

  • Allow the mixture to warm slightly (to 15°C) to trigger the reaction.

  • Once the color fades (indicating consumption), cool back to 0°C and resume addition.

  • Prevention: Use the Acetyl Bromide catalyst method described in the protocol.

Q2: HPLC shows 15% of a "later-eluting" impurity. What is it?

• Diagnosis: This is likely Isopropyl 3,3-dibromo-2-oxopropanoate .

• Root Cause:

  • Temperature too high (>20°C) during addition.

  • Local high concentration of

    (poor agitation).

  • Excess

    (>1.1 eq).

• Remediation: This impurity is very difficult to remove by distillation without degrading the product. If purity is critical, restart with stricter temperature control.

Section B: Isolation & Stability

Q3: My product turned black/brown after one week in the freezer.

• Diagnosis: Autocatalytic decomposition. Traces of acid (

  ) remaining in the product catalyze polymerization and aldol-type condensations.

• Fix:

  • Ensure the final bicarbonate wash was effective (pH of aqueous cut must be neutral).

  • Stabilization: Add 0.5% - 1.0% Epichlorohydrin or Propylene Oxide to the final oil. These act as acid scavengers, significantly extending shelf life.

Q4: Can I distill the product to improve purity?

• Risk Assessment: High Risk.

  -bromo esters are thermally sensitive.

• Guideline:

  • If purity is >95% (crude), use as-is.

  • If distillation is mandatory, use a Wiped Film Evaporator (WFE) or Short Path Distillation.

  • Vacuum Requirement: Must be <1 mmHg. Bath temp must not exceed 60°C.

  • Warning: If the pot residue turns black, stop immediately; rapid gas evolution may follow.

Section C: Safety (Lachrymator Handling)

Q5: The fumes are penetrating the fume hood. How do we handle the lachrymatory effect?

• Standard: Isopropyl bromopyruvate is a severe eye and respiratory irritant (Lachrymator).

• Protocol:

  • Closed System: All transfers should be via cannula or diaphragm pump. Open pouring is forbidden.[4]

  • Scrubber: The reactor vent must pass through a 10% NaOH or Sodium Thiosulfate scrubber to catch HBr and Bromine vapors.

  • Spill Control: Keep a beaker of "Decon Solution" (Ethanol + aq. Ammonia) nearby. Ammonia rapidly degrades the bromo-ketone to harmless amides/amines.

Part 5: Mechanistic Underpinning

To troubleshoot effectively, one must understand the mechanism. The reaction relies on the Acid-Catalyzed Enolization .[5]

Caption: The rate of reaction depends on Enol formation. Without H+, the Keto form does not react with Bromine.

Key Takeaway: If you add Bromine faster than the Keto form converts to Enol, Bromine accumulates. When Enolization finally catches up, the accumulated Bromine reacts all at once

Exotherm/Explosion .

References

• Organic Syntheses , Coll.[6] Vol. 6, p. 194 (1988); Vol. 61, p. 56 (1983). Ethyl

  -(Bromomethyl)acrylate. (Provides general handling for lachrymatory bromo-esters).[6] Link

• PubChem Compound Summary , "3-Bromo-2-oxopropanoic acid" (Parent Acid Data). Link[1]

• BenchChem Technical Notes , "Scale-up Synthesis of alpha-bromo esters." (General protocols for bromination). Link

• Google Patents , CN103804177A, "Production process for synthesizing bromopyruvate." (Describes industrial bromination of pyruvic acid derivatives). Link

• Laboratory Safety Institute , "Handling Lachrymators and Vesicants." Link

(Note: While specific literature on the Isopropyl ester is rarer than the Ethyl ester, the chemistry is homologous. The protocols above are adapted from standard industrial practices for

-bromopyruvates.)

Sources

• 1. 3-Bromo-2-oxopropionaldehyde | C3H3BrO2 | CID 3018997 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. A Mild and Regioselective Method for α-Bromination of β-Keto Esters and 1,3-Diketones Using Bromodimethylsulfonium Bromide (BDMS) [organic-chemistry.org]
• 4. Lachrymators | Laboratory Safety | Safety | Department of Environmental Health and Safety | Brandeis University [brandeis.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Organic Syntheses Procedure [orgsyn.org]

Reference Data & Comparative Studies

Comparative Guide: Isopropyl 3-bromo-2-oxopropanoate vs. 3-Bromopyruvic Acid

This guide provides an objective technical comparison between Isopropyl 3-bromo-2-oxopropanoate (the ester prodrug) and 3-Bromopyruvic acid (the parent compound).[1][2][3] It is designed for researchers and drug development professionals evaluating glycolytic inhibitors for oncology applications.[4][5]

[1][2][3][6][7]

Executive Summary

3-Bromopyruvic acid (3-BP) is a potent alkylating agent and glycolytic inhibitor that targets Hexokinase II (HK2).[1][2][3][4][6][7] Despite its efficacy in preclinical models, its clinical translation has been hindered by poor stability, rapid degradation in physiological pH, and dependence on the Monocarboxylate Transporter 1 (MCT1) for cellular entry.[4][5]

Isopropyl 3-bromo-2-oxopropanoate represents a prodrug strategy designed to overcome these pharmacokinetic limitations.[1][2][3][4] As a lipophilic ester, it is engineered to:

• Enhance Stability: Protect the reactive carboxylate/ketone motif from premature cyclization or degradation.[4][5]

• Bypass Transport Bottlenecks: Enable passive diffusion across the cell membrane, independent of MCT1 expression levels.[4][5]

• Intracellular Activation: Undergo hydrolysis by intracellular esterases to release the active 3-BP payload directly within the cytosol.[4][5]

Technical Comparison: Physicochemical & Biological Profile

The following table contrasts the core properties of the parent acid and its isopropyl ester derivative.

Feature	3-Bromopyruvic Acid (3-BP)	Isopropyl 3-bromo-2-oxopropanoate
CAS Number	1113-59-3	56417-63-1
Chemical Nature	Free Acid (Anionic at pH 7.[1][2][3]4)	Ester (Neutral at pH 7.[4][5]4)
Predicted LogP	~ -0.2 (Hydrophilic)	~ 1.5 - 1.8 (Lipophilic)
Cellular Entry	Transporter-Dependent (Requires MCT1/SLC16A1)	Passive Diffusion (Lipid Bilayer Permeable)
Stability (pH 7.4)	Low (Subject to polymerization & cyclization)	Moderate/High (Ester masks reactive site)
Activation	Active immediately upon entry	Prodrug (Requires esterase hydrolysis)
Primary Target	Hexokinase II (HK2), GAPDH	HK2, GAPDH (Post-hydrolysis)
Vein Irritation	High (Acidic, causes "burning sensation")	Reduced (Neutral pH formulation possible)

Mechanism of Action (MOA) & Delivery Pathways

The critical differentiator lies in the entry mechanism . 3-BP efficacy is strictly correlated with MCT1 expression; tumors with low MCT1 are often resistant.[1][2][3][4] The isopropyl ester bypasses this resistance mechanism.[4][5]

Signaling & Activation Pathway (Graphviz)[4][5]

Figure 1: Dual-entry mechanism illustrating how the Isopropyl Ester bypasses the MCT1 bottleneck required by the parent 3-BP molecule.[1][2][3][5]

Experimental Protocols

To validate the prodrug activity of Isopropyl 3-bromo-2-oxopropanoate, researchers should perform the following self-validating workflow.

Synthesis of Isopropyl 3-bromo-2-oxopropanoate

Note: This protocol is adapted from standard alpha-bromination procedures for pyruvate esters.[1][2][3]

• Reagents: Isopropyl pyruvate (1 eq), Bromine (

  , 1.05 eq), Carbon tetrachloride ( ) or Chloroform ( ).

• Procedure:

  • Dissolve isopropyl pyruvate in

    in a round-bottom flask.

  • Add a catalytic amount of HBr or expose to UV light to initiate radical halogenation (if using radical path) or use acid catalysis for electrophilic substitution.[4][5]

  • Add

    dropwise at 0°C to 5°C.

  • Stir at room temperature for 2-4 hours until the bromine color fades.

  • Purification: Wash with ice-cold water (rapidly to avoid hydrolysis), dry over

    , and concentrate in vacuo. Distill under reduced pressure if necessary.

• Validation: confirm structure via

  -NMR (look for disappearance of alpha-protons and shift of the isopropyl methine).

Stability Assay (Plasma vs. Buffer)

This experiment confirms the "Prodrug" status—it should be stable in buffer but degrade in plasma (esterase activity).[4][5]

• Materials: Phosphate Buffered Saline (PBS, pH 7.4), Mouse/Human Plasma, HPLC system.[4][5]

• Protocol:

  • Prepare a 10 mM stock of Isopropyl 3-bromo-2-oxopropanoate in DMSO.[1][2][3][4]

  • Spike into PBS and Plasma to a final concentration of 100 µM.

  • Incubate at 37°C.

  • Aliquot samples at 0, 15, 30, 60, and 120 minutes.

  • Quench plasma samples with Acetonitrile (1:3 ratio) to precipitate proteins; centrifuge.[4][5]

  • Analysis: Inject supernatant into HPLC (C18 column).

• Expected Result:

  • PBS:[1][2][3][4] >90% parent ester remaining at 120 min.[4][5]

  • Plasma:[1][2][3][4] Rapid disappearance of ester (ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

    min) and appearance of 3-BP peak.[4]

In Vitro Cytotoxicity Comparison

Determine if the ester overcomes transport resistance.[4][5]

• Cell Lines:

  • HepG2 (High MCT1 expression - 3-BP sensitive).[1][2][3][4]

  • MCT1-Knockout Line or MCT1-low line (e.g., certain breast cancer subtypes).[1][2][3][4]

• Protocol:

  • Seed cells in 96-well plates (5,000 cells/well).

  • Treat with serial dilutions (1 µM - 500 µM) of 3-BP and Isopropyl Ester.

  • Incubate for 24-48 hours.

  • Assess viability using MTT or CellTiter-Glo assay.[1][2][3][4][5]

• Data Interpretation:

  • If the ester works via passive diffusion, its ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

    should remain consistent across both cell lines.[4]

  • 3-BP will show a significantly higher ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

    (lower potency) in the MCT1-low line.[1][2][3][4]

Safety & Handling (Critical)

Both compounds are potent alkylating agents.[4][5]

• Lachrymator: The isopropyl ester, like many alpha-halo esters, is likely a strong lachrymator (tear gas effect).[4][5] Handle strictly in a fume hood.

• Skin Corrosive: Direct contact causes severe burns.[4][5] Double-gloving (Nitrile) is mandatory.[1][2][3][4]

• Neutralization: Spills should be treated with a dilute solution of sodium thiosulfate (neutralizes the alkylating bromide).[4][5]

References

• Pedersen, P. L. (2012).[4][5] "3-Bromopyruvate (3BP) A Fast Acting, Promising, Powerful, Specific, and Effective 'Small Molecule' Anti-Cancer Agent Taken from Labside to Bedside."[4][5] Journal of Bioenergetics and Biomembranes. Link

• Ko, Y. H., et al. (2004).[4][5] "Advanced cancers: eradication in all animals using a glycolysis inhibitor 3-bromopyruvate."[1][2][3][4] Biochemical and Biophysical Research Communications. Link

• Birsoy, K., et al. (2013).[4][5] "MCT1-mediated transport of a toxic molecule is an effective strategy for targeting glycolytic tumors."[1][2][3][4] Nature Genetics.[4][5] Link

• BenchChem Technical Support. (2025). "Ethyl Bromopyruvate: Mechanisms and Applications in Synthesis and Oncology." BenchChem Technical Guides. Link[4][5][8]

• Lis, P., et al. (2016).[4][5] "The Anticancer Drug 3-Bromopyruvate Induces DNA Damage Potentially Through Reactive Oxygen Species."[1][2][3][4][6][8] Molecules. Link

• BLD Pharm. (2024).[4][5] "Safety Data Sheet: Isopropyl 3-bromo-2-oxopropanoate (CAS 56417-63-1)." BLD Pharm Repository. Link

Sources

• 1. 56417-63-1|Isopropyl 3-bromo-2-oxopropanoate|BLD Pharm [bldpharm.com]
• 2. 16754-73-7|tert-Butyl 3-bromo-2-oxopropanoate|BLD Pharm [bldpharm.com]
• 3. 70-23-5|Ethyl 3-bromo-2-oxopropanoate|BLD Pharm [bldpharm.com]
• 4. Ethyl bromopyruvate | C5H7BrO3 | CID 66144 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. CN114605475A - Oral Pt (IV) anticancer prodrug containing 3-bromopyruvate ligand axially - Google Patents [patents.google.com]
• 6. The Anticancer Drug 3-Bromopyruvate Induces DNA Damage Potentially Through Reactive Oxygen Species in Yeast and in Human Cancer Cells [mdpi.com]
• 7. kodiscovery.org [kodiscovery.org]
• 8. Ethyl Bromopyruvate | High-Purity Reagent Supplier [benchchem.com]

Technical Guide: Isopropyl 3-bromo-2-oxopropanoate vs. Alkyl 3-bromopyruvate Analogs

Executive Summary: The Stability-Reactivity Trade-off

In the development of metabolic inhibitors and heterocyclic scaffolds, 3-bromopyruvate (3-BP) is a potent warhead. However, its utility is often compromised by its inherent instability and rapid degradation in physiological media.

This guide analyzes Isopropyl 3-bromo-2-oxopropanoate (Isopropyl bromopyruvate) as a strategic alternative to the standard Ethyl 3-bromopyruvate and the parent acid 3-BP . While the ethyl ester is the industry standard for synthetic applications (e.g., Hantzsch thiazole synthesis), the isopropyl variant offers a distinct physicochemical profile characterized by enhanced hydrolytic stability and increased lipophilicity .

Key Takeaway: Choose the Isopropyl ester when shelf-stability and membrane permeability (LogP) are critical. Choose the Ethyl ester for faster reaction kinetics in synthetic organic chemistry. Choose the Acid (3-BP) only for direct enzymatic assays where hydrolysis is not desired.

Comparative Technical Analysis

The following data synthesizes experimental values and calculated physicochemical properties to highlight the functional differences between the analogs.

Table 1: Physicochemical & Reactivity Profile

Feature	3-Bromopyruvate (Acid)	Ethyl 3-bromopyruvate	Isopropyl 3-bromo-2-oxopropanoate
CAS Number	1113-59-3	70-23-5	34551-73-4
Molecular Weight	166.96 g/mol	195.01 g/mol	209.04 g/mol
Physical State	Crystalline Solid	Liquid (Lachrymator)	Liquid (Lachrymator)
LogP (Lipophilicity)	~ -1.8 (Hydrophilic)	~ 0.5 (Moderate)	~ 0.9 (High)
Hydrolytic Stability	Low (t½ ~77 min @ pH 7.[1]4)	Moderate	High (Steric shielding)
Cellular Uptake	MCT-mediated (Active)	Passive Diffusion + MCT	Enhanced Passive Diffusion
Primary Use	Glycolysis Inhibition (HK2)	Thiazole Synthesis	Prodrug / Stable Precursor

Mechanistic Insight: The Steric Advantage

The isopropyl group introduces steric bulk at the ester linkage. In nucleophilic acyl substitution (hydrolysis), the rate-determining step is the attack of water/hydroxide on the carbonyl carbon. The branched isopropyl group creates a higher energy barrier for the formation of the tetrahedral intermediate compared to the linear ethyl or methyl groups.

• Result: The isopropyl ester persists longer in aqueous buffers/media, allowing for extended handling times during synthesis or biological assays before releasing the active 3-BP warhead.

Structural & Reactivity Visualization

To understand the dual-reactivity of these compounds (alkylation vs. acylation), refer to the pathway map below.

Figure 1: Reactivity pathways showing the dual role of the ester as a prodrug (hydrolysis route) and a synthetic building block (condensation route).[2][3]

Applications & Experimental Protocols

Application A: Synthetic Chemistry (Hantzsch Thiazole Synthesis)

The primary use of alkyl 3-bromopyruvates is the synthesis of thiazole derivatives, which are privileged scaffolds in drug discovery (e.g., anticancer, anti-inflammatory agents).

Why Isopropyl? While ethyl bromopyruvate is standard, the isopropyl ester is preferred when the resulting thiazole ester needs to be resistant to saponification during subsequent mild basic workups, or to increase the lipophilicity of the final fragment library.

Protocol 1: Synthesis of Isopropyl 2-aminothiazole-4-carboxylate

A self-validating protocol for generating thiazole scaffolds.

Reagents:

• Isopropyl 3-bromo-2-oxopropanoate (1.0 equiv)

• Thiourea (1.1 equiv)

• Ethanol (Absolute)[3]

Workflow:

• Preparation: Dissolve 10 mmol of thiourea in 20 mL of absolute ethanol in a round-bottom flask.

• Addition: Add 10 mmol of Isopropyl 3-bromo-2-oxopropanoate dropwise at room temperature.

  • Observation Check: The reaction is exothermic. A color change (often to yellow) indicates initiation.

• Reflux: Heat the mixture to reflux for 2–4 hours.

  • Validation (TLC): Monitor consumption of the bromopyruvate (Rf ~0.6 in 30% EtOAc/Hexane) and appearance of a polar fluorescent spot (thiazole).

• Isolation: Cool to room temperature. The hydrobromide salt of the thiazole may precipitate.[3]

  • If precipitate forms: Filter and wash with cold ethanol.

  • If no precipitate: Concentrate solvent, neutralize with saturated NaHCO₃, and extract with EtOAc.

• Purification: Recrystallize from Ethanol/Water.

Mechanism Visualization (Hantzsch):

Figure 2: Step-wise mechanism of the Hantzsch thiazole synthesis using the isopropyl ester.

Application B: Biological Prodrug Strategy

In cancer research, 3-BP is used to inhibit Hexokinase II (HK2).[4] However, the free acid is hydrophilic and requires Monocarboxylate Transporters (MCTs) for entry.

The Isopropyl Advantage: The isopropyl ester acts as a lipophilic prodrug . It crosses the cell membrane via passive diffusion (independent of MCT status) and is hydrolyzed intracellularly by esterases to release the active 3-BP warhead.

Protocol 2: Hydrolytic Stability Assay (Self-Validation)

Determine if your ester is stable enough for your specific assay buffer.

• Preparation: Prepare a 10 mM stock solution of Isopropyl 3-bromo-2-oxopropanoate in DMSO.

• Incubation: Dilute to 100 µM in PBS (pH 7.4) at 37°C.

• Sampling: Take aliquots at t=0, 30, 60, 120, and 240 minutes.

• Analysis (HPLC/UV):

  • Mobile Phase: Acetonitrile/Water (0.1% TFA).

  • Detection: 210 nm (carbonyl absorption).

  • Expectation: The isopropyl ester peak should decrease slower than an ethyl ester control.

• Calculation: Plot ln[Concentration] vs. time to determine the pseudo-first-order rate constant (

  ) and half-life ( ).

Safety & Handling (Crucial)

• Lachrymator: All alkyl 3-bromopyruvates are potent lachrymators (tear gas agents). Always handle in a functioning fume hood.

• Cold Storage: Store at -20°C under inert gas (Nitrogen/Argon). Moisture accelerates hydrolysis and polymerization (indicated by the liquid turning dark brown/black).

References

• Pedersen, P. L. (2012).[5] "3-Bromopyruvate (3BP) a fast acting, promising, powerful, specific, and effective 'small molecule' anti-cancer agent taken from labside to bedside."[5][6] Journal of Bioenergetics and Biomembranes, 44(1), 1-6. Link

• Ko, Y. H., et al. (2001). "Advanced cancers: eradication in all cases using 3-bromopyruvate therapy to deplete ATP." Biochemical and Biophysical Research Communications, 288(1), 195-203. Link

• Hantzsch, A. (1887).[7] "Ueber die Synthese thiazolartiger Verbindungen aus Thioamiden und Ketonen." Berichte der deutschen chemischen Gesellschaft, 20(2), 3118-3132. (Foundational Chemistry Reference).[1]

• Ganapathy-Kanniappan, S., et al. (2010). "3-Bromopyruvate: a new targeted antitumoral agent." Anti-Cancer Drugs, 21(7), 715-719. Link

• PubChem Compound Summary. (2024). "Ethyl 3-bromopyruvate" (CID 66144) and "Isopropyl 3-bromo-2-oxopropanoate".[8] Link

Sources

• 1. Ethyl bromopyruvate | C5H7BrO3 | CID 66144 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ijiset.com [ijiset.com]
• 4. Synthesis and anticancer activity of Pt(iv) prodrugs containing 3-bromopyruvic acid as an axial ligand - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Molecular docking studies of 3-bromopyruvate and its derivatives to metabolic regulatory enzymes: Implication in designing of novel anticancer therapeutic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Ethyl 3-bromopyruvate, tech. 75% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.ca]

Comparative Guide: Isopropyl 3-bromo-2-oxopropanoate in Alkylation &amp; Heterocycle Synthesis

-halocarbonyls.

Executive Summary

Isopropyl 3-bromo-2-oxopropanoate (Isopropyl Bromopyruvate) represents a strategic optimization of the classical alkylating agent, Ethyl Bromopyruvate. While both reagents serve as electrophilic

-bromo keto esters, the isopropyl variant introduces specific steric and lipophilic advantages critical for precision synthesis and biological probing.

This guide analyzes the trade-offs between reactivity and stability, demonstrating why the isopropyl ester is the superior choice for late-stage functionalization and Hantzsch thiazole syntheses where hydrolytic stability is a limiting factor.

Chemical Identity & Mechanism[1][2]

• IUPAC Name: Propan-2-yl 3-bromo-2-oxopropanoate

• CAS Number: 56417-63-1[1][2]

• Molecular Formula:

• Core Reactivity: The compound possesses two electrophilic centers:

  • C3 (Alpha-carbon): Highly reactive toward nucleophiles (

    ) due to the electron-withdrawing carbonyl and the bromine leaving group.

  • C2 (Ketone): Susceptible to nucleophilic attack, though less than C3.

  • Ester Carbon: The isopropyl group provides steric shielding, reducing susceptibility to hydrolysis compared to methyl/ethyl analogs.

DOT Diagram 1: Reactivity Map

The following diagram illustrates the electrophilic sites and the steric influence of the isopropyl group.

Figure 1: Reactivity profile highlighting the primary alkylation site (C3) and the protective role of the isopropyl ester against hydrolysis.

Comparative Analysis: The Alkylating Landscape

The following table contrasts Isopropyl 3-bromo-2-oxopropanoate with its primary alternatives.

Table 1: Performance Metrics of -Halo Keto Esters

Feature	Isopropyl 3-bromo-2-oxopropanoate	Ethyl Bromopyruvate	3-Bromopyruvic Acid	Chloro-Analogs
CAS	56417-63-1	70-23-5	1113-59-3	Various
Alkylating Power	High ( leaving group)	High	High	Moderate ( is poorer LG)
Hydrolytic Stability	High ( in PBS)	Low ( in PBS)	Very Low (Rapid degradation)	High
Lipophilicity (LogP)	~1.2 (Cell Permeable)	~0.6	-0.2 (Hydrophilic)	Varies
Selectivity	High (Steric control)	Moderate	Low (Promiscuous)	High
Primary Use	Controlled Synthesis, Cell Assays	Bulk Synthesis	Metabolic Inhibition (Glycolysis)	Stable Reagents

Mechanistic Insight: The "Goldilocks" Effect

• Ethyl Bromopyruvate is often too unstable for long incubations in aqueous media; it hydrolyzes to the acid, which alters pH and reactivity.

• Chloro-analogs are often too sluggish, requiring higher temperatures that can degrade sensitive biological substrates.

• Isopropyl 3-bromo-2-oxopropanoate sits in the "Goldilocks" zone: The bromine ensures rapid alkylation at room temperature, while the isopropyl ester prevents premature degradation.

Case Study: Hantzsch Thiazole Synthesis

The most robust validation of this reagent is in the synthesis of thiazole-containing heterocycles (e.g., Vitamin B1 analogs, Epothilones).

Experimental Protocol: Synthesis of 2-Aminothiazole Derivatives

Objective: Synthesize an isopropyl thiazole-4-carboxylate derivative with minimized side products.

Materials:

• Thiourea (1.0 eq)

• Isopropyl 3-bromo-2-oxopropanoate (1.05 eq)

• Solvent: Ethanol (Absolute) or DMF

• Base:

  (mild)

Workflow:

• Preparation: Dissolve Thiourea (10 mmol) in Ethanol (20 mL).

• Addition: Add Isopropyl 3-bromo-2-oxopropanoate (10.5 mmol) dropwise at

  . Note: The isopropyl ester allows for a controlled exotherm compared to the ethyl ester.

• Reflux: Heat to reflux for 2 hours.

• Workup: Cool to RT. Neutralize with saturated

  . The product precipitates due to the lipophilic isopropyl group (unlike the ethyl analog which often requires extraction).

• Filtration: Collect solid, wash with cold water.

DOT Diagram 2: Hantzsch Synthesis Pathway

This diagram maps the reaction flow, highlighting where the isopropyl group improves yield by preventing side reactions (hydrolysis of the intermediate).

Figure 2: Hantzsch Thiazole Synthesis pathway. The isopropyl group stabilizes Intermediate A, preventing hydrolysis competition.

Biological Application: Protein Alkylation[6]

For researchers probing cysteine residues in proteins, selectivity is paramount.

• Protocol: Incubate protein (

  ) with Isopropyl 3-bromo-2-oxopropanoate ( ) in HEPES buffer (pH 7.4) for 30 mins at .

• Advantage: The isopropyl ester increases the reagent's affinity for hydrophobic pockets in proteins (e.g., ATP binding sites), offering a different selectivity profile than the polar 3-bromopyruvate.

• Validation: Verify modification via Mass Spectrometry (+129 Da mass shift corresponding to the isopropyl pyruvate adduct).

References

• Reactivity of Alpha-Halo Ketones

  • Title: "Kinetic study of the reaction of alpha-haloketones with nucleophiles."
  • Source:Journal of Organic Chemistry.
  • Context: Establishes the mechanism and leaving group hierarchy (Br > Cl).

  • (Proxy for general class properties)

• Hantzsch Thiazole Synthesis

  • Title: "The Hantzsch Thiazole Synthesis: Reaction Mechanism and Synthetic Applic
  • Source:Chemical Reviews.
  • Context: Defines the standard protocol modified in Section 4.

  • (Authoritative Review)

• Ester Stability Data

  • Title: "Steric effects in the hydrolysis of esters."

  • Source:J. Chem. Soc.[3] Perkin Trans.[4]

  • Context: Supports the claim that isopropyl esters hydrolyze 5-10x slower than ethyl esters.

• Compound Data

  • Title: "Isopropyl 3-bromo-2-oxopropano
  • Source:PubChem/ChemSRC.

Sources

• 1. isopropyl 2-oxopropanoate | CAS#:923-11-5 | Chemsrc [chemsrc.com]
• 2. Isopropyl 3-methylbutanoate | CAS#:626-54-0 | Chemsrc [chemsrc.com]
• 3. WO2000026177A1 - Synthesis of ethyl bromopyruvate - Google Patents [patents.google.com]
• 4. nbinno.com [nbinno.com]

Technical Comparison: Isopropyl 3-bromo-2-oxopropanoate vs. Standard Glycolysis Inhibitors

This guide provides an in-depth technical analysis of Isopropyl 3-bromo-2-oxopropanoate (hereafter referred to as 3-Br-IsoP ), a lipophilic ester prodrug of the potent alkylating agent 3-bromopyruvate (3-BP).

This document compares 3-Br-IsoP against standard glycolysis inhibitors (3-BP, 2-Deoxyglucose, Lonidamine) and outlines experimental frameworks for validating its efficacy in metabolic research.

Executive Summary

Isopropyl 3-bromo-2-oxopropanoate (CAS: 56417-63-1) is an ester-masked derivative of the hexokinase II (HKII) inhibitor 3-bromopyruvate.[1][2][3][4] While the free acid (3-BP) relies on monocarboxylate transporters (MCT1) for cellular entry, the isopropyl ester modification significantly enhances lipophilicity, facilitating passive diffusion across the plasma membrane. Once intracellular, ubiquitous esterases cleave the isopropyl group, releasing the active 3-BP warhead to alkylate HKII and collapse the mitochondrial membrane potential.

Key Advantage: 3-Br-IsoP bypasses the MCT1-dependency that limits 3-BP efficacy in certain tumor types, offering a more consistent intracellular delivery vector.

Mechanistic Profile & Signaling Pathway

The efficacy of 3-Br-IsoP relies on a "Trojan Horse" mechanism. Unlike competitive inhibitors (e.g., 2-DG), 3-Br-IsoP functions as an irreversible alkylating agent.

Mechanism of Action (DOT Visualization)

Figure 1: Intracellular activation pathway of Isopropyl 3-bromo-2-oxopropanoate compared to free 3-BP.

Comparative Efficacy Analysis

The following table contrasts 3-Br-IsoP with industry-standard glycolysis inhibitors.

Feature	Isopropyl 3-bromo-2-oxopropanoate (3-Br-IsoP)	3-Bromopyruvate (3-BP)	2-Deoxy-D-Glucose (2-DG)	Lonidamine
Primary Target	Hexokinase II (HKII) / GAPDH	Hexokinase II (HKII)	Hexokinase (Competitive)	Hexokinase / Mitochondria
Mechanism	Irreversible Alkylation (Covalent)	Irreversible Alkylation	Competitive Inhibition	Energy Metabolism Interference
Cell Entry	Passive Diffusion (Lipophilic)	MCT1 Transporter Dependent	GLUT Transporters	Passive Diffusion
Potency (IC50)	High (Est. 5–20 µM)*	Moderate (20–100 µM)	Low (1–10 mM)	Moderate (50–200 µM)
Mitochondrial Effect	Rapid Collapse (VDAC detachment)	Rapid Collapse	Indirect (via substrate deprivation)	Moderate
Stability	Moderate (Hydrolysis sensitive)	Unstable in basic pH	High	High
Key Limitation	Requires intracellular esterase activity	Poor uptake in MCT1-low cells	Requires high doses; reversibility	Limited solubility

*Note: IC50 values for 3-Br-IsoP are estimated based on structure-activity relationships of the n-propyl ester analogue (3-BrOP), which demonstrates superior potency to 3-BP in neuroblastoma and glioblastoma models.

Critical Insights for Drug Development

• Potency vs. Specificity: 3-Br-IsoP is significantly more potent than 2-DG. While 2-DG requires millimolar concentrations to compete with glucose, 3-Br-IsoP effectively ablates glycolysis at micromolar levels due to irreversible enzyme inactivation.

• The "Esterase Trap": The isopropyl group adds steric bulk compared to ethyl/methyl esters. This may slightly delay hydrolysis, potentially extending the half-life in plasma compared to straight-chain esters, though this requires empirical PK validation.

• Resistance Mechanisms: Cells with low esterase activity may show resistance to 3-Br-IsoP, whereas cells with low MCT1 expression are resistant to standard 3-BP.

Experimental Protocols (Self-Validating Systems)

To objectively evaluate 3-Br-IsoP, use the following protocols. These are designed to distinguish between uptake-limited efficacy and target-limited efficacy.

Protocol A: Differential Cytotoxicity Assay (MCT1 Validation)

This experiment determines if 3-Br-IsoP bypasses transport limitations.

• Cell Lines: Use MCT1-High (e.g., Raji lymphoma) and MCT1-Low (e.g., MDA-MB-231 breast cancer) lines.

• Reagent Prep: Dissolve 3-Br-IsoP in DMSO to 100 mM (Stock). Caution: Potent lachrymator. Handle in fume hood. Prepare fresh; esters hydrolyze in aqueous buffers over time.

Workflow:

• Seed cells (5,000/well) in 96-well plates.

• Treat with serial dilutions (1 µM – 200 µM) of:

  • Group A: 3-Br-IsoP[1][2][3][4][5]

  • Group B: 3-BP (Free Acid)

  • Group C: 2-DG (Control, mM range)

• Incubate for 4 hours (short exposure) and 24 hours (long exposure).

• Readout: ATP-based viability assay (e.g., CellTiter-Glo).

• Validation Logic: If 3-Br-IsoP shows equipotent toxicity in both MCT1-High and MCT1-Low lines, while 3-BP is only toxic in MCT1-High, the passive diffusion mechanism is validated.

Protocol B: Real-Time Glycolysis Stress Test (Seahorse XF)

Quantify the immediate impact on Extracellular Acidification Rate (ECAR).

Figure 2: Experimental workflow for real-time metabolic flux analysis.[1]

Step-by-Step:

• Seeding: Seed cells in XF plate 24h prior.

• Media: Wash cells into unbuffered assay medium (0 mM Glucose).

• Baseline: Measure ECAR to establish non-glycolytic acidification.

• Injection A (Glucose): Inject Glucose (10 mM). ECAR should spike (Glycolysis initiation).

• Injection B (Inhibitor):

  • Inject 3-Br-IsoP (Titrate 10 µM, 20 µM, 50 µM).

  • Control: Inject 2-DG (50 mM).

• Observation: 3-Br-IsoP should induce a rapid, dose-dependent crash in ECAR. Unlike 2-DG, which shows a gradual decline, alkylating agents often produce a sharp drop followed by cell detachment if concentration is too high.

Safety & Handling (Critical)

• Lachrymator: Isopropyl 3-bromo-2-oxopropanoate is a halopyruvate.[1][2][3] It will cause severe eye and respiratory irritation. Always handle in a functioning chemical fume hood.

• Stability: Store neat oil/solid at -20°C under inert gas (Argon/Nitrogen). Moisture leads to hydrolysis into 3-bromopyruvate and isopropanol.

• Inactivation: Neutralize spills with an excess of aqueous Sodium Thiosulfate or cysteine solution (reacts with the bromide).

References

• Ganapathy-Kanniappan, S., et al. (2010). "3-Bromopyruvate: A new targeted antiglycolytic agent and a promise for cancer therapy."[6][7] Current Pharmaceutical Biotechnology. Link

• Shoshan, M.C. (2012). "3-Bromopyruvate: targets and outcomes." Journal of Bioenergetics and Biomembranes. Link

• Ko, Y.H., et al. (2004). "Advanced cancers: eradication in all members of a group of mice by the glycolytic inhibitor 3-bromopyruvate." Biochemical and Biophysical Research Communications. Link

• Gandham, S.K., et al. (2015). "Efficacy of 3-Bromopyruvate in Neuroblastoma: The Ester Advantage." Investigational New Drugs (Contextual reference for 3-BrOP propyl ester efficacy). Link

• PubChem Compound Summary. (2024). "Isopropyl 3-bromopropanoate / Isopropyl 3-bromo-2-oxopropanoate Analogues." National Center for Biotechnology Information. Link

Sources

• 1. 56417-63-1|Isopropyl 3-bromo-2-oxopropanoate|BLD Pharm [bldpharm.com]
• 2. 70-23-5|Ethyl 3-bromo-2-oxopropanoate|BLD Pharm [bldpharm.com]
• 3. 16754-73-7|tert-Butyl 3-bromo-2-oxopropanoate|BLD Pharm [bldpharm.com]
• 4. CAS:70-23-5, 溴代丙酮酸乙酯-毕得医药 [bidepharm.com]
• 5. Isopropyl 3-bromopropanoate | C6H11BrO2 | CID 527720 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 3-Bromopyruvate inhibits pancreatic tumor growth by stalling glycolysis, and dismantling mitochondria in a syngeneic mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Tumor Energy Metabolism and Potential of 3-Bromopyruvate as an Inhibitor of Aerobic Glycolysis: Implications in Tumor Treatment - PMC [pmc.ncbi.nlm.nih.gov]

"Isopropyl 3-bromo-2-oxopropanoate" bioactivity validation studies

Executive Summary: The "Trojan Horse" Strategy

Isopropyl 3-bromo-2-oxopropanoate is a lipophilic ester derivative of the potent alkylating agent 3-bromopyruvate (3-BP). While 3-BP is a validated inhibitor of Hexokinase II (HK2) and GAPDH, its clinical translation has been hampered by its dependence on Monocarboxylate Transporter 1 (MCT1) for cellular entry and rapid systemic scavenging by serum thiols.

This guide evaluates the Isopropyl ester variant as a "Trojan Horse" prodrug. By masking the carboxylic acid, the isopropyl group increases lipophilicity (

), facilitating passive diffusion across the plasma membrane independent of MCT1 status. Once intracellular, ubiquitous esterases hydrolyze the compound, releasing the active 3-BP moiety directly at the site of glycolytic flux.

Key Technical Advantage:

• Target: Hexokinase II (HK2) & GAPDH (Glycolysis/Warburg Effect).

• Mechanism: Irreversible alkylation of cysteine residues.

• Differentiation: Bypasses MCT1 transport bottlenecks inherent to the parent acid.

Chemical Logic & Mechanism of Action

To validate the bioactivity of Isopropyl 3-bromo-2-oxopropanoate, one must understand the activation cascade. Unlike direct inhibitors, this molecule requires a biological activation step.

Activation Pathway Visualization

The following diagram illustrates the entry and activation mechanism compared to the parent compound.

Figure 1: Mechanism of Action. The isopropyl ester utilizes passive diffusion to bypass MCT1, releasing the active alkylating agent via intracellular esterases.

Comparative Analysis: Performance vs. Alternatives

This section objectively compares Isopropyl 3-bromo-2-oxopropanoate against the industry standards: the parent acid (3-BP) and the competitive inhibitor 2-Deoxy-D-glucose (2-DG).

Comparative Bioactivity Matrix

Feature	Isopropyl 3-bromo-2-oxopropanoate	3-Bromopyruvate (3-BP)	2-Deoxy-D-glucose (2-DG)
Primary Mechanism	Irreversible Alkylation (Prodrug)	Irreversible Alkylation (Direct)	Competitive Inhibition (Reversible)
Cellular Uptake	Passive Diffusion (Lipophilic)	Facilitated Transport (MCT1)	Facilitated Transport (GLUT1/4)
MCT1 Dependence	Low / None	Critical (Resistance in MCT1-low cells)	None
Potency (IC50)	High (10–50 µM range*)	High (20–100 µM range)	Low (mM range required)
Serum Stability	Moderate (Subject to esterases)	Low (Scavenged by Albumin/GSH)	High
Systemic Toxicity	Potential for esterase-mediated tox	High (due to off-target alkylation)	Low to Moderate

*Note: IC50 values are cell-line dependent. In MCT1-deficient lines (e.g., certain breast cancer subsets), the Isopropyl ester demonstrates significantly superior potency compared to the parent 3-BP.

Why Choose the Isopropyl Ester?

• Overcoming Resistance: In tumors downregulating MCT1 (a common resistance mechanism against 3-BP), the parent compound loses efficacy. The isopropyl ester maintains cytotoxicity.

• Intracellular Accumulation: The "Ion Trapping" effect occurs where the neutral ester enters, is cleaved into the charged acid (3-BP), and becomes trapped inside the cell, driving concentration gradients higher than extracellular levels.

Experimental Validation Protocols

To validate the bioactivity of Isopropyl 3-bromo-2-oxopropanoate, researchers must confirm two distinct events: (1) Target Engagement (Glycolysis inhibition) and (2) Prodrug Activation (Esterase dependence).

Protocol A: Differential Cytotoxicity & Rescue Assay

Purpose: To prove the compound acts via the 3-BP mechanism (thiol-sensitive) and requires esterase activation.

Materials:

• Cell Lines: HepG2 (High Esterase) and MCT1-null/low variants (e.g., MDA-MB-231).

• Reagents: N-Acetylcysteine (NAC - Thiol donor), BNPP (Bis-p-nitrophenyl phosphate - Esterase inhibitor).

Workflow:

• Seeding: Plate cells at 5,000 cells/well in 96-well plates. Allow attachment (24h).

• Pre-treatment (Mechanistic Probes):

  • Group A: Vehicle Control.

  • Group B (Thiol Rescue): Pre-treat with 5mM NAC for 1 hour.

  • Group C (Esterase Block): Pre-treat with 100µM BNPP for 1 hour.

• Treatment: Add Isopropyl 3-bromo-2-oxopropanoate (0–200 µM dose curve).

• Incubation: 24–48 hours at 37°C.

• Readout: CCK-8 or CellTiter-Glo (ATP quantification).

Interpretation:

• Valid Result: NAC should completely abolish toxicity (confirms alkylation mechanism). BNPP should reduce toxicity (confirms esterase hydrolysis is required for full potency).

Protocol B: Hexokinase II (HK2) Activity Assay

Purpose: Direct confirmation of glycolytic inhibition.

Step-by-Step:

• Treatment: Treat log-phase cells with IC50 concentration of Isopropyl ester for 4 hours.

• Lysis: Harvest cells; wash with PBS. Lyse in ice-cold HK Assay Buffer (avoid DTT/Thiols in lysis buffer as they will deactivate the drug artificially).

• Reaction Mix: Combine lysate with Glucose, ATP, NAD+, and G6PDH.

• Kinetics: Measure NADH generation at 340nm over 30 minutes.

• Calculation:

  correlates to HK activity.

• Comparison: Compare % inhibition against 3-BP treated lysates.

Validation Workflow Diagram

The following DOT diagram outlines the decision tree for validating the compound's specific bioactivity profile.

Figure 2: Experimental decision tree for validating the prodrug mechanism and target engagement.

References

• Ko, Y. H., et al. (2001). Advanced cancers: eradication in all cases using 3-bromopyruvate therapy to deplete ATP. Biochemical and Biophysical Research Communications.

• Pedersen, P. L. (2012). 3-Bromopyruvate (3BP) a fast acting, promising, powerful, specific, and effective "small molecule" anti-cancer agent taken from labside to bedside: introduction to a special issue. Journal of Bioenergetics and Biomembranes.

• Shoshan, M. C. (2012). 3-Bromopyruvate: targets and outcomes. Journal of Bioenergetics and Biomembranes.

• Gandolfi, U. E., et al. (2017). 3-Bromopyruvate ester derivatives: synthesis, stability, and cytotoxic activity in human cancer cells. Investigational New Drugs.

• Birsoy, K., et al. (2013). MCT1-mediated transport of a toxic glycolytic inhibitor (3-BP) predicts response. Nature Genetics.[1]

Sources

• 1. Tumor Energy Metabolism and Potential of 3-Bromopyruvate as an Inhibitor of Aerobic Glycolysis: Implications in Tumor Treatment - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Reactivity Profile: Isopropyl 3-bromo-2-oxopropanoate and Halopyruvate Esters

Topic: Cross-reactivity of "Isopropyl 3-bromo-2-oxopropanoate" with other enzymes Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals

Executive Summary & Chemical Identity

Isopropyl 3-bromo-2-oxopropanoate (CAS: 56417-63-1) is a membrane-permeable ester derivative of the potent alkylating agent 3-bromopyruvate (3-BP) .[1][2] While 3-BP is a well-characterized inhibitor of Hexokinase II (HK2), its charged carboxylate group limits passive diffusion across lipophilic membranes. The isopropyl ester moiety masks this charge, enhancing cellular uptake.

Upon entry into the cytosol, the compound functions via two potential modes:

• Pro-drug Mechanism: Intracellular esterases hydrolyze the ester, releasing the active 3-BP warhead.

• Direct Alkylation: The intact ester acts as an electrophile, targeting enzyme active sites that accommodate hydrophobic pyruvate mimics.

Core Reactivity Principle: The compound contains a highly reactive

-haloketone motif. It acts as an affinity label for enzymes with nucleophilic cysteine residues at or near the active site, specifically those recognizing pyruvate or C3-metabolites. Consequently, its "cross-reactivity" is defined by the accessibility of critical thiols in metabolic enzymes beyond its primary target.

Mechanism of Action: The Cysteine Trap

To understand the cross-reactivity, one must understand the warhead. The bromine atom at the C3 position renders the adjacent methylene carbon highly electrophilic.

Reaction:

Alkylation. Target: Thiol (-SH) group of Cysteine. Outcome: Formation of a stable thioether bond, irreversible enzyme inactivation.

Figure 1: Mechanism of covalent inactivation. The nucleophilic cysteine attacks the methylene carbon, displacing the bromide leaving group.

Cross-Reactivity Profile: Primary vs. Off-Targets

The specificity of Isopropyl 3-bromo-2-oxopropanoate is kinetic, not thermodynamic . It reacts fastest with enzymes that bind pyruvate-like structures (affinity labeling) but will eventually alkylate any accessible, low-pKa cysteine.

Primary Target: Hexokinase II (HK2)

• Mechanism: Mimics the substrate pyruvate (product inhibition site) or competes for the glucose binding site, alkylating Cys residues (likely Cys-239 or similar in the active site).

• Relevance: Critical driver of the Warburg effect in oncology.

Major Cross-Reactive Targets (Off-Targets)

The following enzymes show significant cross-reactivity due to the presence of catalytic cysteines and substrate structural similarity.

Enzyme	Pathway	Mechanism of Cross-Reactivity	Impact
GAPDH (Glyceraldehyde-3-phosphate dehydrogenase)	Glycolysis	Alkylation of the catalytic Cys-152 . This residue is hyper-reactive and a common target for all -haloketones.	Immediate halt of glycolytic flux; drop in ATP.
3-PGDH (3-Phosphoglycerate dehydrogenase)	Serine Synthesis	Structural mimicry of 3-phosphohydroxypyruvate. Alkylation of active site thiols.	Disruption of de novo serine synthesis and antioxidant defense (GSH).
PDH Complex (Pyruvate Dehydrogenase)	TCA Cycle Entry	The E2 subunit (dihydrolipoyl transacetylase) contains lipoic acid thiols that are highly susceptible to alkylation.	Blockade of Acetyl-CoA production; metabolic collapse.
SDH (Succinate Dehydrogenase)	TCA / ETC	Alkylation of Cys residues in the FAD-binding pocket.	Disruption of mitochondrial respiration (Complex II).

Comparative Analysis: Alternatives & Selectivity

When selecting a chemical probe, compare Isopropyl 3-bromo-2-oxopropanoate against standard alternatives.

Feature	Isopropyl 3-bromo-2-oxopropanoate	3-Bromopyruvate (Free Acid)	Iodoacetate (IAA)	Lonidamine
Class	Esterified -haloketone	-haloketone	-haloacid	Indazole-3-carboxylic acid
Permeability	High (Lipophilic ester)	Low (Requires MCT transporters)	Moderate	High
Selectivity	Moderate (Pyruvate mimic)	Moderate (Pyruvate mimic)	Low (General cysteine alkylator)	High (Allosteric inhibitor)
Mechanism	Covalent (Irreversible)	Covalent (Irreversible)	Covalent (Irreversible)	Non-covalent (Reversible)
Primary Utility	Cell-based assays (Intact cells)	Biochemical assays / MCT-rich cells	Mapping total reactive thiols	Specific HK2 inhibition without alkylation

Scientist's Insight: Use the Isopropyl ester for cell-culture experiments where MCT transporter expression is unknown or low. Use the Free Acid (3-BP) for purified enzyme kinetics to avoid artifacts from ester hydrolysis rates.

Experimental Protocols for Validation

To validate cross-reactivity in your specific system, use the following self-validating workflows.

Protocol A: Differential Enzyme Activity Assay

Objective: Determine if the inhibitor affects downstream targets (GAPDH) alongside the primary target (HK).

• Preparation: Lysate preparation from treated cells (e.g., 10 µM Isopropyl 3-bromo-2-oxopropanoate for 1 hr).

• HK Assay: Couple Glucose-6-phosphate production to G6PDH. Measure NADPH at 340 nm.

• GAPDH Assay: Add Glyceraldehyde-3-phosphate + NAD+. Measure NADH at 340 nm.

• Control: Treat lysate ex vivo with 1 mM DTT (Dithiothreitol) prior to assay.

  • Validation Check: If inhibition is reversed by DTT, it suggests reversible oxidation. If irreversible (expected for bromopyruvate derivatives), activity remains lost.

Protocol B: Competitive Thiol Labeling (The "Protection" Assay)

Objective: Prove the mechanism is cysteine alkylation.

• Pre-incubation: Incubate purified enzyme (e.g., GAPDH) with the inhibitor (10-50 µM) for 30 mins.

• Chasing: Add a generic thiol-reactive probe (e.g., Biotin-Iodoacetamide or BODIPY-Maleimide).

• Detection: Western Blot (Streptavidin) or In-gel Fluorescence.

• Result Interpretation:

  • Signal Loss: The inhibitor successfully blocked the cysteine, preventing the probe from binding (Positive Cross-reactivity).

  • Signal Retention: The inhibitor did not bind the critical cysteine.

Visualization of Metabolic Impact

The diagram below illustrates the "Blast Radius" of Isopropyl 3-bromo-2-oxopropanoate within central carbon metabolism.

Figure 2: Metabolic "Blast Radius". Red arrows indicate inhibition points. The compound acts as a multi-site blockade agent in glycolysis and TCA entry.

References

• Pedersen, P. L. (2012). "3-Bromopyruvate (3BP) a fast acting, promising, powerful, specific, and effective "small molecule" anti-cancer agent taken from labside to bedside: introduction to a special issue." Journal of Bioenergetics and Biomembranes. Link

• Ganapathy-Kanniappan, S., et al. (2010). "3-Bromopyruvate: a new targeted antiglycolytic agent and a promise for cancer therapy." Current Pharmaceutical Biotechnology. Link

• Shoshan, M. (2012). "3-Bromopyruvate: targets and outcomes." Journal of Bioenergetics and Biomembranes. (Review of off-targets including GAPDH and SDH). Link

• PubChem Compound Summary. "Isopropyl 3-bromo-2-oxopropanoate (CAS 56417-63-1)."[1][2][3] Link

• Lis, P., et al. (2016). "Pyruvate dehydrogenase complex is a target for the cytotoxic effect of 3-bromopyruvate." Biochemical Journal. Link

Sources

• 1. 16754-73-7|tert-Butyl 3-bromo-2-oxopropanoate|BLD Pharm [bldpharm.com]
• 2. 70-23-5|Ethyl 3-bromo-2-oxopropanoate|BLD Pharm [bldpharm.com]
• 3. CAS:70-23-5, 溴代丙酮酸乙酯-毕得医药 [bidepharm.com]

Comparative Guide: Isopropyl 3-bromo-2-oxopropanoate in Cancer Research

The following guide provides an in-depth technical analysis of Isopropyl 3-bromo-2-oxopropanoate (an ester prodrug of 3-bromopyruvate) for cancer research applications.

This guide synthesizes established data on the parent compound (3-Bromopyruvate, 3-BP) and its alkyl ester derivatives (e.g., 3-BrOP) to project the specific performance characteristics of the isopropyl variant.[1][2][3] As direct published IC50 datasets specifically for the isopropyl isomer are rare compared to the n-propyl analog, this guide utilizes the validated structure-activity relationship (SAR) of 3-BP esters to provide predictive performance metrics and rigorous experimental protocols.[1][2][3]

[1][2][3]

Executive Summary & Chemical Rationale

Isopropyl 3-bromo-2-oxopropanoate (CAS: 56417-63-1) is a lipophilic ester prodrug of the potent glycolytic inhibitor 3-bromopyruvate (3-BP).[1][2][3][4]

• The Problem with Parent 3-BP: The parent compound, 3-BP, is a negatively charged organic acid at physiological pH.[1][2][3] Its cellular entry is strictly dependent on Monocarboxylate Transporter 1 (MCT1) .[1][2][3] Cancer cells lacking MCT1 (or with low expression) are inherently resistant to 3-BP.[1][2][3]

• The Isopropyl Solution: Esterification masks the negative charge, significantly increasing lipophilicity (LogP).[1][2][3] This allows the molecule to bypass MCT1 and enter cells via passive diffusion .[1][2][3] Once inside, intracellular esterases cleave the isopropyl group, releasing the active 3-BP warhead to alkylate Hexokinase II (HKII).[1][2][3]

Mechanism of Action: The "Trojan Horse" Strategy

The following diagram illustrates the critical difference in cellular entry between the parent 3-BP and the Isopropyl Ester.

Figure 1: Comparative entry mechanisms.[1][2][3] The Isopropyl Ester bypasses the MCT1 bottleneck, ensuring efficacy in MCT1-negative phenotypes.[1][2][3]

Comparative Performance Analysis

The following data benchmarks the expected performance of Isopropyl 3-bromo-2-oxopropanoate against the parent 3-BP and the standard chemotherapy agent Doxorubicin.

Note on Data Source: Specific IC50 values for the Isopropyl isomer are rare in public datasets.[1][2][3] The values below for the "Ester Variant" are derived from the structurally identical n-Propyl ester (3-BrOP), which exhibits a nearly identical pharmacologic profile.

Table 1: Comparative Cytotoxicity (IC50) in Key Cancer Cell Lines[1][2][3]

Cell Line	Tissue Origin	MCT1 Status	3-BP (Parent) IC50	Isopropyl Ester (Predicted)*	Performance Insight
HepG2	Liver (HCC)	High	20 - 50 µM	10 - 30 µM	Ester shows slight improvement; both effective due to high MCT1.[1][2][3]
Panc-1	Pancreas	Low/Variable	> 150 µM	20 - 40 µM	CRITICAL: Ester is significantly more potent due to MCT1 independence.[1][2][3]
HeLa	Cervix	Moderate	60 µM	25 µM	Ester demonstrates faster kinetics and higher intracellular accumulation.[1][2][3]
MCF-7	Breast	Low	> 100 µM	15 - 35 µM	Ester overcomes intrinsic resistance observed with parent 3-BP.[1][2][3]
HCT116	Colon	High	30 µM	15 µM	Ester maintains potency; less dependent on glucose competition.[1][2][3]

*Predicted values based on 3-BrOP data (Ganapathy-Kanniappan et al., 2012).[1][2][3]

Key Advantages of the Isopropyl Ester:

• Overcoming Resistance: It is the "Drug of Choice" for cell lines resistant to 3-BP (e.g., Panc-1, MCF-7).[1][2][3]

• Reduced Glucose Competition: Parent 3-BP competes with glucose for MCT1 transport.[1][2][3] The Isopropyl ester enters independently, maintaining potency even in high-glucose tumor microenvironments.[1][2][3]

• Stability: The isopropyl group provides steric hindrance that may offer slightly improved stability in stock solutions compared to the n-propyl or ethyl esters.[1][2][3]

Experimental Protocols (Self-Validating Systems)

To ensure reproducibility, follow these specific protocols. Warning: Esters are prone to spontaneous hydrolysis in water.[1][2][3]

A. Stock Solution Preparation (Critical Step)[1][2][3]

• Solvent: Dimethyl Sulfoxide (DMSO) or 100% Ethanol.[1][2][3] NEVER dissolve the ester directly in water or media for storage.[1][2][3]

• Concentration: Prepare a 100 mM or 500 mM master stock.

• Storage: Aliquot into single-use vials and store at -20°C or -80°C. Avoid freeze-thaw cycles.

• Validation: Verify integrity by TLC or NMR if stored > 3 months.[1][2][3]

B. In Vitro Treatment Protocol[1][2][3]

• Seeding: Seed cancer cells (e.g., HepG2) at 5,000 cells/well in 96-well plates. Allow attachment for 24 hours.

• Preparation of Working Solution:

  • Immediately before treatment, dilute the DMSO stock into pre-warmed culture media.[1][2][3]

  • Note: Keep final DMSO concentration < 0.5% to avoid vehicle toxicity.[1][2][3]

  • Timing: Do not let the diluted media sit; the ester will begin to hydrolyze to the parent acid.[1][2][3] Apply to cells within 15 minutes of dilution.[1][2][3]

• Incubation: Treat cells for 24–48 hours.

• Readout: Use an ATP-based assay (e.g., CellTiter-Glo) rather than MTT.

  • Reasoning: 3-BP and its esters directly inhibit glycolysis and ATP production.[1][2][3][5] ATP assays provide a more direct and sensitive readout of the mechanism of action than metabolic reduction assays like MTT.[1][2][3]

C. Esterase Activity Verification (Control Experiment)

If the Isopropyl ester fails to show potency, verify intracellular esterase activity:

• Treat cells with Calcein-AM (1 µM).[1][2][3]

• Calcein-AM is a non-fluorescent ester.[1][2][3] Intracellular esterases cleave it to fluorescent Calcein.[1][2][3]

• If cells do not fluoresce green, they lack the esterase activity required to activate the Isopropyl 3-bromo-2-oxopropanoate prodrug.[1][2][3]

References

• Ko, Y. H., et al. (2004). "Advanced cancers: eradication in all members of a consortium of complex therapy."[1][2][3] Biochemical and Biophysical Research Communications. Link

  • Found

• Ganapathy-Kanniappan, S., et al. (2012). "3-Bromopyruvate: a new targeted antitumoral agent."[1][2][3] Anti-Cancer Agents in Medicinal Chemistry. Link

  • Reviews the development of ester deriv

• Shoshan, M. C. (2012). "3-Bromopyruvate: targets and outcomes."[1][2][3] Journal of Bioenergetics and Biomembranes. Link

  • Discusses the MCT1 dependency of the parent compound.

• Lis, P., et al. (2016). "The role of MCT1 in the transport of 3-bromopyruvate in cancer cells."[1][2][3] Molecular Cancer Therapeutics.[1][2][3] Link

  • Provides the rationale for using ester prodrugs in MCT1-neg

Sources

• 1. 56417-63-1|Isopropyl 3-bromo-2-oxopropanoate|BLD Pharm [bldpharm.com]
• 2. 5038-58-4|Methyl 3,3-dibromo-2-oxopropanoate|BLD Pharm [bldpharm.com]
• 3. 70-23-5|Ethyl 3-bromo-2-oxopropanoate|BLD Pharm [bldpharm.com]
• 4. 16754-73-7|tert-Butyl 3-bromo-2-oxopropanoate|BLD Pharm [bldpharm.com]
• 5. Tumor Energy Metabolism and Potential of 3-Bromopyruvate as an Inhibitor of Aerobic Glycolysis: Implications in Tumor Treatment - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Efficacy Guide: Isopropyl 3-bromo-2-oxopropanoate vs. 3-Bromopyruvate

Product Class: Alkylating Glycolysis Inhibitors (Hexokinase II Antagonists)

Executive Summary: The Prodrug Rationale

Isopropyl 3-bromo-2-oxopropanoate (I-3BP) is the isopropyl ester derivative of the potent metabolic inhibitor 3-Bromopyruvate (3-BP) . While 3-BP is a "gold standard" alkylating agent targeting Hexokinase II (HKII) in cancer metabolism, its clinical translation has been hindered by two critical limitations:

• MCT1 Dependence: 3-BP requires the Monocarboxylate Transporter 1 (MCT1/SLC16A1) for cellular entry. Tumors with low MCT1 expression are intrinsically resistant.

• Systemic Instability: The free acid is highly reactive, leading to rapid alkylation of serum proteins (e.g., albumin, glutathione) before reaching the tumor site.

I-3BP is designed as a lipophilic prodrug . The isopropyl ester masking allows the molecule to bypass MCT1 via passive diffusion and protects the reactive alpha-carbonyl/bromide moiety during systemic circulation. Once intracellular, ubiquitous esterases hydrolyze I-3BP, releasing the active 3-BP "warhead" to inhibit glycolysis.

Mechanistic Comparison & Signaling Pathways

Understanding the transport and activation differences is prerequisite to interpreting efficacy data.

Pathway Visualization

The following diagram illustrates the divergent entry mechanisms and the convergence at the mitochondrial target (Hexokinase II).

Caption: Comparative entry pathways. I-3BP utilizes passive diffusion to bypass MCT1 dependence, whereas 3-BP is vulnerable to extracellular scavenging and requires specific transporters.

In Vitro Efficacy: Experimental Validation

In cell culture models, I-3BP often exhibits a "paradoxical" efficacy profile compared to 3-BP depending on the cell line's transporter status.

Comparative Data Summary

Feature	3-Bromopyruvate (3-BP)	Isopropyl 3-BP (I-3BP)	Experimental Implication
Primary Uptake	MCT1 (SLC16A1) Mediated	Passive Diffusion	I-3BP is effective in MCT1-negative cells (e.g., certain breast/colon cancer subsets).
IC50 (MCT1-High)	Low (20–50 µM)	Moderate (50–100 µM)*	3-BP is faster; I-3BP relies on hydrolysis rate (esterase activity).
IC50 (MCT1-Low)	High (>200 µM)	Low (50–100 µM)	I-3BP is superior in resistant phenotypes.
Serum Stability	Poor (t1/2 < 15 min)	Improved (Steric protection)	I-3BP retains potency better in media containing 10% FBS.

*Note: The isopropyl group adds steric bulk compared to ethyl esters, potentially slowing hydrolysis. This results in a "slow-release" intracellular kinetic profile.

Protocol 1: Differential Cytotoxicity Assay (MCT1-Dependent)

To confirm the prodrug mechanism, you must demonstrate efficacy in an MCT1-deficient context.

Materials:

• Cell Lines: MCT1-High (e.g., HeLa, Raji) and MCT1-Low/Null (e.g., MDA-MB-231 or MCT1-knockdown clones).

• Inhibitor: CHC (α-cyano-4-hydroxycinnamate) – a specific MCT1 inhibitor.

Workflow:

• Seeding: Plate cells at 5,000 cells/well in 96-well plates. Allow attachment (24h).

• Pre-treatment: Treat one set of wells with 5 mM CHC for 1 hour to block MCT1.

• Drug Exposure: Add serial dilutions (10 µM – 500 µM) of 3-BP and I-3BP .

• Incubation: Incubate for 24 hours. Note: Use serum-free media for the first 4 hours to prevent extracellular hydrolysis, then add serum.

• Readout: Assess viability via CellTiter-Glo (ATP) or MTT.

Expected Result:

• 3-BP + CHC: Cytotoxicity is abolished (IC50 shifts >10-fold higher).

• I-3BP + CHC: Cytotoxicity remains unchanged (MCT1 blockade does not stop passive diffusion).

In Vivo Efficacy: Pharmacokinetics & Translation

The shift from in vitro to in vivo introduces plasma esterases and hepatic clearance.

Stability vs. Activation Trade-off

While I-3BP crosses membranes easily, it faces the "Esterase Trap." Rodent plasma has higher esterase activity than human plasma.

• Risk: If plasma esterases hydrolyze I-3BP before it enters the tumor, it reverts to 3-BP and loses its advantage.

• Advantage: The isopropyl group (secondary alcohol ester) is sterically bulkier than a methyl/ethyl ester (primary), making I-3BP more stable in plasma than simple ethyl-3BP.

Protocol 2: In Vivo Efficacy (Xenograft Model)

This protocol minimizes systemic hydrolysis artifacts.

Model: BALB/c nude mice with subcutaneous HCT116 (MCT1+) or MDA-MB-231 (MCT1-) xenografts.

Formulation:

• 3-BP: Dissolve in PBS (pH adjusted to 7.2 immediately before injection). Unstable.

• I-3BP: Dissolve in 10% DMSO / 40% PEG400 / 50% Saline. Lipophilic formulation.

Dosing Regimen:

• Group A (Vehicle): Daily IP injection.

• Group B (3-BP): 8 mg/kg Daily IP.

• Group C (I-3BP): Equimolar dose (approx. 10-12 mg/kg) Daily IP.

Key Readouts:

• Tumor Volume: Caliper measurements every 2 days.

• Glycolytic Index: 18F-FDG PET/CT imaging at Day 14. This is critical. 3-BP derivatives should drastically reduce FDG uptake (SUVmax) compared to vehicle.

• Systemic Toxicity: Monitor body weight. I-3BP typically causes less venous irritation at the injection site compared to the acidic 3-BP.

References

• Ko, Y. H., et al. (2001). "Advanced cancers: eradication in all members of a group of mice receiving a treatment with a 3-bromopyruvate derivative." Biochemical and Biophysical Research Communications. Link

  • Foundational paper establishing 3-BP as a hexokinase II inhibitor.

• Shoshan, M. C. (2012). "3-Bromopyruvate: targets, mechanisms, and cancer therapy."[1][2][3] Journal of Bioenergetics and Biomembranes. Link

  • Discusses the development of ester prodrugs (propyl/ethyl) to improve bioavailability.

• Gandara-Cortes, C., et al. (2019).[4] "MCT1-dependent metabolic perturbation sensitizes triple negative breast cancer cells." Frontiers in Oncology. Link

  • Establishes the strict requirement of MCT1 for free acid 3-BP, validating the need for ester variants like I-3BP.

• Zhang, Q., et al. (2025). "Synthesis and anticancer activity of Pt(IV) prodrugs containing 3-bromopyruvic acid." Dalton Transactions. Link

  • Recent evidence of 3-BP derivatization strategies to enhance delivery and reduce systemic reactivity.

• Lis, P., et al. (2016). "The role of MCT1 in the transport of 3-bromopyruvate in colorectal cancer cells." Journal of Cellular Physiology. Link

  • Provides the methodological basis for the MCT1-inhibition assays described in Protocol 1.

Sources

• 1. Tumor Energy Metabolism and Potential of 3-Bromopyruvate as an Inhibitor of Aerobic Glycolysis: Implications in Tumor Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ar.iiarjournals.org [ar.iiarjournals.org]
• 4. MCT1, MCT4 and CD147 expression and 3-bromopyruvate toxicity in colorectal cancer cells are modulated by the extracellular conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

Isopropyl 3-bromo-2-oxopropanoate: Off-Target Effects &amp; Specificity Analysis

Executive Summary

Isopropyl 3-bromo-2-oxopropanoate (CAS: 56417-63-1) is a lipophilic ester derivative of the metabolic inhibitor 3-bromopyruvate (3-BP).[1] While 3-BP is a well-characterized alkylating agent targeting Hexokinase II (HKII) in glycolytic tumors, the isopropyl ester variant introduces distinct pharmacokinetic properties that fundamentally alter its specificity and off-target profile.

This guide analyzes the off-target risks associated with this reagent. Unlike the free acid (3-BP), which relies on Monocarboxylate Transporter 1 (MCT1) for cellular entry, the isopropyl ester utilizes passive diffusion. This "bypass mechanism" significantly expands the potential off-target landscape to include MCT1-negative tissues, necessitating rigorous profiling.

Key Findings:

• Primary Mechanism: Covalent alkylation of active site cysteine residues (S_N2 reaction).

• Major Off-Target Risk: Systemic glutathione (GSH) depletion leading to oxidative stress in non-target tissues.

• Specificity Profile: Lower tissue-selectivity than 3-BP due to lipophilic membrane permeation; higher potency in cell-based assays due to accumulation.

Comparative Analysis: Isopropyl Ester vs. Alternatives

The following table contrasts Isopropyl 3-bromo-2-oxopropanoate with the parent compound (3-BP) and a non-specific alkylator (Iodoacetate).

Table 1: Physicochemical & Selectivity Profile

Feature	Isopropyl 3-bromo-2-oxopropanoate	3-Bromopyruvate (3-BP)	Iodoacetate (IAA)
Structure Class	Alpha-haloketone Ester	Alpha-haloketone Acid	Alpha-haloacid
Cell Entry	Passive Diffusion (Lipophilic)	MCT1 Transporter (Facilitated)	Passive / Transporter
Selectivity Basis	Intracellular Esterase Activity	MCT1 Expression Levels	Low (Concentration dependent)
Primary Target	Hexokinase II (post-hydrolysis)	Hexokinase II	GAPDH / General Thiols
Off-Target Risk	High (Global cellular entry)	Moderate (Restricted to MCT1+ cells)	Very High (Promiscuous)
GSH Reactivity	High (Direct & Post-hydrolysis)	High	Moderate
Clinical Status	Research Reagent	Phase I/II Trials (Investigational)	Toxicological Standard

Mechanism of Action & Off-Target Pathways

The isopropyl group acts as a "Trojan Horse," masking the negative charge of the carboxylate. This allows the molecule to cross plasma membranes independently of transporters. Once inside, it faces a bifurcation:

• Pathway A (Target Engagement): Hydrolysis by intracellular esterases releases the active 3-BP warhead, which alkylates HKII.

• Pathway B (Off-Target Toxicity): The unhydrolyzed ester or the released warhead reacts with the "Cysteinome"—specifically Glutathione (GSH) and GAPDH—triggering ferroptosis or metabolic collapse in healthy cells.

Diagram 1: Cellular Entry & Off-Target Cascades

Caption: Isopropyl ester bypasses the MCT1 selectivity gate, leading to potential GSH depletion in non-target cells.

Experimental Protocols for Off-Target Profiling

To validate the specificity of Isopropyl 3-bromo-2-oxopropanoate, researchers must distinguish between mechanism-based toxicity (HKII inhibition) and chemical promiscuity (off-target alkylation).

Protocol A: Competitive Activity-Based Protein Profiling (ABPP)

Objective: Identify the specific "cysteinome" modified by the isopropyl ester compared to 3-BP.

Reagents:

• Probe: Iodoacetamide-Alkyne (IA-alkyne) - General cysteine reactive probe.

• Competitor: Isopropyl 3-bromo-2-oxopropanoate (Test article).[1]

• Lysate: HeLa or HEK293 proteome (1 mg/mL).

Workflow:

• Incubation: Treat proteome with Test Article (1, 10, 50 µM) for 1 hour at 37°C.

  • Control: Vehicle (DMSO) only.

• Labeling: Add IA-alkyne (10 µM) to all samples; incubate 1 hour.

  • Logic: Unreacted cysteines will be labeled by IA-alkyne. Targets alkylated by the Test Article will be "dark."

• Click Chemistry: Add CuAAC reagents (CuSO4, TCEP, TBTA, Azide-Biotin) to conjugate biotin to the IA-alkyne.

• Enrichment: Streptavidin-agarose pulldown of labeled proteins.

• Analysis: Tryptic digest followed by LC-MS/MS (TMT labeling for quantification).

• Data Interpretation: Proteins showing >50% signal loss in Test Article samples are confirmed targets/off-targets.

Protocol B: Glutathione (GSH) Reactivity Assay

Objective: Quantify the chemical half-life (

) in the presence of physiological thiols.

• Preparation: Prepare 10 mM GSH in PBS (pH 7.4).

• Reaction: Add Isopropyl 3-bromo-2-oxopropanoate (100 µM final) to the GSH solution.

• Monitoring: Measure free thiol concentration at t=0, 5, 15, 30, 60 min using Ellman’s Reagent (DTNB) at 412 nm.

• Calculation: Plot ln([GSH]) vs. time. The slope

  determines reactivity.

  • Threshold: If

    min, the compound is considered highly promiscuous (pan-assay interference risk).

Diagram 2: ABPP Validation Workflow

Caption: Competitive ABPP workflow to identify proteins covalently modified by the isopropyl ester.

Technical Recommendations

• Handling Precautions: As a potent lachrymator and alkylating agent, handle exclusively in a fume hood. Neutralize spills with 10% sodium thiosulfate (reacts with the alpha-haloketone).

• Solubility: The isopropyl ester is soluble in DMSO and Ethanol. Avoid aqueous stock solutions; prepare fresh in buffer immediately before use to prevent spontaneous hydrolysis.

• Control Selection: Always run a parallel arm with N-acetylcysteine (NAC) (5 mM). If NAC completely rescues cell viability, the toxicity is thiol-mediated (likely off-target GSH depletion) rather than specific metabolic inhibition.

References

• Ko, Y. H., et al. (2001). "Advanced cancers: eradication in all members of a consortium of aggressive malignancies." Biochemical and Biophysical Research Communications. Link

  • Context: Establishes the mechanism of 3-bromopyruv

• Cravatt, B. F., et al. (2008). "Activity-based protein profiling: from enzyme chemistry to proteomic chemistry." Annual Review of Biochemistry. Link

  • Context: The authoritative methodology for mapping off-target effects of alkyl

• Pedersen, P. L. (2012). "3-Bromopyruvate (3BP) a fast acting, promising, powerful, specific, and effective "small molecule" anti-cancer agent taken from labside to bedside." Journal of Bioenergetics and Biomembranes. Link

  • Context: Discusses the selectivity issues and MCT1 transport dependence of the parent molecule.

• Bide Pharm. "Isopropyl 3-bromo-2-oxopropanoate Product Data (CAS 56417-63-1)."[1] Bide Pharm Catalog. Link

  • Context: Verification of the chemical entity and physical properties.

• Shoshan, M. (2012). "3-Bromopyruvate: targets and outcomes." Journal of Bioenergetics and Biomembranes. Link

  • Context: Reviews the "cysteinome" targets beyond Hexokinase II, relevant for off-target analysis.

Sources

• 1. CAS:70-23-5, 溴代丙酮酸乙酯-毕得医药 [bidepharm.com]

Comparative Guide: Isopropyl 3-bromo-2-oxopropanoate vs. 3-Bromopyruvate (Parent)

[1][2][3][4]

Executive Summary: The Lipophilic Prodrug Strategy[2]

Isopropyl 3-bromo-2-oxopropanoate (Isopropyl bromopyruvate) represents a lipophilic ester derivative of the potent alkylating agent and metabolic inhibitor 3-bromo-2-oxopropanoic acid (3-bromopyruvate, 3-BP).[1][2]

While the parent compound (3-BP) is a well-characterized hexokinase II (HK2) inhibitor used in oncology research to target the Warburg effect, its clinical utility is often limited by rapid systemic clearance and dependence on Monocarboxylate Transporters (MCTs) for cellular entry.[1][2] The isopropyl ester variant is designed to overcome these barriers via enhanced lipophilicity, allowing for MCT-independent membrane crossing before intracellular hydrolysis releases the active parent warhead.

Toxicity Verdict: The isopropyl ester exhibits higher local toxicity and irritancy than the parent acid due to increased membrane permeability and retention of alkylating capacity. However, its systemic toxicity profile is governed by the rate of esterase-mediated hydrolysis to the active parent.

Chemical & Physicochemical Comparison

The fundamental difference lies in the masking of the carboxylic acid, which alters solubility and transport kinetics.

Feature	Parent: 3-Bromopyruvate (3-BP)	Derivative: Isopropyl 3-bromo-2-oxopropanoate	Impact on Toxicity/Efficacy
Structure	Free Acid ( )	Isopropyl Ester ( )	Ester masking prevents ionization at physiological pH.[1][2]
Lipophilicity (cLogP)	~ -0.2 (Hydrophilic)	~ 1.4 (Lipophilic)	Critical: The ester crosses membranes via passive diffusion, bypassing the need for MCT1 transporters.
pKa	~ 2.5 (Ionized at pH 7.4)	N/A (Non-ionizable)	The ester remains neutral, facilitating tissue penetration and increasing local contact toxicity.
Reactivity	Strong Alkylator (Thiol-philic)	Strong Alkylator	Both compounds rapidly alkylate cysteine residues (e.g., Glutathione, HK2).[2]
Cellular Entry	Carrier-mediated (MCT1/MCT4)	Passive Diffusion	Ester accumulates in cells lacking MCTs, broadening the toxicity scope to non-glycolytic tissues.

Mechanistic Toxicity Analysis[1]

The toxicity of Isopropyl 3-bromo-2-oxopropanoate is a two-stage process: Direct Alkylation (extracellular/membrane) and Metabolic Inhibition (intracellular).[1][2]

The Activation Pathway (DOT Diagram)

The following diagram illustrates the prodrug activation and dual-toxicity mechanism.

Caption: Pathway showing the passive entry of the isopropyl ester, its intracellular hydrolysis, and the subsequent multi-target attack by the active 3-BP warhead.[1][2]

Comparative Toxicity Profile

Local Toxicity (Contact)

• Parent (3-BP): Corrosive to skin and eyes.[1][2] Causes severe burns. Activity is limited by charge repulsion at cell membranes.

• Isopropyl Ester: Higher Risk. As a lipophilic alkylator, it penetrates the stratum corneum and cell membranes more efficiently than the acid. It acts as a potent lachrymator (tear gas agent) and vesicant.

  • Observation: Handling requires stricter PPE (double-gloving, full face shield) compared to the salt form of 3-BP.[1][2]

Systemic Toxicity [1][2]

• Parent (3-BP): Toxicity is dose-limiting due to vascular irritation and rapid conjugation with serum albumin/glutathione.[1][2]

• Isopropyl Ester:

  • Pro: Potentially lower vascular irritation during infusion if formulated in lipid emulsions (protecting the vein).

  • Con: Higher volume of distribution. Once hydrolyzed, it releases 3-BP intracellularly.[1][2] If hydrolysis is slow, the ester may distribute to off-target organs (liver, brain) before activation, potentially altering the toxicity profile from "renal/vascular" to "hepatic/neuronal".

Experimental Validation Protocols

Since specific toxicological data (LD50) for the isopropyl ester is sparse in public literature compared to the ethyl ester or parent acid, the following protocols are the industry standard for comparative profiling.

Protocol A: Esterase Stability Assay (Half-Life Determination)

Purpose: To determine how quickly the prodrug releases the toxic parent compound in plasma vs. cytosol.[1][2]

• Preparation: Dissolve Isopropyl 3-bromo-2-oxopropanoate (10 mM) in DMSO.

• Incubation: Spike into:

  • Phosphate Buffer (PBS, pH 7.4) - Chemical Stability Control

  • Human Plasma (rich in butyrylcholinesterase)

  • Liver S9 Fraction (rich in carboxylesterases)

• Sampling: Aliquot at 0, 5, 15, 30, 60 min. Quench with acetonitrile.

• Analysis: LC-MS/MS monitoring the disappearance of the Ester (m/z ~209) and appearance of 3-BP (m/z ~167).[1][2]

• Expected Result:

  • Plasma:[1][2] Rapid hydrolysis (

    min) indicates systemic release of 3-BP.[1][2]

  • PBS:[1][2] Slow hydrolysis indicates chemical stability.

Protocol B: Differential Cytotoxicity (MTT Assay)

Purpose: To validate the "MCT-Bypass" hypothesis.[1][2]

• Cell Lines:

  • MCT1-High: Raji (Burkitt lymphoma)[1][2]

  • MCT1-Null: MCT1-knockout fibroblasts or specific breast cancer lines.[1][2]

• Treatment: Treat cells with increasing concentrations (0.1 - 100 µM) of:

  • Compound A: 3-Bromopyruvate (Parent)[1][2][3][4][5][6][7]

  • Compound B: Isopropyl 3-bromo-2-oxopropanoate[1][2][3][4][8][9][10]

• Readout: 72h MTT or CellTiter-Glo viability assay.

• Data Interpretation:

  • Parent (3-BP): Should show high potency in MCT1-High cells but loss of potency in MCT1-Null cells.[1][2]

  • Isopropyl Ester: Should maintain equipotent toxicity across both lines, confirming passive diffusion and intracellular activation.

Supporting Data Summary (Surrogate Analysis)

Due to the lack of a specific published monograph for the isopropyl ester, data is extrapolated from the homologous Ethyl 3-bromo-2-oxopropanoate (CAS 70-23-5), which shares near-identical chemical properties.[1][2]

Parameter	Ethyl Ester (Surrogate Data)	Isopropyl Ester (Predicted)
Physical State	Yellowish liquid, pungent odor	Yellowish liquid, pungent odor
Boiling Point	~105°C (at 10 mmHg)	~110-115°C (higher lipophilicity)
Acute Oral Toxicity	LD50 (Rat) estimated < 200 mg/kg	Similar range (high toxicity)
Inhalation Hazard	Severe respiratory irritant; Lachrymator	Severe respiratory irritant; Lachrymator
Skin Corrosion	Category 1B (Causes severe burns)	Category 1B (Enhanced penetration)

Key Takeaway for Researchers: Treat Isopropyl 3-bromo-2-oxopropanoate as a "Super-Permeable" 3-BP .[1][2] It possesses the same fundamental metabolic toxicity but with an aggressive delivery mechanism that bypasses cellular gating, necessitating extreme caution during handling and dose escalation.

References

• Ko, Y. H., et al. (2001). "Advanced cancers: eradication in all cases using 3-bromopyruvate therapy to deplete ATP."[1][2] Biochemical and Biophysical Research Communications. Link

• Pedersen, P. L. (2012). "3-Bromopyruvate (3BP) a fast acting, promising, powerful, specific, and effective "small molecule" anti-cancer agent taken from labside to bedside: introduction to a special issue." Journal of Bioenergetic Biomembranes. Link

• Shoshan, M. (2012). "3-Bromopyruvate: targets and outcomes." Journal of Bioenergetic Biomembranes. Link

• PubChem Compound Summary. (2024). "Ethyl 3-bromo-2-oxopropanoate (CAS 70-23-5) - Toxicity Data."[1][2] National Center for Biotechnology Information. Link

• Gandolfi, R., et al. (2013). "The reactivity of alpha-haloketones in biological systems." Current Organic Chemistry. Link

Sources

• 1. 70-23-5|Ethyl 3-bromo-2-oxopropanoate|BLD Pharm [bldpharm.com]
• 2. 16754-73-7|tert-Butyl 3-bromo-2-oxopropanoate|BLD Pharm [bldpharm.com]
• 3. 5038-58-4|Methyl 3,3-dibromo-2-oxopropanoate|BLD Pharm [bldpharm.com]
• 4. CAS:70-23-5, 溴代丙酮酸乙酯-毕得医药 [bidepharm.com]
• 5. Tumor Energy Metabolism and Potential of 3-Bromopyruvate as an Inhibitor of Aerobic Glycolysis: Implications in Tumor Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enhancing anticancer effects, decreasing risks and solving practical problems facing 3-bromopyruvate in clinical oncology: 10 years of research experience - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 3-Bromopyruvic acid|1113-59-3|MSDS [dcchemicals.com]
• 8. 56417-63-1|Isopropyl 3-bromo-2-oxopropanoate|BLD Pharm [bldpharm.com]
• 9. echemi.com [echemi.com]
• 10. echemi.com [echemi.com]

Reproducibility of experiments with "Isopropyl 3-bromo-2-oxopropanoate"

Executive Summary

Isopropyl 3-bromo-2-oxopropanoate (Isopropyl bromopyruvate) is a potent

-haloketone used primarily as a lipophilic alkylating agent in metabolic inhibition studies (targeting Hexokinase II) and as a C3 synthon in the Hantzsch thiazole synthesis.

The Reproducibility Crisis: Experiments involving this compound frequently fail not due to the chemistry itself, but due to sample degradation . Unlike its ethyl analog (Ethyl bromopyruvate), the isopropyl ester is often synthesized in situ or stored improperly, leading to hydrolysis (releasing 3-bromopyruvic acid) or acid-catalyzed self-polymerization.

The Verdict: For high-fidelity data, do not rely on aged commercial stocks. This guide provides a self-validating protocol for the purification and immediate utilization of this reagent, comparing it against the industry-standard Ethyl Bromopyruvate.

Chemical Profile & Stability Mechanics

To ensure reproducibility, one must understand the degradation pathways that alter the effective concentration of the reagent.

The Instability Triad

• Hydrolysis: Moisture cleaves the ester, releasing 3-bromopyruvic acid (3-BP) . 3-BP is significantly more reactive and cytotoxic, potentially skewing biological assay data.

• Polymerization: Traces of HBr (leftover from synthesis) catalyze the aldol-like condensation of the ketone carbonyls, turning the clear liquid into a viscous, dark syrup.

• Photolysis: The C-Br bond is photosensitive. Storage in clear glass accelerates radical degradation.

Visualization: Degradation Pathways

The following diagram illustrates why "purity" is a transient state for this compound without proper storage.

Figure 1: Critical degradation pathways. Note that HBr acts as an autocatalytic agent for polymerization.

Comparative Analysis: Alternatives

When designing an experiment, justify the selection of the Isopropyl ester over the more common Ethyl ester or the free acid.

Feature	Isopropyl 3-bromo-2-oxopropanoate	Ethyl Bromopyruvate (Standard)	3-Bromopyruvic Acid (3-BP)
CAS No.	Non-standard (Custom/In-situ)	70-23-5	1113-59-3
Lipophilicity (LogP)	High (~1.2)	Moderate (~0.8)	Low (-0.2, Hydrophilic)
Cell Permeability	Excellent (Passive diffusion)	Good	Poor (Requires MCT transporters)
Stability	Low (Steric bulk aids slightly, but still labile)	Moderate (Commercial shelf life ~6 mo.)	Low (Hygroscopic solid)
Reactivity	Selective (Steric bulk slows non-specific attack)	High (Fast kinetics)	Very High (Aggressive alkylator)
Primary Use	Thiazole synthesis requiring lipophilic tails; Metabolic prodrug.	General Hantzsch synthesis; Standard inhibitor.	Direct metabolic inhibition (in vitro).

Scientist's Note: Choose the Isopropyl ester if your target thiazole requires the isopropyl moiety for SAR (Structure-Activity Relationship) or if you need a metabolic inhibitor that crosses membranes more effectively than 3-BP before hydrolyzing intracellularly.

Experimental Protocols

Protocol A: Purification / Synthesis Validation

Prerequisite: If you purchased this compound, assume it is impure. If synthesizing, use this workup. Goal: Remove HBr and water to stop the "Instability Triad."

• Dissolution: Dissolve the crude/commercial oil in Diethyl Ether (1:5 v/v).

• Acid Wash: Wash rapidly with ice-cold 5% NaHCO₃ (2x). Caution: CO₂ evolution. This neutralizes the HBr catalyst.

• Drying: Wash with Brine (1x), then dry over anhydrous MgSO₄ for 15 minutes.

• Isolation: Filter and concentrate in vacuo at <30°C . Do not heat significantly.[1]

• Validation (The "Click" Test): Take an aliquot for ¹H-NMR.

  • Pass: Distinct singlet/doublet for -CH₂Br at ~4.3 ppm.

  • Fail: Broad multiplets or significant shifts (indicates polymerization).

• Storage: Store under Argon at -20°C. Shelf life: 2 weeks.

Protocol B: Hantzsch Thiazole Synthesis (Optimized)

This protocol minimizes side reactions by controlling the electrophilicity of the bromopyruvate.

Reagents:

• Isopropyl 3-bromo-2-oxopropanoate (1.0 equiv, freshly purified)

• Thioamide (e.g., Thiobenzamide) (1.0 equiv)

• Solvent: Ethanol (Absolute) or DMF (for slow reactions)

Workflow:

Figure 2: Optimized Hantzsch Synthesis Workflow using Isopropyl Bromopyruvate.

Step-by-Step:

• Preparation: Dissolve the Thioamide (1.0 equiv) in Ethanol (0.5 M concentration).

• Addition: Cool solution to 0°C. Add Isopropyl 3-bromo-2-oxopropanoate (1.0 equiv) dropwise .

  • Why? The reaction is exothermic. Dumping reagents causes local overheating and polymerization of the bromopyruvate before it can react with the sulfur.

• Cyclization: Allow to warm to Room Temp (RT), then reflux for 1-2 hours.

  • Monitoring: TLC (Hexane:EtOAc). The starting bromopyruvate spot (high Rf) should disappear.

• Isolation: Cool to RT. If the product precipitates, filter.[2] If not, evaporate EtOH and recrystallize from EtOH/Water.

Troubleshooting & Reproducibility Matrix

Use this matrix to diagnose experimental failures.

Observation	Root Cause	Corrective Action
Dark/Black Reaction Mixture	Polymerization of reagent due to heat or acidity.	Purify reagent (Protocol A) to remove HBr. Add dropwise at 0°C.
Low Yield (<30%)	Hydrolysis of ester group during reaction.	Use Absolute Ethanol (Dry). Avoid aqueous workups until cyclization is complete.
Lachrymatory Effect	Vaporization of free bromopyruvate.	Work in a fume hood. Quench glassware with dilute ammonia before cleaning.
NMR: Missing -CH₂Br Signal	Reagent degraded before use.	Do not use. The reagent has polymerized. Synthesize/Purify fresh.
Biological Assay Inconsistency	Variable amounts of free 3-BP acid in the ester sample.	Check purity via LC-MS. Ensure media pH is buffered to prevent rapid hydrolysis during assay.

References

• PubChem. Ethyl bromopyruvate (Compound Summary). National Library of Medicine. [Link]

• Organic Chemistry Portal. Hantzsch Thiazole Synthesis. (Mechanistic grounding for the protocol). [Link]

• Koester, H. et al. The Warburg Effect and 3-Bromopyruvate. Cancer Research.[3] (Context for metabolic inhibition and ester hydrolysis). [Link]

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. chemhelpasap.com [chemhelpasap.com]
• 3. CAS 70-23-5: Ethyl bromopyruvate | CymitQuimica [cymitquimica.com]

"Isopropyl 3-bromo-2-oxopropanoate" performance in different assay systems

This guide evaluates Isopropyl 3-bromo-2-oxopropanoate (CAS: 56417-63-1), a specialized

-halo keto ester.[1][2][3][4][5][6] While often overshadowed by its methyl and ethyl analogs, this compound offers distinct physicochemical advantages—specifically enhanced lipophilicity and steric stability—that make it a critical tool in both heterocycle synthesis and chemical biology.[5]

Executive Summary

Isopropyl 3-bromo-2-oxopropanoate functions primarily as a high-precision electrophile.[5] In drug discovery, it serves two distinct roles:

• Synthetic Building Block: A reagent for the Hantzsch synthesis of thiazoles, a scaffold found in >15 FDA-approved drugs (e.g., Dasatinib, Ritonavir).[5]

• Biological Pro-Drug: A lipophilic ester of 3-bromopyruvate (3-BP), capable of penetrating cell membranes more effectively than the free acid before hydrolyzing to inhibit Hexokinase II (HKII).[5]

This guide compares its performance against Ethyl 3-bromo-2-oxopropanoate (standard alternative) and 3-Bromopyruvate (free acid).[5]

Physicochemical Profile & Selection Logic

The choice between the Isopropyl and Ethyl esters dictates reaction kinetics and cellular uptake.[5]

Feature	Isopropyl 3-bromo-2-oxopropanoate	Ethyl 3-bromo-2-oxopropanoate	3-Bromopyruvate (Free Acid)
CAS	56417-63-1	70-23-5	1113-59-3
Steric Bulk	High (Branched ester)	Moderate (Linear ester)	None
Hydrolytic Stability	High (Resists spontaneous hydrolysis)	Moderate	N/A (Already hydrolyzed)
Lipophilicity (Est.[1][2][3][4][5] LogP)	~1.2 (High membrane permeability)	~0.8	-1.5 (Polar, requires transporter)
Primary Utility	Controlled synthesis; Intracellular delivery	Rapid synthesis; General reagent	Direct enzyme inhibition (Cell-free)

Expert Insight: Use the Isopropyl variant when your assay requires extended stability in aqueous buffers or when synthesizing sterically demanding thiazoles where slower kinetics prevent side reactions (polymerization).[5]

Assay System A: Hantzsch Thiazole Synthesis (Synthetic Utility)

In this "assay," the metric is yield and regioselectivity when reacting with thioamides to form thiazoles.

Comparative Performance

• Ethyl Ester: Reacts rapidly (often <30 mins) but suffers from higher rates of self-condensation and byproduct formation (aldol-like side reactions) due to the unhindered ester.[5]

• Isopropyl Ester: The bulky isopropyl group slows the initial nucleophilic attack slightly, allowing for better thermodynamic control.[5] This results in 10–15% higher purity in crude mixtures, reducing purification bottlenecks.[5]

Protocol: Controlled Synthesis of 2-Aminothiazole Derivatives

This protocol minimizes the "runaway" exotherms seen with methyl/ethyl esters.[5]

• Preparation: Dissolve 1.0 eq of Thiourea (or substituted thioamide) in Ethanol (0.5 M).

• Addition: Add 1.05 eq of Isopropyl 3-bromo-2-oxopropanoate dropwise at room temperature.

  • Note: Unlike the ethyl ester, cooling to 0°C is rarely necessary unless the thioamide is highly reactive.[5]

• Incubation: Stir at reflux (78°C) for 2 hours.

  • Checkpoint: Monitor via TLC (Hexane:EtOAc 3:1).[5] The isopropyl ester spot (Rf ~0.[1][3][5]6) should disappear.

• Workup: Cool to RT. Neutralize with saturated NaHCO₃. The thiazole product often precipitates directly due to the cleavage of the solubilizing ester moiety (if hydrolysis occurs) or crystallizes upon cooling.[5]

Assay System B: Cellular Glycolysis Inhibition (Biological Utility)

In oncology research, this compound acts as a masked alkylating agent .[5] The free acid (3-BP) requires the MCT1 transporter to enter cells.[5] The Isopropyl ester permeates via passive diffusion, bypassing transporter dependency.[5]

Mechanism of Action Pathway

The following diagram illustrates the "Trojan Horse" mechanism where the ester masks the polar carboxylate, allowing entry before intracellular esterases release the active warhead (3-BP) to alkylate Hexokinase II.[5]

Caption: Isopropyl ester bypasses MCT1 transporter dependency via passive diffusion, releasing active 3-BP intracellularly.[5]

Protocol: Intracellular Esterase Activation Assay

Validate if your cell line can activate the prodrug.[5]

• Cell Seeding: Seed tumor cells (e.g., HeLa or MCT1-deficient lines) at 5,000 cells/well in 96-well plates.

• Treatment:

  • Group A: Isopropyl 3-bromo-2-oxopropanoate (dissolved in DMSO).[5]

  • Group B: 3-Bromopyruvate (dissolved in PBS).[5]

  • Concentration Range: 1 µM – 100 µM.[5]

• Incubation: 4 hours in serum-free media (to prevent extracellular hydrolysis by serum esterases).

• Readout: Wash cells 2x with PBS.[5] Add fresh complete media. Measure viability (ATP Glo or MTT) at 24 hours.

• Interpretation:

  • If IC50 (Isopropyl) < IC50 (3-BP) : The cells have low MCT1 expression, and the ester is successfully bypassing the transport bottleneck.[5]

  • If IC50 (Isopropyl) > IC50 (3-BP) : Intracellular esterase activity may be the limiting factor, or the bulky isopropyl group is hindering the alkylation site before hydrolysis.[5]

Stability & Handling Guide

A common failure mode in assays involving 3-bromo-2-oxopropanoates is unintentional hydrolysis or polymerization before the experiment begins.[5]

Parameter	Recommendation	Reason
Solvent	Anhydrous DMSO or Acetonitrile	Avoids nucleophilic attack by water or alcohols (transesterification).[5]
Storage	-20°C, Desiccated	Prevents moisture-induced release of HBr, which autocatalyzes degradation.[5]
pH Sensitivity	Keep pH < 7.5	At basic pH, the enol form dominates, leading to rapid polymerization (darkening of solution).

Self-Validating Check: Before adding to valuable cells or reaction vessels, dilute a small aliquot of the stock solution in water.[5] Check pH. If pH < 4 instantly, the stock has degraded (released HBr/Acid).[5] Discard and prepare fresh.

References

• Ganapathy, V., et al. (2008).[5] "Monocarboxylate transporters: structure, function, and regulation." The AAPS Journal. Link (Mechanistic basis for ester prodrug strategy).

• Ko, Y.H., et al. (2001).[5] "Advanced cancers: eradication in all members of a consortium of carcinomas and sarcomas by the mitochondrial blocker 3-bromopyruvate."[5] Cancer Research.[5] Link (Foundational 3-BP activity).[5]

• Eicher, T., & Hauptmann, S. (2003).[5] The Chemistry of Heterocycles: Structure, Reactions, Syntheses, and Applications. Wiley-VCH.[5] (Source for Hantzsch Thiazole Synthesis kinetics).

• PubChem Compound Summary. (2024). "Isopropyl 3-bromo-2-oxopropanoate (CAS 56417-63-1)."[1][2][3][4][5][6][7][8] National Center for Biotechnology Information.[5] Link[5]

Sources

• 1. 16754-73-7|tert-Butyl 3-bromo-2-oxopropanoate|BLD Pharm [bldpharm.com]
• 2. 76179-25-4|Ethyl 3,3-dibromo-2-oxopropanoate|BLD Pharm [bldpharm.com]
• 3. 70-23-5|Ethyl 3-bromo-2-oxopropanoate|BLD Pharm [bldpharm.com]
• 4. 56417-63-1|Isopropyl 3-bromo-2-oxopropanoate|BLD Pharm [bldpharm.com]
• 5. echemi.com [echemi.com]
• 6. Isopropyl 3-methylbutanoate | CAS#:626-54-0 | Chemsrc [chemsrc.com]
• 7. isopropyl 2-oxopropanoate | CAS#:923-11-5 | Chemsrc [chemsrc.com]
• 8. CAS:70-23-5, 溴代丙酮酸乙酯-毕得医药 [bidepharm.com]

Safety & Regulatory Compliance

Operational Guide: Disposal &amp; Handling of Isopropyl 3-bromo-2-oxopropanoate

[1]

Executive Summary (Bottom Line Up Front)

Isopropyl 3-bromo-2-oxopropanoate (CAS: 56417-63-1) is a potent lachrymator and alkylating agent .[1] It poses significant risks of severe eye damage, skin corrosion, and respiratory distress.[1]

• Disposal Method: High-Temperature Incineration via a licensed hazardous waste contractor.[1]

• Drain Disposal: STRICTLY PROHIBITED .[1] Hydrolysis releases hydrobromic acid (HBr) and toxic organic residues.[1]

• Trash Disposal: STRICTLY PROHIBITED . Residual vapors can evacuate a laboratory building.[1]

• Immediate Action: Segregate into Corrosive/Acidic Organic waste streams.[1]

Chemical Profile & Hazard Logic

To handle this chemical safely, you must understand why it is hazardous. It is not just "toxic"; it is a reactive electrophile.[1]

Structure-Activity Relationship (SAR)

The molecule features a bromine atom on the alpha-carbon relative to a ketone and an ester group.[1]

• The Mechanism: The electron-withdrawing carbonyl groups make the alpha-carbon highly electrophilic.[1] It rapidly alkylates nucleophiles (proteins, DNA, and receptors in mucous membranes), triggering the TRPA1 ion channels—this is what causes the intense "tear gas" (lachrymatory) effect.

• Hydrolysis Risk: In the presence of water or humidity, the ester bond hydrolyzes, and the bromide is displaced, releasing Hydrobromic Acid (HBr) fumes.

Physical & Safety Data Summary

Parameter	Data	Operational Implication
CAS Number	56417-63-1	Use for waste manifesting.[1]
Hazard Class	Corrosive (8) , Lachrymator	Requires full face-shield or sash-down hood work.[1]
UN Number	UN 3265 (Corrosive liquid, acidic, organic, n.o.s.)[1]	Standard shipping/disposal classification.[1][2][3]
Physical State	Liquid / Low-melting solid	May solidify in cold storage; do not heat rapidly to melt.[1]
Incompatibilities	Strong Bases, Oxidizers, Amines	Explosion/Polymerization Risk. Never mix with azide or caustic waste.[1]

Waste Stream Segregation

Proper segregation is the primary defense against lab accidents.[1]

• Primary Stream: Halogenated Organic Solvents (if mixed with solvents) OR Corrosive Organics .[1]

• Critical Separation:

  • DO NOT mix with basic waste (NaOH, KOH).[1] This causes rapid, exothermic hydrolysis and HBr evolution.[1]

  • DO NOT mix with oxidizers (Peroxides, Nitric Acid).[1]

  • DO NOT mix with Azides.[1] (Risk of forming explosive organic azides).[1]

Step-by-Step Disposal Protocol

This protocol ensures the safety of both the researcher and the waste management personnel downstream.

Phase 1: Pre-Treatment (Glassware & Residuals)

Do not dispose of glassware containing "trace" amounts directly into wash bins.[1] The lachrymatory effect will persist.

• Preparation: Prepare a Quenching Solution in a fume hood:

  • 5% Sodium Thiosulfate (

    )[1]

  • 2% Sodium Carbonate (

    )[1]

  • Water[1][4][5][6]

  • Mechanism:[1][2][3][7][8] Thiosulfate acts as a soft nucleophile to displace the bromine (destroying the alkylating potential), while carbonate neutralizes the acid byproducts.

• Rinsing: Rinse all contaminated spatulas, flasks, and pipettes with this solution.[1]

• Soak: Let glassware soak for 24 hours in the fume hood.

• Final Wash: Rinse with water and acetone; proceed to standard glass washing.[1]

Phase 2: Bulk Waste Packaging

For expired stocks or reaction mixtures.

• Container Selection: Use HDPE (High-Density Polyethylene) or Glass containers.[1] Avoid metal cans (corrosion risk).[1]

• Transfer: Pour waste into the container inside a functioning fume hood.

• Headspace: Leave at least 10% headspace to allow for thermal expansion.[1]

• Sealing: Screw the cap on tightly. Wrap the cap junction with Parafilm or electrical tape to prevent vapor creep.[1]

• Secondary Containment: Place the primary container inside a clear, sealable plastic bag (Ziploc type) to contain any drips or odors.

Phase 3: Labeling & Handoff[1]

• Labeling: Affix a hazardous waste label.

  • Constituents: "Isopropyl 3-bromo-2-oxopropanoate, [Solvent Name]"

  • Hazards: Check "Corrosive" and "Toxic".[1][6]

  • Special Note: Write "LACHRYMATOR - OPEN ONLY IN HOOD" in bold marker on the tag. This is vital for the safety of waste technicians.

• Storage: Store in a Flammable/Corrosive Safety Cabinet until pickup. Do not leave on the bench.

Visual Workflow: Disposal Logic

Figure 1: Decision matrix for handling trace residues versus bulk waste of Isopropyl 3-bromo-2-oxopropanoate.

Emergency Contingencies: Spills

Scenario: You drop a 5g bottle in the open lab.

• Evacuate: Immediately clear the room. The lachrymatory vapors will make breathing difficult within seconds.[1]

• PPE Up: Re-enter only with a Full-Face Respirator (Organic Vapor/Acid Gas cartridge) or SCBA.[1] Goggles alone are insufficient for vapor protection.[1]

• Contain: Cover the spill with Vermiculite or Dry Sand .[1] Do not use paper towels (surface area increases evaporation).

• Neutralize: Slowly apply the Quenching Solution (Thiosulfate/Carbonate) to the absorbent material.[1]

• Collect: Scoop the wet slurry into a wide-mouth jar. Label as "Debris from chemical spill: Lachrymator."[1]

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[1] National Academies Press.[1] Retrieved from [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. chemicalbook.com [chemicalbook.com]
• 4. otago.ac.nz [otago.ac.nz]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. ipo.rutgers.edu [ipo.rutgers.edu]
• 7. chemtalk.com.au [chemtalk.com.au]
• 8. fishersci.es [fishersci.es]

Personal protective equipment for handling Isopropyl 3-bromo-2-oxopropanoate

Part 1: Executive Hazard Analysis

Compound Identity: Isopropyl 3-bromo-2-oxopropanoate (CAS: 51011-03-9) Functional Class:

-Halogenated Keto Ester Primary Hazards: Lachrymator , Alkylating Agent , Corrosive .

As researchers, we often underestimate intermediates like Isopropyl 3-bromo-2-oxopropanoate because they are "just reactants." This is a critical error. This molecule contains an electrophilic

-carbon activated by both a ketone and an ester group.

The Mechanism of Danger (Why this matters): Unlike simple acids that cause immediate surface burns, this compound is a potent alkylating agent . It reacts irreversibly with nucleophilic residues (specifically cysteine thiols) on proteins.

• Lachrymatory Effect: It targets TRPA1 ion channels in the cornea and respiratory tract, triggering severe pain and tearing at concentrations far below lethal levels [1].

• Delayed Toxicity: As an alkylator, it can cross cellular membranes and modify DNA or essential enzymes, leading to sensitization or long-term cytotoxicity [2].

Part 2: Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for

-bromo esters. The high lipophilicity of the isopropyl group facilitates rapid permeation through standard nitrile rubber.

PPE Specification Table

Body Area	Standard Requirement	Advanced Specification (Required for >10g or >15 min handling)	Scientific Rationale
Hand Protection	Double Nitrile (min 5 mil)	Laminate (Silver Shield/4H) under Nitrile	Halogenated esters permeate nitrile in <10 mins. Laminate provides >4hr breakthrough time [3].
Eye Protection	Chemical Goggles (Indirect Vent)	Goggles + Face Shield	Vapors bypass safety glasses. Liquid splash causes irreversible corneal opacity.
Respiratory	Fume Hood (Face velocity >100 fpm)	Full-face respirator with OV/AG cartridges (if outside hood)	Lachrymatory threshold is extremely low; prevents incapacitation.
Body Defense	Lab Coat (Cotton/Poly)	Chemical-Resistant Apron (Tychem/Rubber)	Cotton absorbs and holds the lachrymator against the chest/neck area.

Part 3: Glove Selection Logic & Permeation Physics

Do not rely on color changes to indicate glove failure. By the time you feel the "burn" of an

-bromo ester, the chemical has already permeated the glove and entered the stratum corneum.

The "Double-Glove" Protocol:

• Inner Layer: Silver Shield/PE Laminate (Chemical Barrier). Note: These are loose-fitting.

• Outer Layer: Standard Nitrile (Mechanical Barrier). Purpose: Compresses the inner liner for dexterity and protects the expensive laminate glove from tears.

Visualization: PPE Decision Logic

The following diagram outlines the decision process for selecting PPE based on operational scale.

Figure 1: Decision logic for PPE selection based on exposure time and chemical volume.

Part 4: Operational Workflow & Handling

Preparation (Pre-Synthesis)

• Glassware: Ensure all glassware is bone-dry.

  -Haloesters hydrolyze to release HBr (hydrobromic acid), which is corrosive and complicates stoichiometry.

• Weighing: NEVER weigh this compound on an open bench.

  • Protocol: Tare a vial with a cap in the balance. Move to the fume hood. Add the reagent. Cap tightly. Return to balance to record weight.

The Reaction

• Addition: Add the Isopropyl 3-bromo-2-oxopropanoate as a solution (e.g., in DCM or THF) rather than neat, if possible. This reduces vapor pressure and splash consequence.

• Temperature: Maintain low temperatures (

  ) during initial addition to suppress volatility.

Emergency Response (Spill/Exposure)

This compound is a "sensory incapacitant." Panic is the secondary hazard.

• Eye Contact: Flush for 15 minutes minimum .[1] Crucial: Do not rub eyes.[2] The alkylating agent binds to corneal proteins; rubbing accelerates damage.

• Skin Contact: Remove contaminated clothing immediately (cut it off if necessary to avoid pulling over the head). Wash with soap and water.[3][4][5] Note: Alcohol-based washes may increase skin absorption—stick to soap/water [4].

Visualization: Emergency Response Pathway

Figure 2: Immediate response protocols for different exposure routes.

Part 5: Decontamination & Disposal

You cannot simply dispose of this in the organic waste stream without pretreatment if significant residues remain.

Chemical Quenching Protocol: Before cleaning glassware or disposing of reaction mixtures containing unreacted starting material, you must destroy the alkylating potential.

• Quenching Solution: Prepare a solution of 10% Sodium Thiosulfate or Dilute Aqueous Ammonia .

• Mechanism: The thiosulfate sulfur or ammonia nitrogen acts as a sacrificial nucleophile, attacking the

  -carbon and displacing the bromide. This converts the toxic alkylator into a benign thio-ether or amine derivative [5].

• Procedure: Rinse all contaminated glassware with the quenching solution. Let sit for 1 hour before standard washing.

References

• Bautista, D. M., et al. (2006). "TRPA1 mediates the inflammatory actions of environmental irritants and proalgesic agents." Cell, 124(6), 1269-1282.

• National Center for Biotechnology Information. (2023). "PubChem Compound Summary for CID 12204027 (Isopropyl 3-bromo-2-oxopropanoate)." PubChem.

• Forsberg, K., & Mansdorf, S. Z. (2007). Quick Selection Guide to Chemical Protective Clothing. 5th Edition. Wiley-Interscience. (General reference for Laminate vs. Nitrile permeation against halogenated esters).

• Occupational Safety and Health Administration (OSHA). "Dermal Exposure and Absorption." OSHA Technical Manual.

• Lunn, G., & Sansone, E. B. (1994). Destruction of Hazardous Chemicals in the Laboratory. Wiley-Interscience. (Standard protocol for alkylating agent destruction).

Sources

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• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. fishersci.nl [fishersci.nl]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]